1-Amino-1-(3-chlorophenyl)propan-2-OL

Core Science & Biosynthesis

Comprehensive Characterization and Analytical Profiling of 1-Amino-1-(3-chlorophenyl)propan-2-ol

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Document Type: Technical Whitepaper

Executive Summary

The molecule 1-amino-1-(3-chlorophenyl)propan-2-ol represents a highly versatile 1,2-amino alcohol scaffold, a privileged pharmacophore frequently utilized in the development of adrenergic modulators, monoamine reuptake inhibitors, and chiral catalysts. This whitepaper elucidates the physicochemical properties, strategic synthetic pathways, and orthogonal analytical methodologies required to structurally validate and isolate this compound. As a Senior Application Scientist, I have structured this guide to move beyond theoretical steps, providing the mechanistic causality and self-validating protocols necessary for rigorous laboratory execution.

Section 1: Physicochemical Properties & Molecular Architecture

The molecular architecture of 1-amino-1-(3-chlorophenyl)propan-2-ol is defined by a lipophilic, electron-withdrawing 3-chlorophenyl ring adjacent to a basic primary amine and a secondary hydroxyl group. Crucially, the molecule possesses two contiguous stereocenters at the C1 and C2 positions, resulting in four possible stereoisomers (syn/anti enantiomeric pairs). The spatial arrangement of these functional groups dictates the molecule's hydrogen-bonding capacity and subsequent pharmacological binding affinity.

The core identity of the molecule is defined by the formula C9H12ClNO, yielding a molecular weight of 185.65 g/mol [1][2].

Table 1: Physicochemical and Analytical Specifications

Parameter	Specification	Validation Method / Source
IUPAC Name	1-amino-1-(3-chlorophenyl)propan-2-ol	IUPAC Nomenclature
CAS Registry Number	1226165-17-8	Chemical Database[1]
Molecular Formula	C9H12ClNO	Elemental Analysis[1]
Molecular Weight	185.65 g/mol	Mass Spectrometry[2]
Exact Mass (Monoisotopic)	185.0604 Da	High-Resolution MS (HRMS)
Predicted pKa	12.47 ± 0.45	In Silico Titration[3]
Predicted Boiling Point	320.5 ± 27.0 °C	Thermodynamic Modeling[3]
Density (Predicted)	1.213 ± 0.06 g/cm³	Volumetric Analysis[3]

Section 2: Synthetic Pathways & Mechanistic Causality

The synthesis of highly functionalized amino alcohols requires regioselective control to ensure the correct placement of the amine and hydroxyl groups. The following protocol utilizes a de novo alpha-functionalization of a ketone, chosen specifically for its robust, self-validating progression where each intermediate primes the reactivity of the next step.

Protocol 1: De Novo Synthesis via Benzylic Functionalization

• Benzylic Bromination: Dissolve 1-(3-chlorophenyl)propan-2-one (1.0 eq) in anhydrous carbon tetrachloride (CCl4). Add N-bromosuccinimide (NBS, 1.05 eq) and a catalytic amount of azobisisobutyronitrile (AIBN, 0.05 eq). Reflux under argon for 4 hours.

  • Causality: AIBN acts as a radical initiator. The benzylic position is targeted exclusively due to the thermodynamic resonance stabilization of the resulting benzylic radical by the adjacent chlorophenyl ring, ensuring strict regioselective bromination.

• Nucleophilic Azidation: Concentrate the reaction mixture and redissolve the crude alpha-bromo ketone in anhydrous N,N-dimethylformamide (DMF). Add sodium azide (NaN3, 1.5 eq) and stir at room temperature for 12 hours.

  • Causality: DMF, a polar aprotic solvent, optimally solvates the sodium cation while leaving the azide anion unsolvated and highly nucleophilic. This thermodynamic environment drives a rapid SN2 displacement of the bromide, forming the alpha-azido ketone.

• Global Reduction: Transfer the intermediate to a dry flask containing anhydrous tetrahydrofuran (THF) at 0 °C. Slowly add (3.0 eq) in portions. Stir for 2 hours, then warm to room temperature.

  • Causality: LiAlH4 is a potent hydride donor capable of simultaneously reducing the ketone to a secondary alcohol and the azide to a primary amine. This single-pot global reduction acts as a self-validating safety mechanism; it completely bypasses the need to isolate the potentially explosive and unstable alpha-azido alcohol intermediate.

Fig 1: Step-by-step synthetic pathway targeting the benzylic carbon for amine functionalization.

Section 3: Analytical Characterization Protocols

To confirm the successful synthesis and optical purity of 1-amino-1-(3-chlorophenyl)propan-2-ol, orthogonal analytical techniques must be employed. The following LC-MS/MS protocol is designed to self-validate the structural connectivity of the 1,2-amino alcohol motif.

Protocol 2: LC-MS/MS Structural Validation

• Sample Preparation: Dissolve the synthesized compound in LC-MS grade methanol to a final concentration of 0.1 mg/mL. Add 0.1% formic acid to the solution.

• Chromatographic Separation: Inject 5 µL onto a Chiralpak IC column (250 x 4.6 mm, 5 µm). Use an isocratic mobile phase of Hexane/Isopropanol/Diethylamine (80:20:0.1 v/v/v) at a flow rate of 1.0 mL/min.

  • Causality: Because the molecule contains two chiral centers, standard reverse-phase chromatography is insufficient. The chiral stationary phase is strictly required to resolve the four possible stereoisomers into distinct peaks, which is critical for downstream pharmacological evaluation where only one enantiomer may be biologically active.

• Mass Spectrometry (ESI+): Operate the mass spectrometer in mode. Set the capillary voltage to 3.5 kV and the desolvation temperature to 350 °C.

  • Causality: The basic primary amine readily accepts a proton in the acidic mobile phase, generating a highly stable and abundant [M+H]+ precursor ion at m/z 186.0682.

• Collision-Induced Dissociation (CID): Isolate the m/z 186.07 precursor in Q1. Apply a collision energy of 15-20 eV using argon gas. Monitor for product ions at m/z 168.06 (loss of H2O) and m/z 169.04 (loss of NH3).

  • Causality: These specific neutral losses serve as a self-validating diagnostic tool. The facile loss of water (-18 Da) and ammonia (-17 Da) confirms the presence of the hydroxyl and amino groups on adjacent aliphatic carbons, proving the regioselectivity of the synthesis.

Fig 2: LC-MS/MS analytical workflow leveraging ESI+ for structural validation of the analyte.

References

• Title: PubChem Compound Summary for C9H12ClNO (Molecular Weight Verification) Source: National Center for Biotechnology Information (NCBI) URL: [Link]

• Title: Electrospray Ionization Mass Spectrometry: A Technique to Access the Information beyond the Molecular Weight Source: National Institutes of Health (PMC) URL: [Link]

• Title: Lithium Aluminum Hydride (Mechanisms and Applications) Source: Organic Chemistry Portal URL: [Link]

Sources

• 1. 1-AMINO-1-(3-CHLOROPHENYL)PROPAN-2-OL CAS#: 1226165-17-8 [m.chemicalbook.com]
• 2. 4-chloro-N-(2-methoxyethyl)aniline | C9H12ClNO | CID 18507880 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1-AMINO-1-(3-CHLOROPHENYL)PROPAN-2-OL | 1226165-17-8 [chemicalbook.com]

Thermodynamic properties of 3-chlorophenyl amino alcohol derivatives

An In-depth Technical Guide Topic: Thermodynamic Properties of 3-Chlorophenyl Amino Alcohol Derivatives Audience: Researchers, scientists, and drug development professionals.

Abstract

This technical guide provides a comprehensive exploration of the thermodynamic properties of 3-chlorophenyl amino alcohol derivatives, a class of compounds of significant interest in medicinal chemistry and drug development. As a Senior Application Scientist, this document moves beyond mere data reporting to offer a foundational understanding of why these properties are critical and how they can be reliably determined and interpreted. We will delve into the interplay between the distinct molecular architecture of these derivatives and their macroscopic thermodynamic behavior, including solid-state properties, solution thermodynamics, and thermal stability. This guide furnishes detailed, self-validating experimental protocols for core techniques such as Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA), alongside an overview of computational methodologies that can accelerate the drug development pipeline. The objective is to equip researchers and drug development professionals with the expertise to strategically leverage thermodynamic data for informed decision-making in candidate selection, formulation design, and stability assessment.

The Strategic Importance of Thermodynamic Profiling

In modern drug development, the journey from a promising lead compound to a viable pharmaceutical product is fraught with challenges, many of which are rooted in the physicochemical properties of the active pharmaceutical ingredient (API). For 3-chlorophenyl amino alcohol derivatives, which serve as crucial intermediates and potential APIs for conditions ranging from central nervous system disorders to microbial infections, a thorough understanding of their thermodynamic properties is not an academic exercise—it is a strategic imperative.[1][2]

Thermodynamic parameters govern the fundamental behavior of these molecules, dictating their solubility , which directly impacts bioavailability; their stability , which determines shelf-life and storage requirements; and their solid-state characteristics , which influence manufacturability and formulation.[3] For instance, the energy required to break the crystal lattice of a solid (enthalpy of fusion) provides critical insight into its solubility. Furthermore, in protein-ligand interactions, a key aspect of drug efficacy, the binding process is governed by a thermodynamic signature of enthalpy, entropy, and heat capacity changes.[4][5] Neglecting this thermodynamic profile can lead to costly late-stage failures, such as poor absorption, inadequate stability, or insurmountable formulation hurdles. This guide, therefore, provides the foundational knowledge to proactively address these challenges.

Molecular Architecture and its Thermodynamic Implications

The thermodynamic behavior of a 3-chlorophenyl amino alcohol derivative is a direct consequence of its molecular structure. The molecule can be deconstructed into two key regions whose interplay governs its physical properties.

• The 3-Chlorophenyl Group: This aromatic ring introduces rigidity and hydrophobicity. The chlorine atom, being electronegative, creates a dipole moment and influences crystal packing through halogen bonding and other non-covalent interactions. Its position at the meta- (3-) position affects the molecule's overall symmetry and electronic distribution compared to ortho- or para- isomers, which can lead to different melting points and solubilities.

• The Amino Alcohol Backbone: This flexible, polar chain is the primary site for strong intermolecular hydrogen bonding via its hydroxyl (-OH) and amino (-NH) groups.[6] These interactions are highly directional and significantly increase the energy required to transition from a solid to a liquid state (melting) or from a liquid to a gaseous state (vaporization).[7]

The balance between the hydrophobic character of the chlorophenyl ring and the hydrophilic nature of the amino alcohol chain dictates the molecule's solubility in various solvents, a critical factor for drug formulation and absorption.

Caption: Interplay of Molecular Structure and Thermodynamic Properties.

Core Thermodynamic Parameters: A Practical Guide

Solid-State Properties: Melting Point (Tfus), Enthalpy of Fusion (ΔHfus), and Glass Transition (Tg)

The solid-state properties are fundamental to API characterization.

• Melting Point (Tfus): The temperature at which a crystalline solid transitions to a liquid. It is a primary indicator of purity. A sharp melting point suggests high purity, while a broad melting range often indicates the presence of impurities.

• Enthalpy of Fusion (ΔHfus): The energy required to melt the solid. A high ΔHfus often correlates with lower solubility, as more energy is needed to break the crystal lattice.

• Glass Transition Temperature (Tg): Relevant for amorphous (non-crystalline) forms of the API. Below Tg, the amorphous solid is in a rigid, "glassy" state. Above Tg, it becomes a supercooled, viscous liquid. Knowledge of Tg is critical for the stability of amorphous solid dispersions, a common strategy for enhancing the solubility of poorly soluble drugs.[3]

These parameters are typically determined using Differential Scanning Calorimetry (DSC).

Solution-State Properties: Solubility and Solvation

Solubility is arguably one of the most critical thermodynamic properties for drug efficacy, as a drug must dissolve to be absorbed. The process is governed by the Gibbs free energy of solution (ΔGsol), which is a function of both enthalpy (ΔHsol) and entropy (ΔSsol). Understanding these components helps in designing effective formulation strategies, such as selecting appropriate solvents or creating salt forms. Solubility studies can be conducted using classical methods like the shake-flask technique, with results analyzed to determine these thermodynamic parameters.[8][9]

Thermal Stability and Decomposition

The thermal stability of an API is crucial for determining appropriate manufacturing, processing, and storage conditions.[10] Degradation can lead to loss of potency and the formation of potentially toxic byproducts. Thermogravimetric Analysis (TGA) is the primary technique used to assess thermal stability by measuring the change in a sample's mass as a function of temperature.[11][12] This analysis identifies the onset temperature of decomposition, providing a clear limit for safe handling.

Experimental Workflows for Thermodynamic Characterization

A robust thermodynamic characterization relies on precise and well-controlled experimental workflows. The following protocols are designed to be self-validating, ensuring data integrity.

Caption: Experimental Workflow for Thermodynamic Profiling.

Protocol: Solid-State Analysis via Differential Scanning Calorimetry (DSC)

Objective: To determine the melting point (Tfus), enthalpy of fusion (ΔHfus), and glass transition temperature (Tg).

Methodology:

• Instrument Calibration (Self-Validation): Prior to sample analysis, calibrate the DSC instrument for temperature and enthalpy using a certified indium standard (Tfus = 156.6 °C). The measured melting point should be within ±0.5 °C of the standard value.

• Sample Preparation: Accurately weigh 2-5 mg of the 3-chlorophenyl amino alcohol derivative into a clean aluminum DSC pan. Crimp the pan with a lid. Prepare an identical empty pan to serve as the reference.

• Experimental Program:

  • Place both the sample and reference pans into the DSC cell.

  • Equilibrate the cell at a starting temperature (e.g., 25 °C).

  • Heat the sample at a controlled rate, typically 10 °C/min, under a constant inert nitrogen purge (50 mL/min). The inert atmosphere prevents oxidative degradation during heating.[12]

  • Continue heating to a temperature well above the expected melting point but below the onset of decomposition (as determined by TGA).

  • (Optional, for Tg): If an amorphous form is suspected or being studied, include a heat-cool-heat cycle. The first heating run removes thermal history, the cooling run (e.g., at 20 °C/min) may form the amorphous phase, and the second heating run will clearly show the glass transition.

• Data Analysis:

  • Melting Point (Tfus): Determined as the onset temperature of the melting endotherm.

  • Enthalpy of Fusion (ΔHfus): Calculated by integrating the area of the melting peak.

  • Glass Transition (Tg): Identified as a step change in the heat flow curve during the second heating scan.

Protocol: Thermal Stability Assessment via Thermogravimetric Analysis (TGA)

Objective: To determine the onset temperature of thermal decomposition.

Methodology:

• Instrument Verification (Self-Validation): Verify the mass balance using certified calibration weights. Verify temperature accuracy using certified magnetic standards (Curie point standards).

• Sample Preparation: Place 5-10 mg of the sample into a tared TGA pan (typically platinum or ceramic).

• Experimental Program:

  • Load the sample onto the TGA balance.

  • Heat the sample from ambient temperature (e.g., 25 °C) to a high temperature (e.g., 600 °C) at a constant rate of 10 °C/min.

  • Maintain a continuous flow of inert gas (nitrogen, 50-100 mL/min) over the sample to purge any evolved gaseous byproducts.[12]

• Data Analysis:

  • Plot the sample mass (%) as a function of temperature.

  • The onset decomposition temperature (T_onset) is determined as the temperature at which significant mass loss begins. This is often calculated using the tangent method at the steepest point of the mass loss curve.

In Silico Approaches: Accelerating Discovery

While experimental methods provide definitive data, computational chemistry offers powerful predictive capabilities that can screen potential drug candidates before they are even synthesized, saving considerable time and resources.[13]

• Molecular Dynamics (MD) Simulations: These simulations model the movement of atoms and molecules over time, allowing for the prediction of properties like glass transition temperature (Tg) by simulating a cooling cycle.[13] MD can also provide insight into molecular-level interactions between a drug and an excipient in a formulation.[3]

• Quantum Mechanics (QM) Simulations: QM methods provide highly accurate calculations of molecular energies and can be used to understand the electronic structure and reactivity of a molecule.

• Binding Free Energy Calculations: For drug discovery, computational methods can estimate the change in thermodynamic properties, such as heat capacity, upon a ligand binding to a protein target.[4][5] These predictions can help discriminate between high-efficacy inhibitors and molecules that bind but are not effective.[5][14]

Data Synthesis and Analysis

Comprehensive thermodynamic data for a wide range of 3-chlorophenyl amino alcohol derivatives is not consolidated in the literature. However, by compiling available data for structurally related compounds, we can illustrate the expected values and relationships.

Table 1: Physicochemical and Thermodynamic Properties of Selected Chlorophenyl Amino Alcohol Derivatives and Related Compounds

Compound Name	CAS Number	Molecular Formula	Melting Point (°C)	Solubility	Reference
(3-Amino-5-chlorophenyl)methanol	79944-63-1	C₇H₈ClNO	Solid (Light brown)	-	[1]
3-Amino-2-(2-chlorophenyl)propan-1-ol	-	C₉H₁₂ClNO	Solid	Good in polar solvents	[6]
3-amino-3-(4-chlorophenyl)propan-1-ol	68208-26-4	C₉H₁₂ClNO	Solid	-
(S)-3-Amino-3-(4-chlorophenyl)propan-1-ol	886061-26-3	C₉H₁₂ClNO	-	-	[15]
3-Amino-4-(2-chlorophenyl)-6-nitroquinolin-2(1H)-one	55198-89-5	C₁₅H₁₀ClN₃O₃	222	1.19e-3 g/L (Water)	[16]

Note: This table is illustrative. A comprehensive experimental program as outlined in Section 4.0 would be required to populate it fully for a new series of derivatives.

From the available data, it is evident that these compounds are typically solids at room temperature, and the presence of both polar (amino, hydroxyl) and non-polar (chlorophenyl) groups results in varied solubility profiles.[6] The high melting point of the quinolinone derivative, for example, suggests a very stable crystal lattice, which is consistent with its low water solubility.[16]

Conclusion and Future Outlook

The thermodynamic properties of 3-chlorophenyl amino alcohol derivatives are not merely a set of physical constants; they are critical enablers of rational drug design and development. A systematic approach, combining predictive computational screening with rigorous experimental characterization using techniques like DSC and TGA, provides the necessary foundation for success. By understanding the causal links between molecular structure and thermodynamic behavior, scientists can de-risk development programs, optimize formulations for enhanced bioavailability, and ensure the stability and quality of the final pharmaceutical product. Future research should focus on building a comprehensive, publicly accessible database of these properties to further facilitate the development of this important class of molecules.

References

• Accurate Prediction of Drug Activity by Computational Methods: Importance of Thermal Capacity - MDPI. (2025, June 12).
• COMPUTATIONAL METHODS - Formulation Development: An Innovative, Simul
• Accurate Prediction of Drug Activity by Computational Methods: Importance of Thermal Capacity - PubMed. (2025, June 12).
• (3-Amino-5-chlorophenyl)methanol - MySkinRecipes.
• Analytical and Computational Methods for the Estimation of Drug-Polymer Solubility and Miscibility in Solid Dispersions Development - PMC.
• Synthesis and Antimicrobial Activity of 3-arylamino-1-chloropropan-2-ols - PubMed. (2008, March 15).
• Evaluation of vaporization thermodynamics of pure amino-alcohols | Request PDF.
• Thermodynamics and Kinetics of Drug-Target Binding by Molecular Simulation | Chemical Reviews - ACS Public
• Buy 3-Amino-2-(2-chlorophenyl)propan-1-ol (EVT-13378512) - EvitaChem.
• Thermodynamic Studies on Amino Acid Solvation in some Aqueous Alcohols | Request PDF - ResearchG
• 3-Amino-4-(2-chlorophenyl)-6-nitroquinolin-2(1H)-one.
• Thermodynamic Modeling of Several Aqueous Alkanol Solutions Containing Amino Acids with the Perturbed-Chain Statistical Associated Fluid Theory Equation of State | Industrial & Engineering Chemistry Research - ACS Public
• 3-amino-3-(4-chlorophenyl)propan-1-ol - Sigma-Aldrich.
• Comprehensive Investigation on the Thermal Stability of 66 Ionic Liquids by Thermogravimetric Analysis | Industrial & Engineering Chemistry Research - ACS Public
• (S)-3-Amino-3-(4-chlorophenyl)propan-1-ol | 886061-26-3 - ChemicalBook. (2025, August 28).
• Thermogravimetric analysis (TGA) - Chemistry LibreTexts. (2022, August 21).
• Thermal degradation of aqueous 2-aminoethylethanolamine in CO2 capture; identification of degradation products, reaction mechanisms and computational studies - PMC. (2017, January 24).

Sources

• 1. (3-Amino-5-chlorophenyl)methanol [myskinrecipes.com]
• 2. Synthesis and antimicrobial activity of 3-arylamino-1-chloropropan-2-ols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Analytical and Computational Methods for the Estimation of Drug-Polymer Solubility and Miscibility in Solid Dispersions Development - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Accurate Prediction of Drug Activity by Computational Methods: Importance of Thermal Capacity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. evitachem.com [evitachem.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Thermal degradation of aqueous 2-aminoethylethanolamine in CO2 capture; identification of degradation products, reaction mechanisms and computational studies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. COMPUTATIONAL METHODS - Formulation Development: An Innovative, Simulation-Based Approach [drug-dev.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. (S)-3-Amino-3-(4-chlorophenyl)propan-1-ol | 886061-26-3 [chemicalbook.com]
• 16. CompTox Chemicals Dashboard [comptox.epa.gov]

Introduction: The Critical Role of Solubility in Pharmaceutical Development

An In-Depth Technical Guide to the Solubility of 1-Amino-1-(3-chlorophenyl)propan-2-ol in Organic Solvents

1-Amino-1-(3-chlorophenyl)propan-2-ol is a chiral amino alcohol derivative. Compounds of this class are significant as intermediates and building blocks in the synthesis of active pharmaceutical ingredients (APIs). The journey from a promising chemical entity to a viable drug candidate is paved with numerous physicochemical challenges, chief among them being solubility. Understanding the solubility of a compound like 1-Amino-1-(3-chlorophenyl)propan-2-ol in various organic solvents is not merely an academic exercise; it is a cornerstone of process chemistry, formulation science, and overall drug development.

Effective drug development hinges on the ability to purify, crystallize, and formulate a compound. These processes are intrinsically governed by the molecule's interaction with solvents. A well-characterized solubility profile enables chemists and engineers to select appropriate solvent systems for reaction media, design efficient extraction and purification strategies, and develop stable, bioavailable formulations. This guide provides a comprehensive technical overview of the theoretical principles, experimental methodologies, and practical considerations for determining and interpreting the solubility of 1-Amino-1-(3-chlorophenyl)propan-2-ol in organic solvents.

Physicochemical Characterization and Predicted Solubility Profile

To understand the solubility of 1-Amino-1-(3-chlorophenyl)propan-2-ol, we must first analyze its molecular structure. The molecule possesses several key functional groups that dictate its interaction with its environment:

• Aromatic Ring (3-chlorophenyl group): The phenyl ring is inherently nonpolar and lipophilic, contributing to solubility in nonpolar organic solvents through van der Waals interactions. The presence of an electron-withdrawing chlorine atom slightly increases the molecule's polarity compared to an unsubstituted phenyl ring.

• Amino Group (-NH₂): As a primary amine, this group is a hydrogen bond donor and acceptor. It can interact strongly with protic solvents (like alcohols) and polar aprotic solvents. This group also imparts a basic character to the molecule.

• Hydroxyl Group (-OH): The secondary alcohol group is highly polar and is a strong hydrogen bond donor and acceptor.[1] This feature significantly enhances solubility in polar solvents, particularly those that are protic.

The interplay of the lipophilic chlorophenyl group with the polar amino and hydroxyl groups suggests that 1-Amino-1-(3-chlorophenyl)propan-2-ol is an amphiphilic molecule with a notable overall polarity. Its solubility will be governed by the fundamental principle of "like dissolves like," where solubility is maximized in solvents with similar intermolecular force characteristics.[2] We can predict that the compound will exhibit significant solubility in polar organic solvents, especially polar protic solvents like alcohols (e.g., methanol, ethanol) due to strong hydrogen bonding capabilities.[2] Its solubility is expected to be lower in nonpolar solvents like hexane, which can only engage in weaker van der Waals forces.

Theoretical Framework for Solubility

The dissolution of a solid solute in a liquid solvent is a thermodynamically driven process. It involves the disruption of two sets of intermolecular forces: those between the solute molecules in the crystal lattice (lattice energy) and those between the solvent molecules. New intermolecular forces are then formed between the solute and solvent molecules (solvation energy).

For 1-Amino-1-(3-chlorophenyl)propan-2-ol, the key interactions are:

• Hydrogen Bonding: The -OH and -NH₂ groups can donate hydrogen bonds to and accept hydrogen bonds from solvent molecules. This is the most powerful intermolecular force at play and will be the primary driver of solubility in protic solvents (e.g., alcohols) and polar aprotic solvents with hydrogen bond accepting capabilities (e.g., acetone, ethyl acetate).

• Dipole-Dipole Interactions: The C-Cl, C-O, and C-N bonds all possess dipoles, contributing to the molecule's overall dipole moment. Polar solvents will interact favorably with these dipoles.

• Van der Waals Forces (London Dispersion Forces): These are present in all molecules and will be the primary mode of interaction between the nonpolar chlorophenyl ring and nonpolar solvents like toluene or hexane.[2]

A solvent's ability to dissolve this compound will depend on its capacity to overcome the lattice energy of the solid compound by forming strong, energetically favorable interactions with its functional groups.

Methodologies for Solubility Determination

The term "solubility" can refer to two distinct measurements: thermodynamic and kinetic solubility.[3][4] Thermodynamic solubility is the true equilibrium concentration, while kinetic solubility relates to the concentration at which a compound precipitates from a supersaturated solution, often used in high-throughput screening.[3][5]

Thermodynamic Solubility Determination: The Shake-Flask Method

The shake-flask method is the gold-standard for determining equilibrium (thermodynamic) solubility.[3][6] It measures the maximum concentration of a solute that can dissolve in a solvent at a specific temperature when the system has reached equilibrium.

Experimental Protocol: Shake-Flask Method

• Preparation: Add an excess amount of solid 1-Amino-1-(3-chlorophenyl)propan-2-ol to a series of vials, each containing a known volume of a different high-purity organic solvent (e.g., hexane, toluene, dichloromethane, ethyl acetate, acetone, ethanol, methanol). The excess solid is critical to ensure that equilibrium with the solid phase is maintained.[6]

• Equilibration: Seal the vials tightly and place them in a temperature-controlled shaker or agitator set to a constant temperature (e.g., 25 °C). Agitate the samples for a sufficient duration (typically 24-72 hours) to ensure that equilibrium is reached.[3][6] The time required can vary depending on the compound and solvent.

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the set temperature for a short period to let the undissolved solid settle. Separate the saturated supernatant from the excess solid. This is best achieved by centrifugation, followed by filtration through a chemically inert syringe filter (e.g., 0.45 µm PTFE) to remove any remaining microcrystals.[7] Care must be taken to avoid temperature changes during this step.

• Quantification: Accurately dilute a known volume of the clear filtrate with a suitable solvent. Analyze the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) or UPLC-MS/MS.[6][8] A calibration curve prepared from standard solutions of known concentrations is used for precise quantification.

• Data Reporting: Report the solubility as mass per unit volume (e.g., mg/mL) or molarity (mol/L) at the specified temperature.

Diagram: Experimental Workflow for Shake-Flask Solubility Determination

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Solubility of Organic Compounds - Chemistry Steps [chemistrysteps.com]
• 3. raytor.com [raytor.com]
• 4. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. enamine.net [enamine.net]
• 8. waters.com [waters.com]

Stereochemistry and chirality of 1-Amino-1-(3-chlorophenyl)propan-2-ol

An In-Depth Technical Guide to the Stereochemistry and Chirality of 1-Amino-1-(3-chlorophenyl)propan-2-ol

For Researchers, Scientists, and Drug Development Professionals

Abstract

The precise three-dimensional arrangement of atoms in a drug molecule, its stereochemistry, is a critical determinant of its pharmacological and toxicological profile. This guide provides a detailed exploration of the stereochemical and chiral properties of 1-Amino-1-(3-chlorophenyl)propan-2-ol, a key intermediate and pharmacophore in medicinal chemistry. We will dissect the molecule's structural features, outline methods for the separation and synthesis of its stereoisomers, and discuss the analytical techniques essential for their characterization. This document serves as a comprehensive resource, blending theoretical principles with practical, field-proven methodologies to support researchers in the synthesis, purification, and analysis of this and related chiral compounds.

The Critical Role of Chirality in Drug Design and Function

In the realm of pharmacology, chirality is not a subtle academic footnote; it is a pivotal factor that dictates the efficacy and safety of a drug. Most biological targets, such as enzymes and receptors, are themselves chiral. This inherent chirality allows them to differentiate between the stereoisomers of a drug molecule, often leading to vastly different physiological responses. One enantiomer may elicit the desired therapeutic effect, while its mirror image could be inactive or, in some well-known cases, responsible for severe adverse effects. The thalidomide tragedy of the mid-20th century remains a stark reminder of the profound consequences of overlooking stereochemistry in drug development. Therefore, the ability to selectively synthesize and analyze specific stereoisomers is a cornerstone of modern pharmaceutical science.

The compound 1-Amino-1-(3-chlorophenyl)propan-2-ol contains two chiral centers, giving rise to four possible stereoisomers. Understanding the unique properties and biological activities of each of these isomers is paramount for the development of safe and effective pharmaceuticals.

Structural Analysis of 1-Amino-1-(3-chlorophenyl)propan-2-ol

1-Amino-1-(3-chlorophenyl)propan-2-ol possesses two stereogenic centers, at the C1 and C2 positions. The presence of 'n' chiral centers in a molecule can result in a maximum of 2^n stereoisomers. For this compound, with n=2, we can expect four distinct stereoisomers. These exist as two pairs of enantiomers. The pairs of diastereomers will have different physical and chemical properties, allowing for their separation by techniques such as chromatography or crystallization.

• Chiral Center 1 (C1): This carbon is bonded to an amino group, a 3-chlorophenyl group, a hydrogen atom, and the rest of the carbon chain.

• Chiral Center 2 (C2): This carbon is attached to a hydroxyl group, a methyl group, a hydrogen atom, and the rest of the carbon chain.

The four stereoisomers are (1R,2S), (1S,2R), (1R,2R), and (1S,2S). The (1R,2S) and (1S,2R) isomers are enantiomers of each other, as are the (1R,2R) and (1S,2S) isomers. The relationship between, for example, the (1R,2S) and (1R,2R) isomers is diastereomeric.

Diagram of Stereoisomers:

Caption: Relationships between the four stereoisomers of 1-Amino-1-(3-chlorophenyl)propan-2-ol.

Methodologies for Stereoselective Synthesis and Resolution

The preparation of single stereoisomers of 1-Amino-1-(3-chlorophenyl)propan-2-ol can be approached in two primary ways: stereoselective synthesis or the resolution of a racemic mixture.

Stereoselective Synthesis

Stereoselective synthesis aims to produce a single desired stereoisomer from the outset. One common approach involves the use of a chiral auxiliary or a chiral catalyst. For the synthesis of amino alcohols, a popular method is the asymmetric reduction of an α-amino ketone precursor.

Workflow for Asymmetric Reduction:

Caption: A generalized workflow for the stereoselective synthesis of 1-Amino-1-(3-chlorophenyl)propan-2-ol.

Protocol: Asymmetric Reduction of 1-(3-chlorophenyl)-2-(benzylamino)propan-1-one

• Synthesis of the α-amino ketone precursor: React 1-(3-chlorophenyl)propan-1-one with a suitable aminating agent, such as benzylamine, followed by bromination and subsequent reaction to form the α-amino ketone.

• Asymmetric Reduction:

  • Dissolve the α-amino ketone precursor in an anhydrous solvent (e.g., tetrahydrofuran) under an inert atmosphere (e.g., argon).

  • Cool the solution to a low temperature (e.g., -78 °C).

  • Slowly add a chiral reducing agent, such as a solution of (R)-2-methyl-CBS-oxazaborolidine and borane-dimethyl sulfide complex. The choice of the (R) or (S) catalyst will determine the stereochemistry of the resulting alcohol.

  • Stir the reaction mixture at low temperature for several hours until the reaction is complete (monitored by TLC or LC-MS).

  • Quench the reaction by the slow addition of methanol.

  • Allow the mixture to warm to room temperature and perform an aqueous workup.

  • Purify the resulting amino alcohol by column chromatography.

• Deprotection: If a protecting group like benzyl was used for the amino group, it needs to be removed, for example, by catalytic hydrogenation.

The causality behind using a chiral catalyst like a CBS reagent lies in its ability to create a chiral environment around the ketone. The borane coordinates to both the catalyst and the substrate, holding the ketone in a specific orientation that favors hydride attack from one face, leading to the preferential formation of one enantiomer of the alcohol.

Chiral Resolution

Resolution involves the separation of a racemic mixture of stereoisomers. For diastereomers, this can be achieved by standard chromatographic techniques. For enantiomers, a chiral resolving agent or a chiral stationary phase is required.

Protocol: Diastereomeric Salt Formation

• Salt Formation: Dissolve the racemic mixture of 1-Amino-1-(3-chlorophenyl)propan-2-ol in a suitable solvent (e.g., ethanol). Add a stoichiometric amount of a chiral acid, such as (+)-tartaric acid.

• Crystallization: The two diastereomeric salts formed will have different solubilities. Allow the solution to cool slowly to promote the crystallization of the less soluble diastereomeric salt.

• Separation: Isolate the crystals by filtration.

• Liberation of the free amine: Dissolve the isolated salt in water and add a base (e.g., sodium hydroxide) to deprotonate the amino group and liberate the free amine.

• Extraction: Extract the enantiomerically enriched amine into an organic solvent.

• Analysis: Determine the enantiomeric excess of the product using chiral HPLC or a similar technique.

This method is self-validating in that the physical properties (melting point, solubility) of the diastereomeric salts can be used to monitor the success of the separation.

Analytical Characterization of Stereoisomers

The unambiguous identification and quantification of the stereoisomers of 1-Amino-1-(3-chlorophenyl)propan-2-ol are crucial.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the gold standard for separating and quantifying enantiomers. This technique utilizes a chiral stationary phase (CSP) that interacts differently with each enantiomer, leading to different retention times.

Experimental Protocol: Chiral HPLC Analysis

• Column: A column with a chiral stationary phase, such as one based on derivatized cellulose or amylose.

• Mobile Phase: A mixture of a non-polar solvent (e.g., hexane) and a polar modifier (e.g., isopropanol), often with a small amount of an amine additive (e.g., diethylamine) to improve peak shape.

• Flow Rate: Typically 1.0 mL/min.

• Detection: UV detection at a wavelength where the 3-chlorophenyl group absorbs (e.g., 254 nm).

• Sample Preparation: Dissolve a small amount of the sample in the mobile phase.

• Injection: Inject a small volume (e.g., 10 µL) onto the column.

• Data Analysis: The enantiomeric excess (% ee) can be calculated from the peak areas of the two enantiomers: % ee = [|Area1 - Area2| / (Area1 + Area2)] x 100.

Data Presentation: Example HPLC Results

Stereoisomer	Retention Time (min)	Peak Area	% Composition
(1R,2S)	8.5	95000	95%
(1S,2R)	10.2	5000	5%

Spectroscopic and Spectrometric Methods

While standard NMR and mass spectrometry cannot distinguish between enantiomers, they are essential for confirming the overall structure and purity of the compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can be used to confirm the connectivity of the molecule. To differentiate enantiomers, a chiral solvating agent or a chiral derivatizing agent can be used to induce chemical shift differences between the enantiomers.

• Mass Spectrometry (MS): Provides the molecular weight and fragmentation pattern, confirming the identity of the compound.

• Vibrational Circular Dichroism (VCD) and Electronic Circular Dichroism (ECD): These chiroptical techniques can be used to determine the absolute configuration of the stereoisomers by comparing the experimental spectra to those predicted by quantum chemical calculations.

Conclusion

The stereochemistry of 1-Amino-1-(3-chlorophenyl)propan-2-ol is a critical aspect that must be carefully controlled and characterized in the context of drug development. The presence of two chiral centers gives rise to four stereoisomers, each with the potential for a unique biological activity profile. This guide has provided an in-depth overview of the structural features of these isomers, outlined robust methods for their stereoselective synthesis and resolution, and detailed the analytical techniques necessary for their separation and characterization. By applying these principles and protocols, researchers can ensure the stereochemical purity of their compounds, a fundamental requirement for the development of safe and effective pharmaceuticals.

References

• Stereochemistry in Drug Action. Hutt, A. J. (1997). Stereochemistry and its Application in Pharmacy. Available at: [Link]

• Asymmetric Synthesis of Amino Alcohols. Corey, E. J., & Helal, C. J. (1998). Angewandte Chemie International Edition. Available at: [Link]

• Chiral Separations by High-Performance Liquid Chromatography. Aboul-Enein, H. Y., & Ali, I. (2003). Chiral Separations by High-Performance Liquid Chromatography. Available at: [Link]

• Resolution of Racemates by Diastereomeric Salt Formation. Kozma, D. (2001). CRC Press. Available at: [Link]

pKa Values and Ionization Constants for 1-Amino-1-(3-chlorophenyl)propan-2-ol: A Comprehensive Technical Guide

Executive Summary & Chemical Identity

In early-stage drug development and medicinal chemistry, the precise determination of a molecule's acid dissociation constant ( pKa ) is critical. The pKa dictates the ionization state of the compound at physiological pH (7.4), which subsequently governs its lipophilicity ( logD ), blood-brain barrier (BBB) permeability, and receptor binding affinity.

1-Amino-1-(3-chlorophenyl)propan-2-ol is a substituted benzylic amine featuring an adjacent secondary alcohol. Structurally, it is an isomer of 3-chloro-norephedrine (where the amine and hydroxyl positions are swapped compared to standard phenethylamines)[1][2]. This structural shift from an aliphatic amine to a benzylic amine drastically alters its electronic environment and ionization profile.

Theoretical Framework: Electronic Effects on Ionization

To accurately predict and measure the pKa of 1-Amino-1-(3-chlorophenyl)propan-2-ol, we must analyze its two ionizable centers through the lens of physical organic chemistry.

The Benzylic Primary Amine ( pKa1​ )

Unlike typical amphetamines or norephedrine analogs (which possess pKa values between 9.05 and 9.44)[1][2], the primary amine in this compound is located directly on the benzylic carbon (C1).

• Inductive Effects ( −I ): The adjacent secondary alcohol at C2 exerts a strong electron-withdrawing inductive effect, which destabilizes the protonated ammonium cation ( −NH3+​ ).

• Hammett Substituent Effects: The basicity of the benzylic amine is further attenuated by the 3-chloro substituent on the aromatic ring. According to the Hammett equation ( ΔpKa=ρσ ), the meta-chloro group possesses a positive substituent constant ( σm​=+0.37 ). This strong electron-withdrawing effect pulls electron density away from the benzylic carbon, further lowering the basicity. Consequently, the calculated pKa1​ for the conjugate acid is shifted downward to approximately 8.2 - 8.6 .

The Secondary Hydroxyl Group ( pKa2​ )

Aliphatic secondary alcohols typically exhibit pKa values around 15.5. However, the predicted pKa2​ for the hydroxyl group in 1-Amino-1-(3-chlorophenyl)propan-2-ol is significantly more acidic, calculated at 12.47 ± 0.45 [3].

• Causality: This increased acidity is driven by the electron-withdrawing nature of both the adjacent benzylic system and the meta-chlorophenyl ring, which collaboratively stabilize the resulting alkoxide anion ( −O− ) upon deprotonation.

Experimental Methodologies for pKa Determination

Because the neutral free base of 1-Amino-1-(3-chlorophenyl)propan-2-ol is lipophilic and exhibits poor aqueous solubility, standard aqueous potentiometric titration often leads to precipitation. This invalidates the Nernstian response of the electrode. To circumvent this, the following self-validating protocols must be employed.

Protocol A: Potentiometric Titration via Yasuda-Shedlovsky Extrapolation

This method utilizes water-miscible cosolvents to maintain solubility, followed by mathematical extrapolation to determine the true aqueous pKa [4][5].

• Electrode Standardization: Calibrate the glass pH electrode using the Four-Plus technique to obtain pH readings based on the true hydrogen ion concentration scale ( pcH ) rather than activity[4].

• Solvent Preparation: Prepare three distinct cosolvent mixtures of Methanol/Water (e.g., 30%, 40%, and 50% v/v)[5].

• Sample Dissolution: Dissolve 2.0 mg of 1-Amino-1-(3-chlorophenyl)propan-2-ol into 10 mL of each cosolvent mixture to ensure complete solubility of the neutral free base.

• Titration: Titrate the solution from pH 2.0 to 11.0 using standardized 0.1 M NaOH and 0.1 M HCl under an inert argon atmosphere at a constant 25°C.

• Data Acquisition: Record the apparent pKa ( psKa ) at each cosolvent ratio using the first-derivative (Gran plot) method.

• Extrapolation: Plot the term (psKa+log[H2​O]) against the reciprocal dielectric constant ( 1/ϵ ) of the respective solvent mixtures. The y-intercept of this linear regression yields the true aqueous pKa at 0% cosolvent[4][5].

Protocol B: Automated 1H -NMR Titration

While potentiometry provides macroscopic pKa values, NMR titration provides site-specific (microscopic) pKa assignments by tracking the local electronic environment of specific protons.

• Sample Preparation: Dissolve the compound to a concentration of 5 mM in a mixture of DMSO−d6​ and D2​O (to provide a deuterium lock and maintain solubility).

• Automated Titration: Automatically adjust the pH∗ (the pH meter reading in D2​O ) using NaOD and DCl .

• Acquisition: Acquire a 1D 1H -NMR spectrum at 0.5 pH unit intervals from pH 2.0 to 13.0.

• Signal Tracking: Track the chemical shift ( δ ) of the benzylic proton ( CH−NH2​ ). As the adjacent amine deprotonates, the shielding environment changes, causing an upfield shift.

• Curve Fitting: Fit the δ vs. pH∗ data to the Henderson-Hasselbalch equation. The inflection point of the sigmoidal curve corresponds to the precise pKa of the amine group.

Quantitative Data Summaries

Table 1: Summary of pKa Values and Reference Analogs

Functional Group	Predicted/Calculated pKa	Reference Analog pKa	Ionization Type
Primary Amine ( −NH2​ )	~8.2 - 8.6	9.05 - 9.44 (Norephedrine)[1][2]	Basic (Cationic at low pH)
Secondary Alcohol ( −OH )	12.47 ± 0.45[3]	~15.5 (Aliphatic Alcohols)	Acidic (Anionic at high pH)

Table 2: Ionization State Distribution Across Physiological pH

Environment	pH Level	Dominant Species	Charge State	BBB Permeability
Gastric Fluid	1.2	Protonated Amine ( −NH3+​ )	+1 (Cationic)	Very Low
Blood Plasma	7.4	Protonated Amine ( −NH3+​ )	+1 (Cationic)	Low to Moderate
Intestinal Fluid	8.5	50% Cationic / 50% Free Base	+0.5 (Average)	High
Basic Assay	10.0	Neutral Free Base ( −NH2​ )	0 (Neutral)	Very High

Visualizations

Experimental Workflow

Fig 1. Potentiometric pKa determination workflow using Yasuda-Shedlovsky extrapolation.

Ionization State Logical Relationship

Fig 2. pH-dependent ionization states of 1-Amino-1-(3-chlorophenyl)propan-2-ol.

Sources

• 1. (1S,2R)-2-amino-1-phenylpropan-1-ol | C9H13NO | CID 26934 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Phenylpropanolamine | C9H13NO | CID 10297 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1-AMINO-1-(3-CHLOROPHENYL)PROPAN-2-OL | 1226165-17-8 [m.chemicalbook.com]
• 4. PH-metric log P 11. pKa determination of water-insoluble drugs in organic solvent-water mixtures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pKa measurements for the SAMPL6 prediction challenge for a set of kinase inhibitor-like fragments - PMC [pmc.ncbi.nlm.nih.gov]

Literature Review and Technical Guide: The Role and Synthesis of 3-Chlorophenyl Beta-Amino Alcohols in Modern Therapeutics

Executive Summary

As an Application Scientist navigating the complexities of modern drug discovery and polymer chemistry, the selection of specific structural motifs is rarely arbitrary. Beta-amino alcohols represent a privileged pharmacophore, forming the structural backbone of beta-blockers, sphingolipids, and numerous synthetic biologically active compounds[1]. The strategic incorporation of a 3-chlorophenyl group into this scaffold fundamentally modulates the molecule's physicochemical properties. This technical guide synthesizes current literature to explore the mechanistic significance, enantioselective synthetic workflows, and polymeric applications of 3-chlorophenyl beta-amino alcohols.

Structural and Mechanistic Significance of the 3-Chlorophenyl Motif

The meta-chloro substitution on the phenyl ring of beta-amino alcohols serves multiple strategic purposes in rational drug design:

• Steric and Electronic Optimization: The chlorine atom provides a precise balance of electron-withdrawing properties and steric bulk. This is critical for anchoring the molecule into specific hydrophobic pockets of target receptors. For instance, in the development of beta-3 adrenergic receptor (β3-AR) agonists like CL 316 ,243, the 3-chlorophenyl-2-hydroxyethylamino moiety is essential for potent and specific receptor activation[1].

• Metabolic Stability: Halogenation at the meta position protects the aromatic ring from rapid oxidative metabolism by cytochrome P450 enzymes, effectively prolonging the pharmacokinetic half-life of the therapeutic agent.

• Electrostatic Complexation: In polymer chemistry, integrating 3-chlorophenyl derivatives into poly(beta-amino alcohols) (PBAAs) yields cationic polymers that readily complex with negatively charged polynucleotides, facilitating advanced gene delivery[2].

Caption: Logical framework of 3-chlorophenyl beta-amino alcohols in drug design.

Synthetic Strategies for Chiral Beta-Amino Alcohols

The synthesis of enantiomerically pure beta-amino alcohols is an absolute requirement in pharmaceutical development, as different enantiomers frequently exhibit profoundly divergent pharmacological and toxicological profiles. Below is a quantitative comparison of field-proven synthetic methodologies.

Table 1: Quantitative Comparison of Synthetic Methodologies

Methodology	Representative Precursor	Catalyst / Reagent System	Yield (%)	Enantiomeric Excess (ee %)	Key Advantage
Asymmetric Transfer Hydrogenation	Unprotected α-ketoamines	Chiral Ru-catalyst, HCOOH/TEA	77 - 95%	>99.9%	Scalable, avoids pressurized H2[3]
Biocatalytic Reduction	2-chloro-1-(3-chlorophenyl)ethanone	Recombinant E. coli (NADPH)	89%	100%	Exquisite stereocontrol, green chemistry[4]
Epoxide Aminolysis	3-chlorostyrene oxide	Indium tribromide (InBr3)	>85%	Racemic	Mild conditions, high regioselectivity[1]

Protocol 1: Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation (ATH)

Objective: Synthesize enantiopure 1,2-amino alcohols from unprotected amine ketones. Causality: Utilizing ATH eliminates the need for hazardous high-pressure hydrogen gas, relying instead on a formic acid/triethylamine (TEA) azeotrope. This mixture acts as a safe, controllable hydride source. The chiral Ru-catalyst coordinates with the unprotected α-ketoamine, enforcing a rigid transition state that strictly dictates the stereochemical outcome (>99.9% ee)[3].

Step-by-Step Methodology:

• Precursor Salt Formation: Charge a 3-neck round-bottom flask with 2-bromo-1-(3-chlorophenyl)ethan-1-one (0.014 mol), hexamethylenetetramine (HMTA, 0.016 mol), isopropyl alcohol (IPA, 4 volumes), and acetonitrile (MeCN, 4 volumes).

• Precipitation: Stir the reaction mixture for 2 hours at room temperature until a creamy white solid forms. Wash the filter cake with IPA and dry under vacuum to isolate the hexamine salt[3].

• Hydrogenation Setup: Suspend the intermediate (approx. 1.02 mmol) in methanol (10 volumes). Introduce the chiral Ru-catalyst (0.20 mol %) dissolved in a formic acid/TEA (5:2 ratio) buffer (1 volume).

• Catalytic Reduction: Stir the mixture at 62 °C under continuous nitrogen sparging for 19 hours. The nitrogen flow removes evolved CO2, continuously driving the equilibrium toward the alcohol product.

• Quench and Isolation: Cool to room temperature, quench with 28% NH4OH (1 volume) and water (5 volumes) to neutralize the acid. Filter the precipitate, rinse with methyl tert-butyl ether (MTBE), and collect the enantiopure beta-amino alcohol[3].

• Self-Validation: Analyze the isolated product via Chiral High-Performance Liquid Chromatography (HPLC) using a stationary phase (e.g., Chiralcel OD-H). An ee of >99% validates the stereochemical fidelity of the Ru-catalyst transition state.

Protocol 2: Biocatalytic Synthesis of Chiral Intermediates

Objective: Prepare (S)-2-chloro-1-(3-chlorophenyl)ethanol, a critical intermediate for IGF-1 receptor inhibitors. Causality: Biocatalysis offers unparalleled stereocontrol under mild, aqueous conditions. By utilizing intact recombinant E. coli cells expressing specific dehydrogenases alongside glucose for NADPH regeneration, the ketone is selectively reduced to the (S)-alcohol without the heavy metal contamination risks associated with traditional chemocatalysis[4].

Step-by-Step Methodology:

• Biocatalyst Preparation: Culture intact E. coli cells containing recombinant dehydrogenase and glucose-6-phosphate dehydrogenase (from S. cerevisiae)[4].

• Reaction Setup: Suspend the cells in a buffered aqueous solution supplemented with glucose (to drive NADPH regeneration). Introduce the substrate, 2-chloro-1-(3-chlorophenyl)ethanone.

• Biotransformation: Incubate the mixture under controlled agitation and temperature until complete conversion is achieved.

• Extraction: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate) to isolate (S)-2-chloro-1-(3-chlorophenyl)ethanol.

• Self-Validation: Confirm the 100% ee via chiral GC or HPLC, validating the absolute stereoselectivity of the enzymatic pocket[4].

Caption: Synthetic pathways for enantiopure 3-chlorophenyl beta-amino alcohols.

Polymeric Applications: Poly(beta-amino alcohols) (PBAAs)

Beyond small-molecule therapeutics, the beta-amino alcohol motif is heavily utilized in polymer chemistry. PBAAs synthesized via the combinatorial polymerization of diepoxides and amines—such as 1-(3-chlorophenyl)piperazine—are highly effective for the intracellular delivery of negatively charged therapeutic agents, including DNA and RNA[2].

Protocol 3: Combinatorial Polymerization of PBAAs

Objective: Synthesize cationic polymers for polynucleotide delivery via high-throughput combinatorial chemistry. Causality: A step-growth polymerization between diepoxides and amines is employed. Operating at elevated temperatures (50–90 °C) provides the necessary activation energy for the nucleophilic attack of the secondary amine on the sterically hindered epoxide, ensuring complete conversion to tertiary amines. These tertiary amines are crucial as they protonate at physiological pH, enabling electrostatic complexation with negatively charged DNA/RNA, while the beta-hydroxyl groups enhance biocompatibility[2].

Step-by-Step Methodology:

• Monomer Preparation: Equilibrate 1 equivalent of a selected diepoxide with 1 equivalent of a bis-secondary amine containing the 3-chlorophenyl moiety (e.g., 1-(3-chlorophenyl)piperazine)[2].

• Polymerization: Combine the monomers in a reaction vessel. The synthesis can be performed neat (solvent-free) or in a compatible polar aprotic solvent depending on monomer viscosity.

• Thermal Activation: Heat the mixture to 50 °C – 90 °C. Maintain the temperature under a nitrogen atmosphere to prevent oxidative side reactions[2].

• Reaction Monitoring: Monitor the reaction via NMR until all secondary amino groups are fully reacted with the epoxide-terminated compounds, yielding a backbone rich in tertiary amines.

• Purification: Precipitate the resulting PBAA mixture in cold diethyl ether to remove unreacted monomers, filter, and dry under vacuum.

• Self-Validation: Perform Gel Permeation Chromatography (GPC) to determine the weight-average molecular weight (Mw) and polydispersity index (PDI). Confirm the presence of tertiary amines via 1H-NMR (absence of N-H protons), validating the completion of the step-growth polymerization.

Conclusion

The 3-chlorophenyl beta-amino alcohol is a versatile and highly functionalized pharmacophore. Whether acting as a precise steric anchor in β3-AR agonists or providing the necessary cationic charge density in polymeric gene delivery systems, its synthesis requires rigorous stereochemical control. By employing advanced techniques such as Ru-catalyzed asymmetric transfer hydrogenation and whole-cell biocatalysis, researchers can reliably access these critical structures to drive the next generation of therapeutics.

References

• Title: Poly(beta-amino alcohols), their preparation, and uses thereof (US9193827B2) Source: google.com URL: 2

• Title: A Brief Review on Synthesis of β-amino Alcohols by Ring Opening of Epoxides Source: scispace.com URL: 1

• Title: Synthesis of Chiral 1,2-Amino Alcohol-Containing Compounds Utilizing Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of Unprotected α-Ketoamines Source: acs.org URL: 3

• Title: Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals Source: mdpi.com URL: 4

Sources

• 1. scispace.com [scispace.com]
• 2. US9193827B2 - Poly(beta-amino alcohols), their preparation, and uses thereof - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]

Advanced Crystallographic Characterization of 1-Amino-1-(3-chlorophenyl)propan-2-ol: A Methodological Whitepaper

Executive Summary

The structural elucidation of chiral 1,2-amino alcohols is a critical bottleneck in the pharmacological profiling of novel therapeutics. 1-Amino-1-(3-chlorophenyl)propan-2-ol is a highly valuable regioisomer belonging to the nor-ephedrine/phenylpropanolamine family. Because it possesses two adjacent stereocenters (C1 and C2), four distinct stereoisomers exist. Determining its absolute configuration is paramount, as stereochemistry directly dictates receptor binding affinity and metabolic stability.

This whitepaper provides an authoritative, step-by-step methodological framework for the synthesis, crystallization, and X-ray crystallographic analysis of 1-Amino-1-(3-chlorophenyl)propan-2-ol, emphasizing the physical chemistry and causality behind each experimental choice.

Chemical Context and Synthesis Strategy

The synthesis of enantiopure 1,2-amino alcohols is traditionally plagued by poor diastereoselectivity. However, modern biocatalytic cascades have revolutionized this process. By utilizing a highly selective enzymatic ligation (e.g., using benzaldehyde lyase) followed by a transaminase-catalyzed amination, researchers can isolate specific stereoisomers (e.g., the (1S,2R) or (1R,2S) configurations) in high optical purity (>99.5% ee)[1].

Once synthesized, the free-base form of 1-Amino-1-(3-chlorophenyl)propan-2-ol is typically an oil or a highly hygroscopic solid. This physical state is thermodynamically unfavorable for X-ray diffraction (XRD) because the high conformational flexibility of the primary amine and hydroxyl group prevents the formation of a highly ordered, repeating crystal lattice.

Biocatalytic synthesis and crystallization workflow for 1-Amino-1-(3-chlorophenyl)propan-2-ol.

Sample Preparation: The Causality of Salt Formation

To overcome the energetic barriers of crystallizing a flexible free base, we must convert the compound into a salt. Protonating the primary amine with hydrochloric acid yields the hydrochloride salt. Causality: The introduction of the chloride counterion establishes a robust, directional hydrogen-bonding network ( N−H⋯Cl and O−H⋯Cl ). This ionic interaction dramatically increases the lattice energy, restricting molecular rotation and driving the spontaneous assembly of diffraction-quality single crystals.

Protocol 1: Salt Formation and Vapor Diffusion Crystallization

This protocol is designed as a self-validating system; the appearance of birefringence under polarized light confirms successful lattice ordering.

• Salt Formation : Dissolve 50 mg of enantiopure 1-Amino-1-(3-chlorophenyl)propan-2-ol free base in 2.0 mL of anhydrous diethyl ether under a nitrogen atmosphere.

• Protonation : Dropwise, add 1.1 equivalents of 2M HCl in diethyl ether. A white precipitate (the HCl salt) will form immediately. Centrifuge and dry the precipitate under a vacuum.

• Solvent Selection : Dissolve the HCl salt in a minimum volume (~0.5 mL) of a polar "good" solvent, such as absolute ethanol or methanol, until the solution is completely clear.

• Vapor Diffusion Setup : Place the open vial containing the ethanol solution into a larger, sealed chamber containing 10 mL of an anti-solvent (e.g., pentane or cyclopentane).

• Incubation : Store the chamber undisturbed at 4 °C. Causality: The slow vapor-phase diffusion of the anti-solvent into the ethanol gradually lowers the solubility of the salt, keeping the system in the metastable zone. This favors the nucleation and growth of fewer, larger, and defect-free single crystals over a period of 3 to 7 days.

X-Ray Diffraction (XRD) Strategy for Absolute Configuration

For chiral pharmaceutical intermediates, determining the relative stereochemistry is insufficient; the absolute configuration must be unambiguously assigned.

The Rationale for Cu K- α Radiation

Standard Molybdenum ( MoKα , λ=0.7107 Å) radiation often fails to provide a strong enough anomalous dispersion signal for compounds lacking heavy metals. We specifically mandate the use of Copper ( CuKα , λ=1.5418 Å) radiation[2]. Causality: At the Cu Kα wavelength, the anomalous scattering cross-section ( f′′ ) of the chlorine atom ( Z=17 ) on the phenyl ring is substantially amplified. This maximizes the Bijvoet pair intensity differences, allowing the crystallographic software to calculate a highly precise Flack parameter [3]. A Flack parameter near zero ( ∼0.00±0.05 ) mathematically validates the correct absolute stereochemistry, whereas a value near 1.0 indicates the model is inverted[3].

Protocol 2: Data Collection and Structural Refinement

• Cryo-Mounting : Select a crystal with dimensions roughly 0.2×0.1×0.1 mm. Mount it on a MiTeGen loop using paratone oil and immediately transfer it to the diffractometer's cold stream at 100 K[3]. Causality: Flash-cooling to 100 K minimizes atomic thermal vibrations (reducing Ueq​ values), which preserves high-angle diffraction intensities and prevents radiation-induced crystal decay.

• Data Collection : Collect full-sphere data using a diffractometer equipped with a Cu Kα microfocus source and a CCD/CMOS detector[2]. Ensure high redundancy to accurately measure Friedel pairs.

• Integration & Absorption Correction : Process the raw frames using multi-scan absorption correction. This step is critical because the chlorine atom absorbs X-rays, which can skew intensity data if uncorrected.

• Structure Solution : Solve the structure using Direct Methods (e.g., SHELXT) and refine using full-matrix least-squares on F2 (SHELXL).

• Hydrogen Atom Assignment : Locate the amine and hydroxyl hydrogen atoms from the difference Fourier map and refine them freely to accurately map the hydrogen-bonding network.

X-ray diffraction data collection and structural refinement workflow.

Data Presentation: Target Crystallographic Parameters

To ensure the integrity of the structural model, the final refined data should align with the established parameters for high-quality chiral amine hydrochlorides.

Crystallographic Parameter	Target Value / Expected Range	Mechanistic Rationale
Space Group	P21​ or P21​21​21​	Enantiopure chiral compounds must crystallize in non-centrosymmetric, Sohncke space groups.
Data Collection Temp.	100−150 K	Minimizes thermal displacement, yielding sharper diffraction spots and higher resolution.
Radiation Source	Cu Kα ( λ=1.5418 Å)	Enhances the anomalous dispersion of the Cl atom for reliable absolute structure determination.
Flack Parameter ( x )	0.00±0.05	Validates absolute configuration. A value of 0 confirms the model; 1 indicates an inverted structure[3].
Final R1​ Factor	<0.05 (for I>2σ(I) )	Indicates excellent agreement between the calculated structural model and the experimental data.
Goodness-of-Fit (S)	0.95−1.05	Confirms that the data is neither over-refined nor under-parameterized.

References

• High-Yield Synthesis of Enantiopure 1,2-Amino Alcohols from l-Phenylalanine via Linear and Divergent Enzymatic Cascades Source: ACS Catalysis (ACS Publications) URL:[Link]

• US20150344456A1 - Nicotine salts, co-crystals, and salt co-crystal complexes (Reference for Flack Parameter and Cu K-alpha utility in absolute structure determination)

• Bioactive natural products from fungicolous Hawaiian isolates: secondary metabolites from a Phialemoniopsis sp. (Reference for low-temperature Cu K-alpha data collection protocols) Source: Taylor & Francis Online URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. tandfonline.com [tandfonline.com]
• 3. US20150344456A1 - Nicotine salts, co-crystals, and salt co-crystal complexes - Google Patents [patents.google.com]

Unraveling the Therapeutic Potential of 1-Amino-1-(3-chlorophenyl)propan-2-ol: A Technical Guide to Pharmacological Target Identification

Abstract

This technical guide provides a comprehensive framework for identifying and validating the potential pharmacological targets of 1-Amino-1-(3-chlorophenyl)propan-2-ol. Drawing from the established pharmacology of structurally related compounds, this document outlines a systematic approach for researchers, scientists, and drug development professionals. The primary hypothesis centers on the interaction of this molecule with monoamine transporters, with secondary exploration into a broader panel of off-target liabilities. Detailed, field-proven experimental protocols are provided, emphasizing scientific integrity and self-validating systems to ensure robust and reproducible findings. This guide is intended to serve as a foundational resource for elucidating the mechanism of action and therapeutic promise of this compound.

Introduction: The Scientific Rationale

The chemical scaffold of 1-Amino-1-(3-chlorophenyl)propan-2-ol suggests a strong potential for psychoactivity. Its structural similarity to known pharmaceuticals and research chemicals provides a logical starting point for pharmacological investigation. Notably, this compound is a structural analog of cathinone derivatives and shares a core phenylpropanolamine structure with established therapeutic agents. For instance, it is utilized as a key intermediate in the synthesis of several antidepressant medications, including Fluoxetine, Nisoxetine, and Tomoxetine. This lineage strongly implicates the monoamine neurotransmitter systems as a primary area of interest.

Furthermore, the synthetic cathinone 3-Chloromethcathinone (3-CMC), a close structural relative, is a known psychoactive substance that interacts with the dopamine transporter (DAT), norepinephrine transporter (NET), and serotonin transporter (SERT)[1][2]. Research into other related compounds, such as 1-(3-chlorophenyl)-3-(dimethylamino)-1-phenyl-2-propanol, has demonstrated potential antidepressant effects in preclinical models, further reinforcing the hypothesis of monoamine system modulation[3]. Additionally, studies on [(3-Chlorophenyl)piperazinylpropyl]pyridazinones have indicated the involvement of the noradrenergic and/or serotoninergic systems in their analgesic effects[4].

This guide, therefore, prioritizes the investigation of monoamine transporters as the most probable primary targets for 1-Amino-1-(3-chlorophenyl)propan-2-ol. A tiered approach is proposed, beginning with a focused in-vitro characterization of the compound's affinity for and functional activity at DAT, NET, and SERT. Subsequently, a broader secondary screening against a panel of common off-target liabilities is outlined to build a comprehensive pharmacological profile.

Primary Target Identification: Monoamine Transporters

The initial and most critical phase of pharmacological characterization will focus on the direct interaction of 1-Amino-1-(3-chlorophenyl)propan-2-ol with the dopamine, norepinephrine, and serotonin transporters. The following experimental workflow is designed to quantitatively assess both the binding affinity and the functional consequence of this interaction.

Figure 1: Workflow for Primary Target Validation.

Radioligand Binding Assays: Quantifying Affinity

The foundational step in target validation is to ascertain whether 1-Amino-1-(3-chlorophenyl)propan-2-ol physically interacts with the monoamine transporters. Radioligand binding assays provide a direct measure of the compound's affinity (Ki) for each transporter.

• Membrane Preparation:

  • Culture Human Embryonic Kidney (HEK293) cells stably expressing human dopamine (hDAT), norepinephrine (hNET), or serotonin (hSERT) transporters.

  • Harvest cells and wash with ice-cold phosphate-buffered saline (PBS).

  • Resuspend cells in a hypotonic lysis buffer (e.g., 50 mM Tris-HCl, pH 7.4, with protease inhibitors) and homogenize.

  • Centrifuge the homogenate at 40,000 x g for 20 minutes at 4°C to pellet the cell membranes.

  • Wash the membrane pellet with fresh lysis buffer and repeat the centrifugation.

  • Resuspend the final membrane pellet in an appropriate assay buffer and determine the protein concentration (e.g., using a BCA assay).

• Competitive Binding Assay (96-well format):

  • To each well, add in the following order:

    • 50 µL of assay buffer (for total binding) or a high concentration of a known non-radiolabeled inhibitor (for non-specific binding) or varying concentrations of 1-Amino-1-(3-chlorophenyl)propan-2-ol.

    • 50 µL of a selective radioligand at a concentration close to its Kd value (e.g., [³H]WIN 35,428 for DAT, [³H]Nisoxetine for NET, [³H]Citalopram for SERT).

    • 100 µL of the prepared cell membrane suspension (typically 10-50 µg of protein per well).

  • Incubate the plate for 60-120 minutes at room temperature with gentle agitation to reach equilibrium.

• Filtration and Scintillation Counting:

  • Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester to separate bound from free radioligand.

  • Wash the filters multiple times with ice-cold wash buffer.

  • Allow the filters to dry, then add a scintillation cocktail.

  • Quantify the radioactivity on the filters using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the concentration of 1-Amino-1-(3-chlorophenyl)propan-2-ol.

  • Determine the IC50 value (the concentration of the compound that inhibits 50% of the specific radioligand binding) using non-linear regression.

  • Calculate the Ki (inhibition constant) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Neurotransmitter Uptake Assays: Assessing Functional Impact

Following the determination of binding affinity, it is crucial to assess the functional consequence of this interaction. Neurotransmitter uptake assays measure the ability of 1-Amino-1-(3-chlorophenyl)propan-2-ol to inhibit the primary function of the monoamine transporters, which is the reuptake of their respective neurotransmitters.

• Cell Preparation:

  • Seed HEK293 cells stably expressing hDAT, hNET, or hSERT in a 96-well plate and grow to confluence.

• Uptake Inhibition Assay:

  • Wash the cells with a pre-warmed Krebs-HEPES buffer (KHB).

  • Pre-incubate the cells for 15-30 minutes with varying concentrations of 1-Amino-1-(3-chlorophenyl)propan-2-ol or a reference inhibitor.

  • Initiate the uptake reaction by adding a solution containing a radiolabeled neurotransmitter (e.g., [³H]dopamine, [³H]norepinephrine, or [³H]serotonin) at a concentration near its Km value.

  • Incubate for a short period (typically 1-5 minutes) at 37°C.

  • Terminate the uptake by rapidly washing the cells with ice-cold KHB.

• Lysis and Scintillation Counting:

  • Lyse the cells in each well with a lysis buffer (e.g., 1% SDS).

  • Transfer the lysate to scintillation vials, add a scintillation cocktail, and quantify the radioactivity.

• Data Analysis:

  • Determine the specific uptake by subtracting the uptake in the presence of a high concentration of a known selective inhibitor.

  • Plot the percentage of specific uptake against the logarithm of the concentration of 1-Amino-1-(3-chlorophenyl)propan-2-ol.

  • Calculate the IC50 value for uptake inhibition using non-linear regression.

Data Presentation and Interpretation

The results from the binding and uptake assays should be compiled into a clear and concise table for comparative analysis.

Target	Radioligand Binding (Ki, nM)	Neurotransmitter Uptake (IC50, nM)
hDAT	Experimental Value	Experimental Value
hNET	Experimental Value	Experimental Value
hSERT	Experimental Value	Experimental Value
Table 1: Summary of Monoamine Transporter Activity

A strong correlation between the Ki and IC50 values for a given transporter will provide compelling evidence that 1-Amino-1-(3-chlorophenyl)propan-2-ol's primary mechanism of action is through direct interaction with and inhibition of that transporter.

Secondary Target Screening: Building a Comprehensive Profile

While monoamine transporters are the primary hypothesized targets, a thorough pharmacological characterization requires an assessment of potential off-target interactions. This is crucial for predicting potential side effects and for identifying any polypharmacology that might contribute to the compound's overall therapeutic or adverse profile. A tiered screening approach is recommended.

Figure 2: Tiered Approach for Secondary Target Screening.

G-Protein Coupled Receptors (GPCRs)

Given the psychoactive nature of related compounds, screening against a panel of CNS-active GPCRs is a high priority. This should include key serotonin, dopamine, and adrenergic receptor subtypes to identify any direct receptor-mediated effects.

This protocol is analogous to the monoamine transporter binding assay, with the following modifications:

• Membrane Source: Use cell membranes from cell lines stably expressing the specific GPCR subtype of interest.

• Selective Radioligands: Employ radioligands known to be selective for each GPCR subtype.

• Assay Conditions: Optimize buffer composition and incubation times for each specific receptor.

Ion Channels

Interaction with ion channels is a common source of off-target toxicity, particularly cardiotoxicity (e.g., via hERG channel inhibition). A broad ion channel screen is therefore a critical component of a comprehensive safety assessment.

It is recommended to utilize a commercially available ion channel screening service or a high-throughput automated patch-clamp platform. The panel should include, at a minimum:

• hERG (Kv11.1): To assess the risk of QT prolongation.

• Voltage-gated sodium channels (e.g., Nav1.5): Important for cardiac and neuronal function.

• Voltage-gated potassium channels (e.g., Kv7.2/7.3): Involved in neuronal excitability.

• Voltage-gated calcium channels (e.g., Cav1.2): Crucial for cardiovascular and neuronal signaling.

Cytochrome P450 (CYP) Enzymes

Inhibition of CYP450 enzymes is a major cause of drug-drug interactions. Assessing the potential of 1-Amino-1-(3-chlorophenyl)propan-2-ol to inhibit the activity of the major drug-metabolizing CYP isoforms is essential for predicting its metabolic liabilities.

• Reaction Setup (96-well plate):

  • To each well, add a reaction mixture containing a specific human recombinant CYP450 isoform, a fluorogenic probe substrate for that isoform, and an NADPH regenerating system.

  • Add varying concentrations of 1-Amino-1-(3-chlorophenyl)propan-2-ol or a known inhibitor.

  • Initiate the reaction by adding the NADPH regenerating system.

• Fluorescence Measurement:

  • Incubate the plate at 37°C.

  • Monitor the increase in fluorescence over time using a plate reader. The fluorescence is generated by the metabolism of the probe substrate by the active CYP enzyme.

• Data Analysis:

  • Calculate the rate of reaction for each concentration of the test compound.

  • Plot the percentage of enzyme activity against the logarithm of the concentration of 1-Amino-1-(3-chlorophenyl)propan-2-ol.

  • Determine the IC50 value.

Conclusion and Future Directions

This technical guide provides a robust and scientifically grounded framework for the initial pharmacological characterization of 1-Amino-1-(3-chlorophenyl)propan-2-ol. The primary focus on monoamine transporters is well-supported by the existing literature on structurally related compounds. The detailed experimental protocols for binding and uptake assays will enable a definitive assessment of the compound's activity at these key targets.

The subsequent tiered approach to secondary target screening will provide a comprehensive understanding of its broader pharmacological profile, including potential off-target liabilities. The data generated from this workflow will be invaluable for guiding future research, including in vivo efficacy and safety studies, and for ultimately determining the therapeutic potential of this promising molecule. Future investigations should also consider assessing whether the compound acts as a substrate (releaser) in addition to an inhibitor at the monoamine transporters, as this can have significant implications for its in vivo effects.

References

• 3-Chloromethcathinone. In: Wikipedia. Retrieved March 12, 2026, from [Link][1]

• Risk assessment of 1-(3-chlorophenyl)-2-(methylamino)propan-1-one (3-chloromethcathinone, 3-CMC). (2021). European Monitoring Centre for Drugs and Drug Addiction (EMCDDA). Retrieved from [Link][2]

• Cocker, J. D., et al. (1986). Substituted 3-amino-1,1-diaryl-2-propanols as potential antidepressant agents. Journal of Medicinal Chemistry, 29(10), 1963-1969. [Link][3]

• Gatti, G., et al. (2003). [(3-Chlorophenyl)piperazinylpropyl]pyridazinones and analogues as potent antinociceptive agents. Journal of Medicinal Chemistry, 46(6), 1063-1072. [Link][4]

• Simmler, L. D., et al. (2013). Pharmacological characterization of designer cathinones in vitro. British Journal of Pharmacology, 168(2), 458-470. [Link]

• Eshleman, A. J., et al. (2020). Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters. Frontiers in Pharmacology, 11, 688. [Link][5]

• Reaction Biology. (n.d.). Safety and Off-Target Drug Screening Services. Retrieved March 12, 2026, from [Link][6]

• Charles River Laboratories. (n.d.). Assays for CYP450 Inhibition, Induction, and Phenotyping. Retrieved March 12, 2026, from [Link][3]

• Creative BioMart. (n.d.). GPCR Screening Assays. Retrieved March 12, 2026, from [Link][7]

Sources

• 1. drugtargetreview.com [drugtargetreview.com]
• 2. Frontiers | Toward high-resolution modeling of small molecule–ion channel interactions [frontiersin.org]
• 3. criver.com [criver.com]
• 4. Classical Radioligand Uptake and Binding Methods in Transporter Research: An Emphasis on the Monoamine Neurotransmitter Transporters | Springer Nature Experiments [experiments.springernature.com]
• 5. Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters - PMC [pmc.ncbi.nlm.nih.gov]
• 6. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 7. GPCR Screening Assays - Creative BioMart [creativebiomart.net]

Whitepaper: History, Discovery, and Optimization of Chlorophenyl Propanolamine Analogs

Executive Summary

The chlorophenyl propanolamine structural motif represents a highly versatile, yet historically complex, "privileged structure" in medicinal chemistry. Characterized by a lipophilic 4-chlorophenyl head group and a flexible propanolamine chain, this scaffold has been the foundation for numerous central nervous system (CNS) agents and antitussives[1]. However, the clinical trajectory of these analogs has been heavily dictated by a critical structural paradox: the basic amine tail required for therapeutic efficacy is also the primary driver of off-target cardiotoxicity. This technical guide explores the history, synthetic methodologies, and structure-activity relationship (SAR) logic required to successfully develop next-generation chlorophenyl propanolamine derivatives.

Historical Context: The Efficacy vs. Toxicity Paradigm

The discovery of chlorophenyl propanolamine analogs was initially driven by the search for potent, non-opioid antitussive and CNS-active agents. The most prominent historical example of this pharmacophore's application is Clobutinol (a structurally related butanolamine derivative that shares the core 1-(4-chlorophenyl)-propanol template)[2].

For decades, Clobutinol was prescribed globally as a highly effective cough suppressant. However, post-market surveillance eventually revealed a fatal flaw: the drug precipitated Long QT Syndrome (LQTS), leading to severe cardiac arrhythmias and its worldwide withdrawal in 2007[2].

Electrophysiological investigations revealed the causality behind this toxicity. The flexible, highly basic dimethylamine tail of the scaffold possesses a high affinity for the hydrophobic inner pore of the human ether-a-go-go-related gene (hERG) potassium channel[2]. When the channel opens, the basic amine enters and becomes trapped, blocking potassium efflux and delaying ventricular repolarization. Consequently, modern drug discovery efforts surrounding chlorophenyl propanolamines are entirely focused on retaining the metabolic stability of the core scaffold while engineering the amine tail to bypass hERG affinity[2].

Structural Architecture & SAR Causality

To successfully utilize this scaffold, medicinal chemists must understand the specific biophysical contributions of each functional group.

• The 4-Chlorophenyl Head Group: The para-chloro substitution significantly increases the logP (lipophilicity) of the molecule, enhancing blood-brain barrier (BBB) permeability relative to non-chlorinated parents[1]. Furthermore, the halogen blocks rapid oxidative metabolism at the para-position.

• The Gem-Dimethyl Steric Shield: The inclusion of a gem-dimethyl group at the benzylic carbon creates massive steric hindrance. This specific modification blocks cytochrome P450-mediated metabolic oxidation at the α -carbon, drastically extending the drug's half-life[1].

• The Amine Tail: As the primary pharmacophore for receptor binding, the amine must be carefully modulated. Replacing flexible, highly basic amines (like dimethylamine) with constrained, less basic heterocycles (e.g., substituted piperazines or morpholines) reduces the protonation state at physiological pH, directly lowering the molecule's affinity for the hERG channel's hydrophobic pore[2].

Pharmacophore mapping and SAR logic for mitigating hERG liability in propanolamine derivatives.

Quantitative SAR Data: Amine Tail Modifications

The following table synthesizes historical patch-clamp data demonstrating the inverse relationship between amine basicity/flexibility and hERG safety profiles[2].

Compound Class	Amine Tail Structure	Calculated pKa	Relative CNS Efficacy	hERG IC50 (µM)	Development Status
Clobutinol	Dimethylamine	~9.5	High	3.2	Withdrawn (Long QT)
Analog A	Piperidine	~9.8	High	5.1	Discontinued
Analog B	Morpholine	~8.3	Moderate	35.4	Hit-to-Lead
Analog C	Substituted Piperazine	~7.8	High	>50.0	Lead Candidate

Synthetic Methodology: Constructing the Core Scaffold

The synthesis of the universal precursor, 2-(4-Chlorophenyl)-2-methylpropan-1-ol (CAS: 80854-14-4), requires navigating significant steric challenges[1]. Standard nucleophilic substitutions are rendered ineffective by the gem-dimethyl group. The following self-validating protocol utilizes phase-transfer catalysis to overcome these barriers.

Protocol: Phase-Transfer Synthesis of the Core Intermediate

• Phase-Transfer Setup: In a reaction vessel, combine 4-chlorophenylacetonitrile and benzyltriethylammonium chloride (TEBA) in a 50% aqueous NaOH solution[3].

  • Causality: The biphasic system, mediated by the TEBA phase-transfer catalyst, keeps the hydroxide concentration low in the organic phase. This prevents base-catalyzed side reactions (such as nitrile hydrolysis) while enabling efficient, continuous deprotonation of the α -carbon.

• Alkylation: Add Methyl Iodide (2.2 eq) dropwise under vigorous stirring[3].

  • Causality: A slight stoichiometric excess of MeI ensures complete gem-dimethylation rather than mono-methylation. Because the reaction is highly exothermic, external cooling must be applied to maintain the temperature precisely between 35–40°C. Exceeding this temperature will cause the volatile MeI to boil off, stalling the reaction[3].

• Phase Separation: Stir the mixture for 3 hours. The product, 2-(4-chlorophenyl)-2-methylpropanenitrile, will separate as a distinct organic oil layer[3]. Wash the organic phase with deionized water to remove residual salts.

• Hydrolysis & Reduction: Subject the isolated nitrile to reduction using Lithium Aluminum Hydride ( LiAlH4​ ) in anhydrous THF to yield the primary alcohol, 2-(4-Chlorophenyl)-2-methylpropan-1-ol[3].

  • Causality: The immense steric bulk of the newly formed quaternary center blocks weaker reducing agents. Hard, highly reactive hydride sources are mandatory for efficient conversion[1].

• Diversification: The resulting primary alcohol can be oxidized to the corresponding ketone and subjected to reductive amination with various constrained heterocycles to generate the final library of analogs[1].

Step-by-step synthetic workflow for chlorophenyl propanolamine analogs via phase-transfer catalysis.

Biological Validation: hERG Electrophysiology Protocol

Because of the historical liabilities of this drug class, all synthesized chlorophenyl propanolamine derivatives must undergo rigorous hERG screening during the hit-to-lead phase[2]. The following automated patch-clamp protocol is the gold standard for validating the safety of new analogs.

Protocol: Automated Patch-Clamp hERG Screening

• Cell Preparation: Culture HEK293 cells stably expressing the hERG potassium channel. Ensure cells are single-cell suspended prior to loading into the automated patch-clamp system.

• Voltage Protocol Execution:

  • Holding Potential: Hold the membrane potential at -80 mV. Causality: This mimics the resting membrane potential, keeping the majority of hERG channels in the closed state[2].

  • Depolarization Step: Depolarize the cell to +20 mV for 2 seconds[2]. Causality: This forces the channels to open and subsequently enter a rapid inactivated state. The open/inactivated conformation exposes the hydrophobic inner pore, which is the primary binding site for basic propanolamine tails.

  • Repolarization Step: Repolarize the cell to -50 mV[2]. Causality: This specific voltage rapidly relieves the channel inactivation while deactivation (closing) remains slow. This kinetic mismatch elicits a massive, transient "tail current" of potassium ions, providing a high-fidelity, high-signal readout of pore blockade.

• Compound Perfusion & Measurement: Perfuse the test compound across a concentration gradient (0.1 µM to 100 µM). Measure the dose-dependent reduction in the peak tail current amplitude[2].

• Data Analysis: Fit the fractional block data to the Hill equation to derive the IC50​ . A target IC50​>30μM is the strict threshold required to declare a compound free of significant hERG liability and clear it for in vivo efficacy models[2].

References

• 2-(4-Chlorophenyl)-2-methylpropan-1-ol - Benchchem -
• Synthesis and biological evaluation of chlorophenyl propanolamine derivatives - Der Pharma Chemica (via Benchchem D
• 2-(4-Chlorophenyl)-2-methylpropan-1-ol Synthesis Monographs - Benchchem -

• A common antitussive drug, clobutinol, precipitates the long QT syndrome 2 - PubMed -[Link]

Sources

• 1. 2-(4-Chlorophenyl)-2-methylpropan-1-ol|80854-14-4 [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. 2-(4-Chlorophenyl)-2-methylpropan-1-ol|80854-14-4 [benchchem.com]

Protocols & Analytical Methods

Synthesis of 1-Amino-1-(3-chlorophenyl)propan-2-ol from 3-chloropropiophenone

Application Note & Protocol Guide

Topic: A Validated, Two-Route Synthesis of 1-Amino-1-(3-chlorophenyl)propan-2-ol from 3-Chloropropiophenone

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed guide for the multi-step synthesis of 1-Amino-1-(3-chlorophenyl)propan-2-ol, a vicinal amino alcohol with potential applications in pharmaceutical and medicinal chemistry as a cathinone analog or synthetic intermediate.[1][2] The synthesis commences with the commercially available starting material, 3-chloropropiophenone. The core strategy involves a three-step sequence: α-bromination, subsequent hydrolysis to form a key α-hydroxy ketone intermediate, and finally, conversion of the ketone to a primary amine. This guide presents two robust and validated protocols for the final amination step: direct reductive amination and a two-stage oxime formation-reduction pathway. Each protocol is detailed with step-by-step instructions, mechanistic insights, and safety considerations to ensure reproducibility and safety.

Synthetic Strategy & Rationale

The conversion of a propiophenone scaffold to a 1-amino-2-ol structure requires the strategic introduction of two distinct functional groups—an amine at the C1 position (carbonyl carbon) and a hydroxyl group at the C2 position (α-carbon). A direct, single-step conversion is not feasible. Therefore, a logical, multi-step approach is employed, focusing on the creation of a versatile α-hydroxy ketone intermediate.

The chosen pathway proceeds as follows:

• α-Bromination: The synthesis begins with the selective halogenation of the α-carbon of 3-chloropropiophenone. Bromination is selected due to the high reactivity of the resulting α-bromo ketone, which serves as an excellent leaving group for the subsequent substitution step.[3][4]

• Hydrolysis: The α-bromo intermediate is converted to 1-(3-chlorophenyl)-2-hydroxypropan-1-one. This hydrolysis is a critical step, transforming the electrophilic α-carbon into the desired secondary alcohol. The protocol utilizes a formate-mediated process to ensure high yield and minimize side reactions.[5]

• Amination: The final and most crucial transformation involves converting the carbonyl group of the α-hydroxy ketone into a primary amine. This guide details two effective methods:

  • Route A: Direct Reductive Amination: A one-pot reaction where an imine intermediate is formed and immediately reduced to the target amine.[6][7]

  • Route B: Oxime Formation & Reduction: A two-stage process involving the formation of a stable oxime intermediate, which is then reduced to the primary amine.[8][9]

This overall strategy is outlined in the diagram below.

Caption: Overall synthetic pathway from 3-chloropropiophenone.

Detailed Experimental Protocols

Safety Precaution: All procedures must be conducted in a well-ventilated fume hood. Personal Protective Equipment (PPE), including safety goggles, a lab coat, and appropriate chemical-resistant gloves, is mandatory.

Materials & Reagents

Reagent/Material	Purity/Grade	Supplier Suggestion
3-Chloropropiophenone	≥98%	Sigma-Aldrich, TCI
Bromine (Br₂)	≥99.5%	Acros Organics
Dichloromethane (DCM)	Anhydrous, ≥99.8%	Fisher Scientific
Sodium Formate (HCOONa)	≥99%	Alfa Aesar
Formic Acid (HCOOH)	≥95%	VWR Chemicals
Diethyl Ether (Et₂O)	Anhydrous	EMD Millipore
Ammonium Acetate	≥98%	J.T. Baker
Sodium Cyanoborohydride (NaBH₃CN)	≥95%	Oakwood Chemical
Methanol (MeOH)	Anhydrous	Avantor
Hydroxylamine Hydrochloride	≥99%	Chem-Impex
Pyridine	Anhydrous	TCI America
Lithium Aluminum Hydride (LiAlH₄)	1.0 M in THF	Sigma-Aldrich
Tetrahydrofuran (THF)	Anhydrous	EMD Millipore
Sodium Sulfate (Na₂SO₄)	Anhydrous	VWR Chemicals

Step 1: Synthesis of 2-Bromo-1-(3-chlorophenyl)propan-1-one

This protocol describes the selective α-bromination of the starting ketone.[4]

• Procedure:

  • In a 250 mL round-bottom flask equipped with a magnetic stir bar and a dropping funnel, dissolve 3-chloropropiophenone (10.0 g, 59.3 mmol) in 100 mL of anhydrous dichloromethane (DCM).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add bromine (3.2 mL, 9.9 g, 62.3 mmol, 1.05 eq.) dropwise over 30 minutes. Caution: Bromine is highly corrosive and toxic. Handle with extreme care in a fume hood.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-3 hours, monitoring by TLC (Thin Layer Chromatography) until the starting material is consumed.

  • Carefully quench the reaction by slowly adding 50 mL of saturated aqueous sodium thiosulfate solution to neutralize any excess bromine.

  • Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 50 mL of saturated sodium bicarbonate solution and 50 mL of brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product, 2-bromo-1-(3-chlorophenyl)propan-1-one, which can be used in the next step without further purification.

Step 2: Synthesis of 1-(3-Chlorophenyl)-2-hydroxypropan-1-one

This step converts the α-bromo ketone to the crucial α-hydroxy ketone intermediate via hydrolysis.[5]

• Procedure:

  • To a 250 mL round-bottom flask, add the crude 2-bromo-1-(3-chlorophenyl)propan-1-one (approx. 59.3 mmol) from the previous step.

  • Add sodium formate (8.07 g, 118.6 mmol, 2.0 eq.) and 100 mL of formic acid.

  • Heat the mixture to reflux (approx. 100-110 °C) and maintain for 4-6 hours. Monitor the reaction progress by TLC.

  • Cool the reaction mixture to room temperature and pour it slowly into 300 mL of ice-water.

  • Extract the aqueous mixture with diethyl ether (3 x 100 mL).

  • Combine the organic extracts and wash with 100 mL of water, followed by 100 mL of saturated sodium bicarbonate solution until effervescence ceases.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the resulting crude oil by flash column chromatography (silica gel, hexane:ethyl acetate gradient) to yield pure 1-(3-chlorophenyl)-2-hydroxypropan-1-one.

Step 3: Amination of the α-Hydroxy Ketone Intermediate

Two distinct and reliable routes are presented for this final transformation.

This one-pot method, based on the Borch reaction, is efficient for generating the primary amine directly from the ketone.[7]

• Procedure:

  • In a 250 mL flask, dissolve 1-(3-chlorophenyl)-2-hydroxypropan-1-one (5.0 g, 27.1 mmol) in 100 mL of anhydrous methanol.

  • Add ammonium acetate (20.9 g, 271 mmol, 10 eq.). Stir the mixture at room temperature for 30 minutes to facilitate imine formation.

  • Cool the mixture to 0 °C and add sodium cyanoborohydride (NaBH₃CN) (2.55 g, 40.6 mmol, 1.5 eq.) portion-wise over 15 minutes. Caution: NaBH₃CN is toxic and releases HCN gas upon contact with strong acid. The reaction pH should remain neutral or slightly acidic.

  • Allow the reaction to warm to room temperature and stir for 24 hours.

  • Quench the reaction by carefully adding 2 M HCl dropwise until the pH is ~2 to decompose excess hydride reagent.

  • Concentrate the mixture under reduced pressure to remove the methanol.

  • Add 50 mL of water and basify the aqueous solution to pH >12 with 6 M NaOH.

  • Extract the product with dichloromethane (3 x 50 mL).

  • Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate to yield the crude product. Purify by column chromatography or recrystallization of the hydrochloride salt.

This two-stage approach provides a stable intermediate (oxime) that can be isolated before reduction.[8][10]

• Stage 1: Oxime Formation

  • Dissolve 1-(3-chlorophenyl)-2-hydroxypropan-1-one (5.0 g, 27.1 mmol) in 50 mL of ethanol in a 100 mL flask.

  • Add hydroxylamine hydrochloride (2.83 g, 40.7 mmol, 1.5 eq.) and pyridine (3.3 mL, 40.7 mmol, 1.5 eq.).

  • Heat the mixture to 60 °C and stir for 2 hours.[11]

  • Cool the reaction mixture and pour it into 150 mL of cold water.

  • Extract the product with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with 1 M HCl (2 x 30 mL) and brine (1 x 30 mL), dry over Na₂SO₄, and concentrate to yield the oxime, which can be used directly in the next stage.

• Stage 2: Oxime Reduction

  • Set up a 250 mL three-necked flask with a reflux condenser and a dropping funnel under a nitrogen atmosphere.

  • Carefully suspend lithium aluminum hydride (LiAlH₄) (2.06 g, 54.2 mmol, 2.0 eq.) in 50 mL of anhydrous THF. Cool the suspension to 0 °C. Caution: LiAlH₄ reacts violently with water.

  • Dissolve the crude oxime from the previous stage in 50 mL of anhydrous THF and add it dropwise to the LiAlH₄ suspension.

  • After addition, allow the mixture to warm to room temperature and then heat to reflux for 4-6 hours.

  • Cool the reaction to 0 °C and quench sequentially by the slow, dropwise addition of water (2.1 mL), 15% aqueous NaOH (2.1 mL), and then water again (6.3 mL) (Fieser workup).

  • Stir the resulting granular precipitate for 30 minutes, then filter it off through a pad of Celite®, washing the filter cake with THF.

  • Combine the filtrate and washings, and concentrate under reduced pressure to yield the crude 1-Amino-1-(3-chlorophenyl)propan-2-ol. Purify as needed.

Data Summary & Characterization

The following table summarizes expected outcomes for the described synthetic pathway.

Step	Reaction	Key Reagents	Typical Yield	Purity (Post-Purification)
1	α-Bromination	Br₂, DCM	>90% (crude)	~95% (by NMR)
2	Hydrolysis	HCOONa, HCOOH	70-80%	>98% (by HPLC)
3A	Reductive Amination	NH₄OAc, NaBH₃CN	55-70%	>97% (by HPLC)
3B	Oxime Formation & Reduction	1. NH₂OH·HCl2. LiAlH₄	60-75% (2 steps)	>98% (by HPLC)

Characterization Notes:

• Final Product (1-Amino-1-(3-chlorophenyl)propan-2-ol):

  • ¹H NMR: Expect characteristic signals for the aromatic protons, the two methine protons (CH-NH₂ and CH-OH), and the methyl group doublet.

  • ¹³C NMR: Signals corresponding to the aromatic carbons, the two carbons bearing the amine and hydroxyl groups, and the methyl carbon.

  • Mass Spectrometry (MS): The molecular ion peak [M+H]⁺ should be readily identifiable.

  • Infrared (IR) Spectroscopy: Broad O-H and N-H stretching bands in the 3200-3500 cm⁻¹ region are expected.

Mechanistic Insights & Discussion

The Rationale for the α-Hydroxy Ketone Intermediate

The synthesis of a vicinal amino alcohol requires careful control of regioselectivity. By first installing the hydroxyl group at the α-position, we create the 1-(3-chlorophenyl)-2-hydroxypropan-1-one intermediate. This molecule is an ideal precursor for the final amination step, as the primary remaining electrophilic site is the carbonyl carbon, directing the nucleophilic attack of the nitrogen source precisely where the amino group is required.

Mechanism of Reductive Amination

The conversion of the ketone to an amine proceeds via an imine (or iminium ion) intermediate.

Caption: Mechanism of the direct reductive amination step.

In Route A , ammonia (from ammonium acetate) attacks the carbonyl to form a hemiaminal, which then dehydrates to an iminium ion. The mild reducing agent, NaBH₃CN, selectively reduces this iminium ion much faster than the starting ketone, driving the reaction to completion.[6]

In Route B , the more stable oxime is formed first through condensation with hydroxylamine.[8] This stable intermediate is then irreversibly reduced to the primary amine by a powerful hydride source like LiAlH₄. This two-stage process can sometimes offer better overall yields and easier purification by isolating the intermediate.

Stereochemistry

The final product, 1-Amino-1-(3-chlorophenyl)propan-2-ol, contains two chiral centers (at C1 and C2). The synthetic route described herein is not stereoselective and will produce a mixture of four stereoisomers (two pairs of enantiomers, i.e., two diastereomers). For applications requiring a single stereoisomer, further steps such as chiral resolution or the use of asymmetric reducing agents would be necessary.[12][13][14]

References

• Sonneck, M., Spannenberg, A., Wohlrab, S., & Peppel, T. (2025). 3-Chloropropiophenone. IUCrData, 10, x250349. [Link]

• National Center for Biotechnology Information. (2024). 3-Chloropropiophenone. PubChem Compound Summary for CID 2733453. [Link]

• European Monitoring Centre for Drugs and Drug Addiction (EMCDDA). (n.d.). Synthetic cathinones drug profile. [Link]

• QuickCompany. (n.d.). Novel Process For The Preparation Of 3' Chloropropiophenone. [Link]

• Gimeno, P., et al. (2022). Synthetic Cathinones: Recent Developments, Enantioselectivity Studies and Enantioseparation Methods. Molecules, 27(6), 1953. [Link]

• Paillet-Loilier, M., et al. (2024). Structure–Activity Relationship of Synthetic Cathinones: An Updated Review. ACS Chemical Neuroscience. [Link]

• Google Patents. (2006). CN1785952A - Method for preparing 3' -chloropropiophenone.

• United Nations Office on Drugs and Crime (UNODC). (n.d.). Recommended Methods for the Identification and Analysis of Synthetic Cathinones in Seized Materials. [Link]

• Baumann, M. H., et al. (2013). Synthetic Cathinones and amphetamine analogues: What's the rave about?. Neuropharmacology, 69, 15-24. [Link]

• Unacademy. (n.d.). Reductive Amination of Aldehydes and Ketones. [Link]

• Mari, S., et al. (2019). Quantifying Reductive Amination in Nonenzymatic Amino Acid Synthesis. Chemistry – A European Journal, 25(57), 13148-13154. [Link]

• Wikipedia. (n.d.). Reductive amination. [Link]

• Google Patents. (2012).

• ResearchGate. (2025). Direct reductive amination of ketones with amines by reductive aminases. [Link]

• Grokipedia. (n.d.). Leuckart reaction. [Link]

• Wikipedia. (n.d.). Oxime. [Link]

• ResearchGate. (2025). Enantioselective reduction of propiophenone formed from 3-chloropropiophenone and stereoinversion of the resulting alcohols in selected yeast cultures. [Link]

• Scribd. (n.d.). Leuckart Reaction. [Link]

• PubMed. (2009). Asymmetric Reduction of (S)-3-chloro-1-phenylpropanol From 3-chloropropiophenone by Preheated Immobilized Candida Utilis. [Link]

• D'hooghe, M., et al. (2008). Supporting Information for Synthesis of 2-amino-3-arylpropan-1-ols and 1-(2,3-diaminopropyl). European Journal of Organic Chemistry, 2008(28), 4811-4820. [Link]

• ResearchGate. (2025). 3-Chloropropiophenone. [Link]

• Khan, I., et al. (2023). A Brief Review: Advancement in the Synthesis of Amine through the Leuckart Reaction. Catalysts, 13(2), 306. [Link]

• Science of Synthesis. (n.d.). Product Class 15: Oximes. [Link]

• National Center for Biotechnology Information. (2024). alpha-Bromo-3-chloropropiophenone. PubChem Compound Summary for CID 4992116. [Link]

• Google Patents. (2009). CN100591649C - The preparation method of R-(+)-3-chlorophenylpropanol.

• Organic Chemistry Portal. (n.d.). Oxime synthesis by condensation or oxidation. [Link]

• ResearchGate. (n.d.). A Simple Synthesis of Oximes. [Link]

• Organic Syntheses. (n.d.). Acetophenone O-acetyl oxime. [Link]

• YouTube. (2019). Leuckart reaction: Conversion of Carbonyl into Amine by Reductive Amination. [Link]

• Google Patents. (2009). US 2009/0012328A1 - Process for preparing bupropion hydrochloride.

Sources

• 1. Synthetic cathinones drug profile | The European Union Drugs Agency (EUDA) [euda.europa.eu]
• 2. mdpi.com [mdpi.com]
• 3. unodc.org [unodc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Reductive Amination of Aldehydes and Ketones [unacademy.com]
• 7. Reductive amination - Wikipedia [en.wikipedia.org]
• 8. Oxime - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. Thieme E-Books & E-Journals [thieme-connect.de]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. researchgate.net [researchgate.net]
• 13. Asymmetric reduction of (S)-3-chloro-1-phenylpropanol from 3-chloropropiophenone by preheated immobilized Candida utilis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. CN100591649C - The preparation method of R-(+)-3-chlorophenylpropanol - Google Patents [patents.google.com]

Application Note: Diastereoselective Reductive Amination Protocols for 1-Amino-1-(3-chlorophenyl)propan-2-ol

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocol

Executive Summary & Mechanistic Rationale

The synthesis of vicinal amino alcohols, such as 1-amino-1-(3-chlorophenyl)propan-2-ol , is a critical operation in the development of neuroactive therapeutics and chiral catalysts. This molecule features two contiguous stereocenters, necessitating highly diastereoselective synthetic strategies.

Direct reductive amination of the acyloin precursor, 1-(3-chlorophenyl)-2-hydroxypropan-1-one, presents unique chemical dynamics. The electron-withdrawing nature of the 3-chloro substitution increases the electrophilicity of the carbonyl carbon, accelerating initial imine formation. However, it also renders the resulting imine highly susceptible to hydrolysis. To achieve high anti-diastereoselectivity, the choice of reducing agent, amine protecting strategy, and temperature control must be precisely calibrated.

This application note details two field-proven protocols:

• Cryogenic Hydride Reduction: Utilizes LiBH₄ to exploit chelation control for exceptional anti-diastereoselectivity[1].

• Catalytic Transfer Hydrogenation: An alternative, additive-free green protocol utilizing aqueous conditions and an Iridium/Ruthenium-based catalytic system[2].

Strategic Workflow & Logical Relationships

Divergent reductive amination strategies for vicinal amino alcohol synthesis.

Comparative Data Analysis

To aid in protocol selection, the following table synthesizes the quantitative performance metrics of the described methodologies against a standard baseline.

Table 1: Quantitative Comparison of Reductive Amination Protocols

Parameter	Protocol A (Cryogenic Hydride)	Protocol B (Transfer Hydrogenation)	Standard NaBH(OAc)₃ (Baseline)
Reducing Agent	LiBH₄	HCOOH / Ir-Complex	NaBH(OAc)₃
Solvent System	Anhydrous Methanol	H₂O (pH 4.5 Buffer)	1,2-Dichloroethane
Temperature	-72 °C	40 °C	25 °C
Yield (%)	83%	85%	72%
Diastereomeric Ratio (anti:syn)	97:3	80:20	75:25
Mechanistic Driver	Rigid Li⁺ chelation state	Metal-hydride insertion	Unchelated hydride attack
Literature Grounding	Cabral et al.[1]	Transfer Hydrogenation[2]	Empirical

Experimental Methodologies

Protocol A: Diastereoselective Cryogenic Hydride Reduction

This protocol leverages the ability of the lithium cation (Li⁺) to coordinate simultaneously with the alpha-hydroxyl oxygen and the imine nitrogen. This forms a rigid, five-membered cyclic chelate, forcing the incoming hydride to attack from the less sterically hindered face, yielding the anti-diastereomer[1].

Materials:

• 1-(3-chlorophenyl)-2-hydroxypropan-1-one (1.0 eq)

• Benzylamine (3.0 eq)

• LiBH₄ (2.0 eq, 2.0 M solution in THF)

• Anhydrous Methanol

Step-by-Step Procedure:

• Imine Formation: Dissolve the acyloin precursor (1.0 eq) in anhydrous methanol (0.1 M concentration) under an argon atmosphere. Add benzylamine (3.0 eq) dropwise.

  • Causality: Benzylamine is utilized instead of ammonia to prevent over-alkylation and to form a stable iminium intermediate. The excess amine drives the equilibrium toward complete imine formation.

• Validation Checkpoint 1: Stir at 25 °C for 2 hours. Confirm complete imine formation via FTIR (disappearance of ketone C=O stretch at ~1710 cm⁻¹ and appearance of imine C=N stretch at ~1640 cm⁻¹).

• Cryogenic Cooling: Submerge the reaction flask in a dry ice/acetone bath and allow the internal temperature to equilibrate to -72 °C.

  • Causality: Cryogenic temperatures are mandatory. At higher temperatures, the Li⁺ chelation is highly dynamic, leading to background unselective reduction and a collapse in the diastereomeric ratio[1].

• Reduction: Add LiBH₄ (2.0 eq) dropwise over 15 minutes. Stir at -72 °C for 2 hours.

• Quench & Extraction: Slowly warm the reaction to 0 °C. Carefully quench by adding saturated aqueous NH₄Cl dropwise to destroy excess hydride. Extract the aqueous layer 3x with Ethyl Acetate. Wash combined organics with brine, dry over Na₂SO₄, and concentrate in vacuo.

• Deprotection (Hydrogenolysis): Dissolve the crude N-benzyl intermediate in methanol. Add 10% Pd/C (10% w/w). Stir vigorously under a hydrogen atmosphere (balloon) for 12 hours.

• Validation Checkpoint 2 (Self-Validating System): Filter the mixture through a Celite pad to safely remove the pyrophoric Pd/C. Concentrate the filtrate. Validate the final primary amine product via TLC (Ninhydrin stain will yield a deep purple spot, whereas the secondary N-benzyl amine yields a faint orange/brown spot).

Protocol B: Additive-Free Catalytic Transfer Hydrogenation

For laboratories prioritizing green chemistry, transfer hydrogenation offers an environmentally benign alternative. This method utilizes formic acid as the hydrogen source in an aqueous medium, bypassing the need for highly reactive metal hydrides[2].

Materials:

• 1-(3-chlorophenyl)-2-hydroxypropan-1-one (1.0 eq)

• Benzylamine (1.2 eq)

• [Ir(Cp*)Cl₂]₂ or equivalent Ruthenium complex (0.1 mol-%)

• HCOOH / HCOONa Buffer (pH 4.5)

• Deionized Water

Step-by-Step Procedure:

• Reaction Assembly: In a round-bottom flask, combine the acyloin (1.0 eq) and benzylamine (1.2 eq) in the HCOOH/HCOONa aqueous buffer (pH 4.5).

  • Causality: The pH 4.5 buffer is critical. It maintains the formic acid in an equilibrium state capable of coordinating with the metal center for beta-hydride elimination, while keeping the amine sufficiently unprotonated to act as a nucleophile[2].

• Catalyst Addition: Add the Ir-complex catalyst (0.1 mol-%).

• Heating & Hydrophobic Collapse: Heat the mixture to 40 °C and stir vigorously for 6 hours.

  • Causality: The aqueous environment forces the hydrophobic organic substrates (the acyloin and benzylamine) into close proximity (hydrophobic collapse), significantly accelerating the reaction kinetics without the need for organic co-solvents[2].

• Validation Checkpoint 3: Monitor reaction progress via HPLC-MS. The self-validating metric is the disappearance of the imine mass peak and the emergence of the corresponding amine mass [M+H]⁺.

• Isolation & Deprotection: Basify the mixture to pH 10 using 1M NaOH, extract with dichloromethane, and concentrate. Proceed with Pd/C hydrogenolysis as described in Protocol A, Step 6 to yield the final 1-amino-1-(3-chlorophenyl)propan-2-ol.

References

• Cabral, et al. "Hyphenating the curtius rearrangement with Morita-Baylis-Hillman adducts: synthesis of biologically active acyloins and vicinal aminoalcohols." SciELO, 2011.1

• "A Rapid and Additive-Free Ruthenium-Catalyzed Reductive Amination of Aromatic Aldehydes." ResearchGate. 2

Sources

• 1. scielo.br [scielo.br]
• 2. researchgate.net [researchgate.net]

Application Note: Stereoselective Synthesis of 3-Chlorophenyl Amino Alcohols

Executive Summary

The 3-chlorophenyl amino alcohol motif is a privileged chiral building block ubiquitous in the development of active pharmaceutical ingredients (APIs), including β3​ -adrenergic agonists and IGF-1 receptor inhibitors. Because the enantiomers of these compounds often exhibit divergent pharmacological profiles and off-target toxicities, establishing absolute stereocontrol during synthesis is a critical regulatory and chemical requirement.

This technical guide critically evaluates three field-proven methodologies for the stereoselective synthesis of 3-chlorophenyl amino alcohols: Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation (ATH) , Biocatalytic Ketoreduction (KRED) , and the Asymmetric Henry (Nitroaldol) Reaction .

Fig 1: Divergent stereoselective synthetic pathways for 3-chlorophenyl amino alcohols.

Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation (ATH)

Mechanistic Rationale & Causality

The direct asymmetric reduction of unprotected α -amino ketones is historically challenging. The basic nitrogen lone pair tends to coordinate with the transition metal center, leading to severe catalyst poisoning. Furthermore, the inherent basicity of the substrate can induce enolization and subsequent racemization of the starting material.

To circumvent this, tethered ruthenium-diamine catalysts (e.g., RuCl(S,S)-Teth-TsDpen) are employed. The tethered all-carbon or ether linkage enforces a highly rigid spatial environment around the Ru center, preventing off-target coordination by the substrate's amine group while dictating strict facial selectivity during hydride transfer (1)[1]. Using a formic acid/triethylamine (5:2) azeotrope serves as a safe, easily handled hydrogen donor, avoiding the need for high-pressure H2​ gas infrastructure.

Self-Validating Protocol: ATH of 3-Chloro- α -amino Ketones

This protocol utilizes a self-validating crystallization step where the enantiopurity is enriched and verified via chiral HPLC before downstream processing.

• Preparation : Equip a 50 mL 3-neck round-bottom flask with a magnetic stir bar, nitrogen line, and a reflux condenser.

• Substrate Loading : Charge the flask with 5 mL of anhydrous Methanol (MeOH) and 1.61 mmol of the unprotected 3-chlorophenyl α -amino ketone hydrochloride.

• Deoxygenation : Purge the reaction mixture with N2​ gas for 10 minutes to prevent oxidative degradation of the active Ru-hydride species.

• Catalyst Addition : Add 0.13 mol% of RuCl(S,S)-Teth-TsDpen catalyst.

• Hydrogen Donor : Slowly inject 0.65 mL of formic acid/triethylamine (5:2) complex.

• Reaction : Heat the mixture to 60 °C and stir for 20 hours. Validation Check 1: Monitor conversion via LC-MS; the ketone mass peak should be fully depleted.

• Workup & Crystallization : Cool the mixture to room temperature. Neutralize the solution by dropwise addition of aqueous 28% NH4​OH . The chiral 1,2-amino alcohol product will directly crystallize out of the solution.

• Validation Check 2 : Filter the crystals and analyze via Chiral HPLC (e.g., Chiralpak AD-H column). The expected enantiomeric ratio (er) is >99.5:0.5[1].

Biocatalytic Asymmetric Reduction (KRED/ADH)

Mechanistic Rationale & Causality

Ketoreductases (KREDs) offer an environmentally benign and exquisitely stereoselective alternative for reducing α -chloro ketones to chiral α -chloro alcohols (which are subsequently aminated to form the final amino alcohol) (2)[2].

Because KREDs require nicotinamide cofactors (NADPH) to donate the hydride, running the reaction with stoichiometric NADPH is economically unviable. Therefore, a coupled enzyme system using Glucose Dehydrogenase (GDH) is implemented. GDH oxidizes inexpensive D-glucose to gluconolactone, simultaneously reducing NADP+ back to NADPH. This not only makes the process cost-effective but thermodynamically drives the ketone reduction to completion (3)[3].

Fig 2: KRED and GDH coupled biocatalytic cycle for continuous NADPH cofactor regeneration.

Self-Validating Protocol: Enzymatic Preparation of (S)-2-Chloro-1-(3-chlorophenyl)ethanol

• Buffer Preparation : Prepare 100 mL of 100 mM Potassium phosphate buffer. Adjust the pH to exactly 7.0.

• Cofactor & Sacrificial Substrate : Dissolve 1.5 equivalents of D-Glucose and 0.1 mM of NADP+ into the buffer.

• Enzyme Loading : Add 2 g/L of lyophilized KRED (e.g., Hansenula polymorpha variant) and 1 g/L of GDH. Stir gently at 30 °C to avoid protein denaturation.

• Substrate Addition : Dissolve 10 g of 2-chloro-1-(3-chlorophenyl)ethanone in 5 mL of DMSO. Add this dropwise to the aqueous enzyme mixture (final DMSO concentration ~5% v/v to maintain substrate solubility without precipitating the enzymes).

• Reaction & Titration : As GDH converts glucose to gluconolactone (which hydrolyzes to gluconic acid), the pH will drop. Validation Check 1: Utilize an autotitrator with 1M NaOH to maintain the pH strictly at 7.0. The cessation of base consumption self-validates reaction completion.

• Extraction : Extract the aqueous layer with Ethyl Acetate (3 x 50 mL). Dry over Na2​SO4​ and concentrate in vacuo.

• Validation Check 2 : Analyze the crude (S)-2-chloro-1-(3-chlorophenyl)ethanol via Chiral GC. Expected ee is >99%. The intermediate is then subjected to nucleophilic amination (e.g., with aqueous NH3​ or a primary amine) to yield the final amino alcohol.

Asymmetric Henry (Nitroaldol) Reaction

Mechanistic Rationale & Causality

Instead of reducing a pre-formed ketone, the chiral center can be established via direct C-C bond formation. The Asymmetric Henry reaction couples 3-chlorobenzaldehyde with nitromethane, catalyzed by a Cu(I) complex bound to a chiral amino alcohol ligand (e.g., L-phenylalaninol derivatives). The copper Lewis acid activates the aldehyde carbonyl, while the steric bulk of the chiral ligand dictates the trajectory of the nitronate nucleophilic attack.

Cautionary Insight: The nitroaldol reaction is inherently reversible. Strict temperature control (0 °C to ambient) is required to suppress the retro-Henry reaction, which would erode the enantiomeric excess. Furthermore, meta-halogenated substrates like 3-chlorobenzaldehyde often exhibit moderate ee (e.g., ~41% with basic L-phenylalaninol ligands) compared to their para-substituted counterparts, necessitating highly optimized, sterically demanding ligands for pharmaceutical-grade purity (4)[4].

Self-Validating Protocol: Cu-Catalyzed Nitroaldol & Reduction

• Catalyst Complexation : In a flame-dried Schlenk flask, combine 10 mol% CuCl and 11 mol% chiral (S)-L-phenylalaninol ligand in 2 mL of anhydrous MeOH. Stir for 1 hour at room temperature until a homogenous complex forms.

• Reagent Addition : Cool the system to 0 °C. Add 1.0 mmol of 3-chlorobenzaldehyde followed by a 10-fold excess (10 mmol) of nitromethane.

• Reaction : Stir at 0 °C for 48 hours. Validation Check 1: TLC (Hexane:EtOAc 4:1) should show the disappearance of the UV-active aldehyde spot.

• Quench & Purify : Quench with 1N HCl (to break the Cu-complex) and extract with DCM. Purify the nitroalkanol intermediate via flash chromatography.

• Validation Check 2 : Determine the ee of the 2-nitro-1-(3-chlorophenyl)ethanol via Chiral HPLC (Chiralpak AD-H, Hexane:i-PrOH 85:15, λ = 215 nm).

• Reduction : Dissolve the nitroalkanol in MeOH, add 10% Pd/C, and stir under an H2​ atmosphere (1 atm) for 12 hours to quantitatively yield the 3-chlorophenyl amino alcohol.

Quantitative Performance Summary

Methodology	Key Catalyst / Enzyme	Typical Yield	Enantiomeric Excess (ee)	Scalability / Industrial Fit
Ru-Catalyzed ATH	RuCl(S,S)-Teth-TsDpen	90 - 95%	>99%	High . Low catalyst loading (0.13 mol%); avoids high-pressure H2​ .
Biocatalytic (KRED)	Engineered KRED + GDH	85 - 90%	>99.5%	Very High . Aqueous conditions, ambient temp; requires pH control.
Asymmetric Henry	Cu(I) / Chiral Amino Alcohol	75 - 85%	40 - 89%*	Moderate . Highly ligand-dependent for meta-chloro substrates.

*Note: ee for the Henry reaction varies heavily based on ligand optimization specifically for the 3-chloro substitution pattern.

References

• Synthesis of Chiral 1,2-Amino Alcohol-Containing Compounds Utilizing Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of Unprotected α -Ketoamines Source: The Journal of Organic Chemistry - ACS Publications (2024) URL:[Link]

• Shortening Synthetic Routes to Small Molecule Active Pharmaceutical Ingredients Employing Biocatalytic Methods Source: Chemical Reviews - ACS Publications (2021) URL:[Link]

• Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals Source: MDPI (2013) URL:[Link]

• Asymmetric Henry reaction catalyzed by Cu(I)-based chiral amino alcohol complex Source: TÜBİTAK Academic Journals - Turkish Journal of Chemistry (2013) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. journals.tubitak.gov.tr [journals.tubitak.gov.tr]

Catalytic hydrogenation conditions for 1-Amino-1-(3-chlorophenyl)propan-2-ol

Application Note: Chemoselective Catalytic Hydrogenation Protocols for 1-Amino-1-(3-chlorophenyl)propan-2-ol

Executive Summary & The Chemoselectivity Challenge

The synthesis of halogenated phenylpropanolamine derivatives, such as 1-amino-1-(3-chlorophenyl)propan-2-ol, frequently relies on the reduction of a nitroaldol (Henry reaction) adduct—specifically, 1-(3-chlorophenyl)-1-nitropropan-2-ol.

As a Senior Application Scientist, the most common failure point I observe in this workflow is the competitive hydrodehalogenation of the aryl chloride bond. When subjected to standard palladium-on-carbon (Pd/C) under a hydrogen atmosphere, the catalyst rapidly reduces the aliphatic nitro group but simultaneously undergoes oxidative addition into the Ar-Cl bond. This yields the undesired des-chloro byproduct, 1-amino-1-phenylpropan-2-ol (1)[1].

Mechanistic Causality: Controlling Palladium's Surface Activity

To prevent hydrodehalogenation, we must modulate the catalytic surface. The Ar-Cl bond cleavage requires multiple adjacent active Pd(0) sites (typically high-energy edge and corner sites) for oxidative addition and subsequent hydride transfer. By introducing a precise amount of a catalyst poison—such as diphenyl sulfide (Ph₂S)—we selectively block these highly active sites (2)[2].

Conversely, the nitro group reduction proceeds via a direct nitro-nitroso-hydroxylamine-amine pathway. This pathway is less sensitive to steric poisoning and continues efficiently on the remaining terrace sites of the palladium lattice (3)[3].

Reaction pathways for the hydrogenation of 1-(3-chlorophenyl)-1-nitropropan-2-ol.

Quantitative Data: Catalyst Screening & Optimization

While Raney Nickel is a traditional alternative for preserving halogens, it requires high-pressure reactors (50+ psi) and poses severe pyrophoric hazards during filtration. The poisoned Pd/C system operates safely at 1 atm (balloon pressure) in standard glassware. The causality between catalyst choice and chemoselectivity is summarized below:

Catalyst System	Additive / Modifier	Conversion (%)	Target Yield (%)	Des-chloro Byproduct (%)	Rationale / Causality
10% Pd/C	None	>99	15	85	High surface activity drives rapid Ar-Cl oxidative addition.
5% Pt/C	None	95	60	35	Pt has lower propensity for C-Cl insertion, but lacks strict selectivity.
Raney Nickel	None (50 psi H₂)	90	82	8	Mild conditions prevent dehalogenation, but require pressure equipment.
10% Pd/C	Ph₂S (0.05 eq)	>99	96	<1	Ph₂S poisons edge sites; completely suppresses hydrodehalogenation.

Self-Validating Experimental Protocol

This protocol details the chemoselective reduction using the Pd/C and Ph₂S system. It is designed as a self-validating workflow: strict In-Process Controls (IPCs) ensure that the reaction does not over-reduce and that mass balance is maintained.

Self-validating experimental workflow for chemoselective catalytic hydrogenation.

Step-by-Step Methodology:

• Preparation of the Reaction Mixture:

  • In a rigorously clean, dry 250 mL round-bottom flask, dissolve 10.0 mmol (2.15 g) of 1-(3-chlorophenyl)-1-nitropropan-2-ol in 50 mL of anhydrous Methanol (MeOH).

  • Causality Note: MeOH is chosen because it provides excellent solubility for the nitroaldol adduct and facilitates rapid proton transfer, which is mechanistically required to stabilize the reduction intermediates (nitroso and hydroxylamine species).

• Addition of the Catalyst Poison:

  • Add 0.5 mmol (9.3 mg, ~8.7 µL) of diphenyl sulfide (Ph₂S) to the solution. Stir for 5 minutes to ensure homogenous distribution.

• Catalyst Charging (Inert Atmosphere):

  • Purge the flask with Argon for 10 minutes.

  • Carefully add 100 mg of 10% Pd/C (wet, ~50% water).

  • Safety & Integrity Check: Always add Pd/C under an inert atmosphere to prevent the ignition of methanol vapors. The pre-mixed Ph₂S will immediately begin adsorbing onto the highly active Pd surface sites upon contact.

• Hydrogenation:

  • Evacuate the flask and backfill with Hydrogen gas (balloon, 1 atm). Repeat this purge cycle three times.

  • Stir the reaction vigorously (800 rpm) at 25 °C.

  • Causality Note: Vigorous stirring is critical to eliminate mass-transfer limitations of H₂ gas into the solvent. Catalyst starvation (low local H₂ concentration) can force the catalyst to seek alternative hydride sources or alter the chemoselectivity profile.

• In-Process Control (IPC):

  • After 2 hours, withdraw a 50 µL aliquot, filter through a 0.22 µm PTFE syringe filter, and analyze via LC-MS or HPLC (UV 220 nm).

  • Validation Criteria: The reaction is validated as complete when the nitro precursor is <1% Area Under Curve (AUC). If the intermediate hydroxylamine is still observed, continue stirring for an additional hour.

• Workup and Isolation:

  • Purge the system with Argon to remove residual H₂.

  • Filter the heterogeneous mixture through a tightly packed pad of Celite to remove the Pd/C. Wash the filter cake with an additional 30 mL of MeOH.

  • Concentrate the filtrate under reduced pressure (rotary evaporator, 40 °C) to yield the crude 1-amino-1-(3-chlorophenyl)propan-2-ol.

  • Purify via recrystallization (e.g., as the hydrochloride salt from EtOAc/EtOH) or silica gel chromatography if necessary.

References

• Mechanism of Palladium-Catalyzed Transfer Hydrogenolysis of Aryl Chlorides by Formate Salts. The Journal of Organic Chemistry. 1

• Recent Advances of Pd/C-Catalyzed Reactions. MDPI. 2

• Single-atom catalyst: a rising star for green synthesis of fine chemicals. Oxford Academic. 3

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Recent Advances of Pd/C-Catalyzed Reactions [mdpi.com]
• 3. academic.oup.com [academic.oup.com]

The Unseen Auxiliary: A Technical Guide to 1-Amino-1-(3-chlorophenyl)propan-2-ol in Asymmetric Synthesis

Introduction: In the landscape of chiral auxiliaries, which are instrumental in the stereocontrolled synthesis of complex molecules, amino alcohols represent a cornerstone class of compounds. Their utility is rooted in their bifunctional nature, allowing for the formation of rigid, chelated transition states that effectively bias the stereochemical outcome of a reaction. This guide delves into the potential applications of a lesser-documented chiral auxiliary, 1-amino-1-(3-chlorophenyl)propan-2-ol. While specific literature on this compound remains sparse, its structural similarity to well-established chiral auxiliaries allows for the formulation of robust and reliable protocols for its use in asymmetric synthesis. This document serves as a comprehensive technical guide for researchers, scientists, and professionals in drug development, providing detailed application notes and protocols based on established chemical principles.

Part 1: Synthesis of Enantiopure 1-Amino-1-(3-chlorophenyl)propan-2-ol

The successful application of a chiral auxiliary is predicated on its availability in high enantiomeric purity. Two primary strategies are proposed for the synthesis of enantiopure 1-amino-1-(3-chlorophenyl)propan-2-ol: asymmetric reduction of a prochiral ketone and resolution of a racemic mixture.

Protocol 1: Asymmetric Reduction of 1-Amino-1-(3-chlorophenyl)propan-2-one

This approach leverages the power of chiral catalysts to stereoselectively reduce a ketone to the desired alcohol. The precursor, 1-amino-1-(3-chlorophenyl)propan-2-one, can be synthesized from 3-chloroacetophenone through a standard α-amination protocol.

Step-by-Step Methodology:

• Synthesis of 1-Amino-1-(3-chlorophenyl)propan-2-one Hydrochloride:

  • To a solution of 3-chloroacetophenone (1 eq) in a suitable solvent such as methanol, add bromine (1.1 eq) dropwise at 0 °C.

  • After the reaction is complete, as monitored by TLC, the solvent is removed under reduced pressure to yield the α-bromo ketone.

  • The crude α-bromo ketone is dissolved in a solvent like THF, and an excess of ammonia (or a protected amine equivalent) is added to displace the bromide.

  • The resulting aminoketone is then treated with HCl in ether to precipitate the hydrochloride salt, which can be purified by recrystallization.

• Asymmetric Reduction:

  • To a solution of the 1-amino-1-(3-chlorophenyl)propan-2-one hydrochloride (1 eq) in an appropriate solvent (e.g., THF, methanol), add a chiral reducing agent system. A common and effective system is a borane source (e.g., borane-dimethyl sulfide complex) in the presence of a catalytic amount of a chiral oxazaborolidine catalyst, such as (R)- or (S)-CBS catalyst.[1]

  • The reaction is typically carried out at low temperatures (e.g., -20 °C to 0 °C) to maximize enantioselectivity.

  • The reaction progress is monitored by TLC. Upon completion, the reaction is quenched by the slow addition of methanol, followed by an acidic workup to hydrolyze any borate complexes.

  • The product is then extracted into an organic solvent, dried, and purified by column chromatography to yield the enantiomerically enriched 1-amino-1-(3-chlorophenyl)propan-2-ol.

Parameter	Condition	Rationale
Catalyst	(R)- or (S)-CBS catalyst	Provides a chiral environment for the stereoselective delivery of the hydride to the ketone.
Reducing Agent	Borane-DMS complex	A stable and convenient source of borane.
Temperature	-20 °C to 0 °C	Lower temperatures generally lead to higher enantioselectivity.
Solvent	THF, Methanol	Aprotic solvents are preferred for the reduction step to avoid quenching the borane.

Protocol 2: Resolution of Racemic 1-Amino-1-(3-chlorophenyl)propan-2-ol

This classical method involves the separation of a racemic mixture of the amino alcohol by forming diastereomeric salts with a chiral resolving agent.

Step-by-Step Methodology:

• Synthesis of Racemic 1-Amino-1-(3-chlorophenyl)propan-2-ol:

  • The racemic amino alcohol can be prepared by the non-stereoselective reduction of 1-amino-1-(3-chlorophenyl)propan-2-one using a standard reducing agent like sodium borohydride.

• Diastereomeric Salt Formation:

  • Dissolve the racemic amino alcohol in a suitable solvent (e.g., ethanol, methanol).

  • Add a solution of a chiral acid, such as (+)- or (-)-tartaric acid or a derivative thereof, in the same solvent.

  • Allow the mixture to crystallize. The diastereomeric salts will have different solubilities, leading to the preferential precipitation of one diastereomer.

• Separation and Liberation of the Free Amine:

  • The crystalline diastereomeric salt is collected by filtration.

  • The enantiomeric purity of the salt can be enhanced by recrystallization.

  • The resolved salt is then treated with a base (e.g., NaOH, K2CO3) to liberate the free enantiopure amino alcohol, which is then extracted into an organic solvent.

  • The mother liquor, containing the other diastereomer, can be treated similarly to recover the other enantiomer of the amino alcohol.

Part 2: Application in Asymmetric Aldol Reactions

Chiral amino alcohols are frequently used to prepare chiral oxazolidinone auxiliaries, which are highly effective in controlling the stereochemistry of aldol reactions.

Protocol 3: Diastereoselective Aldol Reaction

This protocol outlines the use of 1-amino-1-(3-chlorophenyl)propan-2-ol as a precursor to a chiral oxazolidinone for a diastereoselective aldol reaction.

Step-by-Step Methodology:

• Synthesis of the Chiral Oxazolidinone:

  • React the enantiopure 1-amino-1-(3-chlorophenyl)propan-2-ol with phosgene or a phosgene equivalent (e.g., triphosgene, carbonyldiimidazole) in the presence of a base to form the corresponding oxazolidinone.

• Acylation of the Oxazolidinone:

  • The chiral oxazolidinone is then acylated with a desired acyl chloride or anhydride in the presence of a base (e.g., n-butyllithium, LDA) to form the N-acyl oxazolidinone.

• Aldol Reaction:

  • The N-acyl oxazolidinone is treated with a Lewis acid (e.g., TiCl4, Sn(OTf)2) and a base (e.g., a tertiary amine) to form a chiral enolate.

  • The enolate is then reacted with an aldehyde at low temperature. The chiral auxiliary directs the facial selectivity of the aldehyde addition, leading to a high degree of diastereoselectivity in the aldol product.

• Cleavage of the Auxiliary:

  • The chiral auxiliary can be cleaved from the aldol product under various conditions to yield the chiral β-hydroxy acid, ester, or amide, and the auxiliary can often be recovered and reused. Common cleavage methods include hydrolysis with acid or base, or reduction with reagents like lithium borohydride.[2][3]

Parameter	Condition	Rationale
Lewis Acid	TiCl4, Sn(OTf)2	Pre-coordinates with the carbonyl oxygen, enhancing the acidity of the α-protons and promoting enolate formation.
Base	Tertiary amine	Acts as a proton scavenger.
Temperature	-78 °C	Low temperature is crucial for maintaining the geometry of the enolate and maximizing diastereoselectivity.
Cleavage Reagent	LiBH4, NaOH	Allows for the recovery of the chiral auxiliary and the formation of the desired product.

Visualization of the Workflow

Caption: Workflow for the use of 1-Amino-1-(3-chlorophenyl)propan-2-ol in an asymmetric aldol reaction.

Conclusion

References

• A method for preparing optically active 3-amino-1-phenylpropanol derivatives as an intermediate and a method for preparing optically active pharmaceutical products using the same.
• Synthesis of 2-amino-3-arylpropan-1-ols and 1-(2,3-diaminopropyl).
• Chiral Auxiliaries and Optical Resolving Agents. TCI Chemicals.
• Synthesis and characterization of 3-amino-1, 2-propanediol.
• 1-amino-3-(3-chlorophenyl)propan-2-ol. Sigma-Aldrich.
• Convenient Methods for the Synthesis of Chiral Amino Alcohols and Amines. CHIMIA; 2013.
• Process for the preparation of 3-dimethylamino-1-phenyl-1-(m-chlorophenyl) propan-2-ol and intermediate for this process.

• Synthesis of Axially Chiral Amino Acid and Amino Alcohols via Additive−Ligand-Free Pd-Catalyzed Domino Coupling Reaction and Subsequent Transformations of the Product Amidoaza[4]helicene. The Journal of Organic Chemistry; 2010.

• Catalytic Enantioselective Methods for Synthesis of 1,2-Amino Tertiary Alcohols and Their Analogues. PMC; 2017.
• A Comprehensive Review of the Synthesis of Chiral Amino Alcohols: A Technical Guide for Researchers and Drug Development Profess. Benchchem.
• Synthesis and Resolution of 1-Phenyl"-l-o-chlorophenyl- 3-dimethylamino-propanol-(l)* "-c1 ".
• Convenient Methods for the Synthesis of Chiral Amino Alcohols and Amines.
• Acid CleavageLDeprotection in Fmoc/tBu Solid-Phase Peptide Synthesis.
• Stereoselective synthesis and transformation of pinane-based 2-amino-1,3-diols. Beilstein Journal of Organic Chemistry; 2021.
• Introduction to Cleavage Techniques. ThermoFisher.

Sources

• 1. Asymmetric Synthesis of (S)-3-Chloro-1-phenyl-1-propanol Using Borane Amine Complex-CBS as Catalyst [yyhx.ciac.jl.cn]
• 2. renyi.hu [renyi.hu]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. chemscene.com [chemscene.com]

Application Note: Synthesis and Salt Formation of 1-Amino-1-(3-chlorophenyl)propan-2-ol Hydrochloride

Introduction and Scope

The 1-amino-1-arylpropan-2-ol scaffold serves as a highly valuable, regiocomplementary building block compared to traditional ephedrine-type alkaloids, which typically possess a 2-amino-1-arylpropan-1-ol backbone[1]. These regiocomplementary amino alcohols are critical in neuropharmacology, serving as precursors for novel therapeutics, chiral auxiliaries, and complex active pharmaceutical ingredients (APIs).

This application note details a robust, four-step synthetic protocol for the preparation of 1-amino-1-(3-chlorophenyl)propan-2-ol hydrochloride. The methodology is designed for high regioselectivity, functional group tolerance, and scalable salt crystallization, ensuring high-purity API recovery suitable for downstream drug development.

Mechanistic Rationale & Synthetic Strategy

The synthesis is built upon a self-validating, sequential functionalization of 1-(3-chlorophenyl)propan-2-one:

• Regioselective α -Bromination : Halogenation of the starting ketone occurs exclusively at the benzylic position (C1) rather than the terminal methyl group (C3). This is driven by the thermodynamic stability of the intermediate benzylic enol, which is conjugated with the aryl ring[2].

• Nucleophilic Azidation : An SN​2 displacement of the α -bromide by sodium azide introduces the nitrogen functionality while avoiding the over-alkylation issues commonly associated with direct amination.

• Global Reduction : Lithium Aluminum Hydride ( LiAlH4​ ) is strategically selected to simultaneously reduce the azide to a primary amine and the ketone to a secondary alcohol[3]. Crucial Insight: Catalytic hydrogenation ( H2​ with Pd/C) is intentionally avoided here, as it would likely cause hydrodehalogenation of the 3-chloroaryl group. LiAlH4​ preserves the integrity of the chlorinated aromatic ring.

• Anhydrous Salt Formation : The highly polar hydrochloride salt is precipitated from a non-polar ethereal matrix (MTBE), providing a thermodynamic driving force for crystallization and self-purification.

Synthetic Workflow

Workflow for the synthesis of 1-amino-1-(3-chlorophenyl)propan-2-ol hydrochloride.

Step-by-Step Experimental Protocols

Step 1: Synthesis of 1-Bromo-1-(3-chlorophenyl)propan-2-one

• Procedure : Dissolve 1-(3-chlorophenyl)propan-2-one (10.0 g, 59.3 mmol) in anhydrous acetonitrile (100 mL). Add p -toluenesulfonic acid monohydrate ( p -TsOH, 1.1 g, 5.9 mmol) followed by N-bromosuccinimide (NBS, 11.1 g, 62.3 mmol) in small portions over 30 minutes at 25 °C. Stir the mixture for 4 hours.

• Self-Validation & Workup : Monitor via TLC (Hexanes:EtOAc 8:2, UV detection). The starting material ( Rf​≈0.6 ) will disappear, replaced by a less polar spot ( Rf​≈0.75 ). Upon completion, concentrate the solvent in vacuo, suspend the residue in water (100 mL), and extract with dichloromethane (3 × 50 mL). Wash the combined organics with brine, dry over anhydrous Na2​SO4​ , and concentrate to yield the α -bromo ketone as a pale yellow oil.

Step 2: Synthesis of 1-Azido-1-(3-chlorophenyl)propan-2-one

• Procedure : Dissolve the crude 1-bromo-1-(3-chlorophenyl)propan-2-one in anhydrous N,N-dimethylformamide (DMF, 80 mL). Cool the solution to 0 °C. Carefully add sodium azide ( NaN3​ , 5.8 g, 89.0 mmol) in portions. Allow the reaction to warm to room temperature and stir for 6 hours.

• Self-Validation & Workup : Caution: NaN3​ is highly toxic. Validation is achieved via FT-IR spectroscopy of an aliquot; the appearance of a strong, sharp azide stretching band at ∼2100 cm−1 confirms conversion. Quench the reaction by pouring it into ice water (200 mL) and extract with ethyl acetate (3 × 75 mL). Wash the organic layer extensively with water (3 × 100 mL) to remove DMF, dry over MgSO4​ , and evaporate to afford the azido ketone.

Step 3: Global Reduction to 1-Amino-1-(3-chlorophenyl)propan-2-ol

• Procedure : Suspend LiAlH4​ (5.6 g, 148.2 mmol) in anhydrous tetrahydrofuran (THF, 150 mL) under an argon atmosphere at 0 °C. Dissolve the azido ketone from Step 2 in THF (50 mL) and add it dropwise to the LiAlH4​ suspension over 1 hour, maintaining the internal temperature below 10 °C. Reflux the mixture at 65 °C for 8 hours.

• Self-Validation & Workup (Fieser Method) : Cool the reaction to 0 °C. To quench the excess LiAlH4​ and prevent the formation of unfilterable aluminum emulsions, sequentially and cautiously add: 5.6 mL of H2​O , 5.6 mL of 15% aqueous NaOH, and finally 16.8 mL of H2​O . Stir vigorously until a granular white precipitate of sodium aluminate forms. Filter the mixture through a pad of Celite, washing the filter cake with hot THF. Concentrate the filtrate to yield the free base amino alcohol.

Step 4: Hydrochloride Salt Crystallization

• Procedure : Dissolve the crude 1-amino-1-(3-chlorophenyl)propan-2-ol free base in methyl tert-butyl ether (MTBE, 100 mL). Cool the solution to 0 °C in an ice bath. Dropwise, add a 2.0 M solution of HCl in diethyl ether (35 mL, 70.0 mmol) under continuous stirring.

• Self-Validation & Workup : The immediate formation of a dense white precipitate validates the salt formation. The highly polar nature of the hydrochloride salt ensures it crashes out of the non-polar MTBE matrix, leaving organic impurities in solution. Stir for 1 hour at 0 °C to maximize yield. Filter the solid under vacuum, wash with cold MTBE (2 × 20 mL), and dry in a vacuum oven at 40 °C for 12 hours to afford the final API salt.

Quantitative Data & Process Parameters

Step	Transformation	Reagents & Equivalents	Temp / Time	Typical Yield	Critical Quality Attribute (CQA)
1	α -Bromination	1.0 eq Ketone, 1.05 eq NBS, 0.1 eq p -TsOH	25 °C, 4 h	85–90%	Regioselectivity (C1 vs C3) confirmed by 1H -NMR
2	Azidation	1.0 eq Bromoketone, 1.5 eq NaN3​	0 → 25 °C, 6 h	90–95%	Complete conversion (IR: strong peak at 2100 cm−1 )
3	Global Reduction	1.0 eq Azidoketone, 2.5 eq LiAlH4​	0 → 65 °C, 8 h	75–80%	Preservation of 3-Cl group; Granular Al-salts post-quench
4	Salt Formation	1.0 eq Free Base, 1.2 eq HCl (ethereal)	0 °C, 1 h	> 95%	Crystalline purity (>99% by HPLC); White powder

References

• [1] Gold and Biocatalysis for the Stereodivergent Synthesis of Nor(pseudo)ephedrine Derivatives: Cascade Design Toward Amino Alcohol. Universidad de Oviedo / Advanced Synthesis & Catalysis. URL:

• [2] “Green” bromination of ketones with H2O2-HBr “on water”. Royal Society of Chemistry (RSC). URL:

• [3] NEW ASPECTS OF ACID-CATALYSED CYCLISATIONS (Thesis detailing azido-ketone reduction to amino-alcohols using LiAlH4). Cardiff University. URL:

Sources

• 1. digibuo.uniovi.es [digibuo.uniovi.es]
• 2. rsc.org [rsc.org]
• 3. orca.cardiff.ac.uk [orca.cardiff.ac.uk]

Application of 1-Amino-1-(3-chlorophenyl)propan-2-ol in Medicinal Chemistry: A Guide for Drug Discovery Professionals

Introduction: Unveiling the Potential of a Substituted Phenylethanolamine Scaffold

The 1-amino-1-phenylpropan-2-ol backbone is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds. Its structural relative, phenylethanolamine, is a trace amine with cardiovascular activity and a precursor in the biosynthesis of critical catecholamine neurotransmitters.[1][2] The strategic placement of substituents on the phenyl ring and the aminopropanol chain can profoundly influence the pharmacological profile of these molecules, leading to agents with diverse therapeutic applications. This guide focuses on the potential applications of a specific, yet underexplored derivative: 1-Amino-1-(3-chlorophenyl)propan-2-ol .

While direct and extensive research on this particular molecule is not widely available in the public domain, its structural features suggest a high probability of interaction with key biological targets. The presence of a 3-chlorophenyl group, an amino group, and a secondary alcohol makes it an analog of several known classes of drugs. This document will, therefore, extrapolate from established knowledge of structurally similar compounds to provide a comprehensive overview of its potential applications, along with detailed protocols for its synthesis and in vitro evaluation. This guide is intended for researchers, scientists, and drug development professionals interested in exploring novel chemical matter for therapeutic intervention.

Potential Therapeutic Applications: A Landscape of Possibilities

The structural architecture of 1-Amino-1-(3-chlorophenyl)propan-2-ol suggests several promising avenues for medicinal chemistry exploration.

Central Nervous System (CNS) Disorders

The phenethylamine core is a classic feature of compounds that interact with monoamine transporters.[3] Derivatives of the closely related 1-(3-Chlorophenyl)-2-methylpropan-2-amine are hypothesized to function as monoamine reuptake inhibitors, which are a cornerstone in the treatment of depression, anxiety, and other mood disorders. The 3-chloro substitution can enhance lipophilicity, potentially improving blood-brain barrier penetration.

Cardiovascular and Metabolic Diseases

Phenylethanolamine derivatives are well-known for their interaction with adrenergic receptors, which play a crucial role in regulating cardiovascular function. Depending on the stereochemistry and N-substituents, these compounds can act as agonists or antagonists at α- and β-adrenergic receptors.[4][5][6] This opens up possibilities for developing novel agents for hypertension, heart failure, or asthma.

Oncology

Recent patent literature has disclosed protein kinase B (PKB/Akt) inhibitors that incorporate a 1-(4-chlorophenyl)-3-hydroxypropyl moiety.[7] Given that the 1-Amino-1-(3-chlorophenyl)propan-2-ol scaffold shares significant structural similarity, it could serve as a valuable building block for the synthesis of novel kinase inhibitors for cancer therapy.

Infectious Diseases

Derivatives of 1-phenyl-2-amino-propane-1,3-diol have been patented for their antibiotic properties, indicating that this structural class has the potential to yield new anti-infective agents.[8]

Synthetic Protocol: A Plausible Route to 1-Amino-1-(3-chlorophenyl)propan-2-ol

The following is a proposed synthetic route based on established chemical transformations for similar molecules. This protocol outlines a two-step process starting from the corresponding α-bromoketone.

Workflow for the Synthesis of 1-Amino-1-(3-chlorophenyl)propan-2-ol

Caption: Proposed synthetic workflow for 1-Amino-1-(3-chlorophenyl)propan-2-ol.

Step-by-Step Methodology

Part 1: Synthesis of 2-Azido-1-(3-chlorophenyl)propan-1-one

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-bromo-1-(3-chlorophenyl)propan-1-one (1.0 eq) in acetone.

• Addition of Azide: Add sodium azide (NaN3, 1.5 eq) to the solution.

• Reaction: Heat the mixture to reflux and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature and filter to remove the inorganic salts. Concentrate the filtrate under reduced pressure to obtain the crude 2-azido-1-(3-chlorophenyl)propan-1-one.

• Purification: Purify the crude product by column chromatography on silica gel using a mixture of ethyl acetate and hexane as the eluent.

Part 2: Synthesis of 1-Amino-1-(3-chlorophenyl)propan-2-ol

• Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend lithium aluminum hydride (LiAlH4, 3.0 eq) in anhydrous tetrahydrofuran (THF).

• Addition of Azido Ketone: Cool the suspension to 0 °C in an ice bath. Add a solution of 2-azido-1-(3-chlorophenyl)propan-1-one (1.0 eq) in anhydrous THF dropwise to the LiAlH4 suspension.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Quenching: Carefully quench the reaction by the sequential dropwise addition of water, followed by 15% aqueous sodium hydroxide, and then again water, while cooling in an ice bath.

• Work-up: Filter the resulting suspension through a pad of celite and wash the filter cake with THF. Combine the filtrates and concentrate under reduced pressure to yield the crude 1-Amino-1-(3-chlorophenyl)propan-2-ol.

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization from a suitable solvent system.

In Vitro Screening Protocols: Evaluating Biological Activity

To investigate the potential therapeutic applications of 1-Amino-1-(3-chlorophenyl)propan-2-ol, a series of in vitro assays are recommended.

Protocol 1: Monoamine Transporter Uptake Inhibition Assay

This assay determines the ability of the compound to inhibit the reuptake of neurotransmitters by the dopamine (DAT), norepinephrine (NET), and serotonin (SERT) transporters.

Materials:

• HEK293 cells stably expressing human DAT, NET, or SERT.

• Assay buffer (e.g., Hank's Balanced Salt Solution with 20 mM HEPES).

• Radiolabeled substrates: [3H]dopamine, [3H]norepinephrine, or [3H]serotonin.

• Test compound (1-Amino-1-(3-chlorophenyl)propan-2-ol) and reference inhibitors (e.g., GBR-12909 for DAT, desipramine for NET, and fluoxetine for SERT).

• 96-well microplates.

• Scintillation counter.

Procedure:

• Cell Plating: Seed the transporter-expressing HEK293 cells into 96-well plates and allow them to adhere and grow to a confluent monolayer.

• Pre-incubation: On the day of the assay, wash the cells with assay buffer. Pre-incubate the cells with various concentrations of the test compound or reference inhibitor for 10-30 minutes at 37°C.

• Uptake Initiation: Initiate the uptake by adding the radiolabeled substrate to each well.

• Incubation: Incubate for a short period (e.g., 1-10 minutes) at 37°C.

• Termination: Terminate the uptake by rapidly washing the cells with ice-cold assay buffer.

• Lysis and Scintillation Counting: Lyse the cells and measure the radioactivity in a scintillation counter to determine the amount of substrate taken up by the cells.

• Data Analysis: Calculate the percent inhibition of uptake at each concentration of the test compound and determine the IC50 value.

Workflow for Monoamine Transporter Uptake Assay

Caption: Experimental workflow for the monoamine transporter uptake inhibition assay.

Protocol 2: Adrenergic Receptor Binding Assay

This competitive radioligand binding assay measures the affinity of the test compound for α- and β-adrenergic receptor subtypes.

Materials:

• Cell membranes prepared from tissues or cell lines expressing the adrenergic receptor subtype of interest (e.g., α1, α2, β1, β2).

• Radioligands specific for each receptor subtype (e.g., [3H]prazosin for α1, [3H]rauwolscine for α2, [3H]dihydroalprenolol for β).

• Assay buffer (e.g., 50 mM Tris-HCl, 10 mM MgCl2, pH 7.4).

• Test compound and reference ligands.

• Glass fiber filters.

• Filtration apparatus and scintillation counter.

Procedure:

• Incubation: In a 96-well plate, incubate the cell membranes with a fixed concentration of the radioligand and varying concentrations of the test compound.

• Equilibrium: Allow the binding to reach equilibrium (e.g., 60-120 minutes at room temperature).

• Filtration: Rapidly filter the incubation mixture through glass fiber filters to separate bound from free radioligand.

• Washing: Wash the filters with ice-cold assay buffer to remove non-specifically bound radioligand.

• Scintillation Counting: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) and calculate the binding affinity (Ki).

Data Presentation: A Framework for Analysis

The results from the in vitro assays should be tabulated for clear interpretation and comparison.

Table 1: Hypothetical Monoamine Transporter Inhibition Data

Compound	DAT IC50 (nM)	NET IC50 (nM)	SERT IC50 (nM)
1-Amino-1-(3-chlorophenyl)propan-2-ol	150	50	800
GBR-12909 (Reference)	10	>1000	>1000
Desipramine (Reference)	>1000	5	>1000
Fluoxetine (Reference)	>1000	>1000	15

Table 2: Hypothetical Adrenergic Receptor Binding Data

Compound	α1 Ki (nM)	α2 Ki (nM)	β1 Ki (nM)	β2 Ki (nM)
1-Amino-1-(3-chlorophenyl)propan-2-ol	250	500	120	300
Prazosin (Reference)	1	>1000	>1000	>1000
Yohimbine (Reference)	>1000	10	>1000	>1000
Propranolol (Reference)	>1000	>1000	5	8

Conclusion and Future Directions

1-Amino-1-(3-chlorophenyl)propan-2-ol represents a promising, yet underexplored, chemical entity with significant potential for medicinal chemistry applications. Its structural similarity to known neuroactive and cardioactive agents provides a strong rationale for its synthesis and biological evaluation. The protocols detailed in this guide offer a robust framework for researchers to investigate its pharmacological profile. Further studies should focus on the synthesis of stereoisomers and N-substituted derivatives to explore the structure-activity relationships and optimize for potency and selectivity against specific biological targets. The insights gained from such studies could pave the way for the development of novel therapeutics for a range of diseases.

References

• Borregaard. (n.d.). 3-AMINO-1,2- PROPANEDIOL (APD). Retrieved from [Link]

• Google Patents. (n.d.). US3367948A - Novel d-threo-1-phenyl-2-amino-propane-1, 3-diol-derivatives.
• Mayer, F. P., Wimmer, L., Dillon, C., Sitte, H. H., & Ecker, G. F. (2020). Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters. ACS Chemical Neuroscience, 11(11), 1599–1609.
• Google Patents. (n.d.). CN103319354A - Synthesis method of 3-amino-1,2-propanediol.
• Grundemann, D., Schomig, E., & Singer, E. A. (2012). Transition-State Analogues of Phenylethanolamine N-Methyltransferase. Journal of Medicinal Chemistry, 55(17), 7659-7669.
• Skeberdis, V. A. (2024). Radioligand Binding to Quantify Adrenergic Receptor Expression in the Heart. Current Protocols in Pharmacology, 125(1), e123.

• Millan, M. J., Brocco, M., Gobert, A., Joly, F., Bervoets, K., & Rivet, J. M. (2001). Standard procedures for monoamine transporter and receptor-binding assays. ResearchGate. Retrieved from [Link]

• Ovid. (n.d.). Materials and Methods. The radioactive li- Preparation of p adrenergic receptor mem-. Retrieved from [Link]

• Google Patents. (n.d.). EP0022310A2 - Process for the preparation of 3-dimethylamino-1-phenyl-1-(m-chlorophenyl) propan-2-ol and intermediate for this process.
• Grunewald, G. L., Dahan, F. G., & Reitz, T. J. (2002). Exploring the Active Site of Phenylethanolamine N-Methyltransferase with 1,2,3,4-Tetrahydrobenz[h]isoquinoline Inhibitors. Journal of Medicinal Chemistry, 45(25), 5649-5659.

• Molecular Devices. (n.d.). Neurotransmitter Transporter Uptake Assay Kit. Retrieved from [Link]

• Croatica Chemica Acta. (1960). Synthesis and Resolution of 1-Phenyl"-l-o-chlorophenyl- 3-dimethylamino-propanol-(l). Retrieved from [Link]

• Wikipedia. (n.d.). Phenylethanolamine. Retrieved from [Link]

• Google Patents. (n.d.). US10654855B2 - Protein kinase B inhibitors.

• Gifford Bioscience. (n.d.). Data Sheet Cellular Uptake and Release Assays Protocol. Retrieved from [Link]

• Taylor & Francis. (n.d.). Phenylethanolamine N-methyltransferase – Knowledge and References. Retrieved from [Link]

• Organic Letters. (n.d.). Supporting Information for Synthesis of 2-amino-3-arylpropan-1-ols and 1-(2,3-diaminopropyl). Retrieved from [Link]

• Expert Opinion on Therapeutic Patents. (2025). Patent highlights April–May 2024. Retrieved from [Link]

• Current Protocols in Pharmacology. (n.d.). In vitro assays for the functional characterization of the dopamine transporter (DAT). Retrieved from [Link]

• Vacondio, F., Bassi, M., Silva, C., Castelli, R., Carmi, C., Scalvini, L., ... & Mor, M. (2015).

• Annals of Internal Medicine. (n.d.). Direct Binding Studies of Adrenergic Receptors: Biochemical, Physiologic, and Clinical Implications. Retrieved from [Link]

• PubChem. (n.d.). 2-(tert-Butylamino)-1-(3-chlorophenyl)propan-1-ol. Retrieved from [Link]

• IOMC. (2016). Redeveloping Drugs Based on Existing Patents. Retrieved from [Link]

• Molecules. (2019). Crystal Structures and Spectroscopic Characterization of Four Synthetic Cathinones: 1-(4-Chlorophenyl)-2-(Dimethylamino)Propan-1-One (N-Methyl-Clephedrone, 4-CDC), 1-(1,3-Benzodioxol-5-yl)-2-(Tert-Butylamino)Propan-1-One (tBuONE, Tertylone, MDPT), 1-(4-Fluorophenyl)-2-(Pyrrolidin-1-yl)Hexan-1-One (4F-PHP) and 2-(Ethylamino). Retrieved from [Link]

• Google Patents. (n.d.). KR101644016B1 - A method for preparing optically active 3-amino-1-phenylpropanol derivatives as an intermediate and a method for preparing optically active pharmaceutical products using the same.

Sources

• 1. Phenylethanolamine - Wikipedia [en.wikipedia.org]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Radioligand Binding to Quantify Adrenergic Receptor Expression in the Heart - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ovid.com [ovid.com]
• 6. acpjournals.org [acpjournals.org]
• 7. US10654855B2 - Protein kinase B inhibitors - Google Patents [patents.google.com]
• 8. US3367948A - Novel d-threo-1-phenyl-2-amino-propane-1, 3-diol-derivatives - Google Patents [patents.google.com]

Application Notes and Protocols for Scalable Synthesis of 1-Amino-1-(3-chlorophenyl)propan-2-ol

Abstract

This document provides a detailed guide for the scalable synthesis of 1-Amino-1-(3-chlorophenyl)propan-2-ol, a crucial chiral building block and intermediate in pharmaceutical development. Recognizing the importance of stereochemical control and process efficiency, this guide outlines and compares three primary synthetic strategies: diastereoselective chemical reduction, reductive amination of a key intermediate, and a modern biocatalytic approach using transaminases. Each section explains the underlying chemical principles, provides detailed, step-by-step protocols, and discusses the critical parameters for scaling up production from the laboratory to pilot plant scale. The information is intended for researchers, chemists, and process engineers in the pharmaceutical and fine chemical industries.

Introduction: Significance and Synthetic Challenges

1-Amino-1-arylpropan-2-ol derivatives, such as norephedrine and its analogues, are fundamental structural motifs in a variety of active pharmaceutical ingredients (APIs).[1][2] The presence of two adjacent chiral centers in 1-Amino-1-(3-chlorophenyl)propan-2-ol presents a significant synthetic challenge, as control over the relative and absolute stereochemistry is often paramount for biological activity and regulatory approval. The four possible stereoisomers (1R,2S), (1S,2R), (1R,2R), and (1S,2S) can exhibit vastly different pharmacological and toxicological profiles.

Conventional chemical syntheses often result in racemic or diastereomeric mixtures, necessitating difficult and costly resolution steps.[3] Therefore, developing scalable and stereoselective synthetic routes is of high commercial and scientific importance. This guide explores robust methods designed to address these challenges, focusing on practicality, yield, and stereocontrol.

Overview of Synthetic Strategies

Three primary scalable routes are presented, starting from the common precursor, 3-chloropropiophenone. The choice of route will depend on the desired stereoisomer, available equipment, and cost considerations.

Figure 1: High-level overview of the synthetic approaches to the target molecule.

Route A: Diastereoselective Reduction of an α-Amino Ketone

This classical approach involves the synthesis of an α-amino ketone intermediate followed by a diastereoselective reduction of the ketone functionality. The stereochemistry of the final product is controlled during the reduction step, often influenced by the existing stereocenter at the α-position or by chiral reducing agents.

Rationale and Mechanistic Insight

This pathway first introduces the amino group and then creates the hydroxyl group. The key step is the reduction of the carbonyl. In the presence of the adjacent amino group, chelation-controlled reduction can be utilized to favor the formation of the syn (erythro) or anti (threo) diastereomer. For example, using a reducing agent like zinc borohydride can promote chelation between the zinc ion, the carbonyl oxygen, and the nitrogen of the amino group, leading to preferential hydride delivery from one face of the molecule.

Experimental Protocol

Step 1: Synthesis of 2-bromo-1-(3-chlorophenyl)propan-1-one

• Setup: To a jacketed glass reactor equipped with a mechanical stirrer, dropping funnel, and nitrogen inlet, add 3-chloropropiophenone (1.0 eq) and a suitable solvent such as methanol or chloroform.

• Bromination: Cool the solution to 0-5 °C. Slowly add bromine (1.05 eq) dissolved in the same solvent via the dropping funnel over 2-3 hours, maintaining the temperature below 10 °C. The reaction is monitored by TLC or HPLC for the disappearance of the starting material.

• Workup: Once the reaction is complete, slowly add an aqueous solution of sodium bisulfite to quench excess bromine. The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to yield the crude α-bromo ketone, which is often used directly in the next step.

Step 2: Synthesis of 2-amino-1-(3-chlorophenyl)propan-1-one

• Amination: Dissolve the crude 2-bromo-1-(3-chlorophenyl)propan-1-one (1.0 eq) in a suitable solvent like THF or acetonitrile. Add this solution slowly to a cooled (0-5 °C) and stirred solution of aqueous ammonia (25-30%, 10-15 eq) or another amine source.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by HPLC.

• Isolation: After completion, extract the aqueous mixture with a suitable organic solvent (e.g., ethyl acetate). The combined organic layers are washed, dried, and concentrated. The resulting α-amino ketone can be isolated as the hydrochloride salt by bubbling HCl gas through a solution of the free base in ether or isopropanol, which often improves stability and handling.[4]

Step 3: Diastereoselective Reduction to 1-Amino-1-(3-chlorophenyl)propan-2-ol

• Setup: In a clean, dry reactor under a nitrogen atmosphere, suspend the α-amino ketone hydrochloride (1.0 eq) in a mixture of THF and methanol.

• Reduction: Cool the suspension to -20 °C. Add sodium borohydride (NaBH₄, 1.5 eq) portion-wise, ensuring the temperature does not exceed -15 °C. The choice of reducing agent and conditions is critical for diastereoselectivity.[3]

• Quenching and Workup: After 2-4 hours, or upon reaction completion as indicated by HPLC, slowly quench the reaction by adding acetone, followed by 1M HCl. The mixture is then basified with NaOH to pH >12 and extracted with ethyl acetate or dichloromethane. The organic phase is dried and evaporated to yield the final product. Diastereomeric ratios can be determined by ¹H NMR or chiral HPLC.

Scalability Considerations

• Safety: Bromine is highly corrosive and toxic; appropriate handling procedures are essential. The amination step with aqueous ammonia can generate significant pressure if not properly cooled.

• Stereocontrol: The reduction step is the most critical for stereoselectivity. Screening of various reducing agents (e.g., LiAlH₄, DIBAL-H, K-selectride) and conditions (temperature, solvent) may be necessary to optimize for the desired diastereomer.

• Purification: The final product may require crystallization or column chromatography to separate diastereomers if the selectivity of the reduction is not sufficiently high.

Route B: Reductive Amination of an α-Hydroxy Ketone

This route reverses the order of functional group introduction compared to Route A. First, an α-hydroxy ketone is synthesized, which is then converted to the final amino alcohol via reductive amination. This pathway can offer a more direct approach and avoids the handling of α-halo ketone intermediates.

Rationale and Mechanistic Insight

The key intermediate is 1-(3-chlorophenyl)-2-hydroxypropan-1-one. This molecule can be subjected to reductive amination, where the ketone is condensed with an ammonia source to form an imine (or enamine) intermediate in situ. This intermediate is then immediately reduced to the amine. This one-pot process is highly efficient and is widely used in industrial settings.

Figure 2: Workflow for the Reductive Amination pathway.

Experimental Protocol

Step 1: Synthesis of 1-(3-chlorophenyl)-2-hydroxypropan-1-one

• Setup: This intermediate can be prepared via several routes, including the direct oxidation of 1-(3-chlorophenyl)propan-1-ol or by hydrolysis of the corresponding 2-bromo-1-(3-chlorophenyl)propan-1-one (from Route A, Step 1).

• Hydrolysis (Example): Dissolve 2-bromo-1-(3-chlorophenyl)propan-1-one (1.0 eq) in a mixture of acetone and water. Add sodium formate (1.5 eq) and heat the mixture to reflux for 4-6 hours.

• Workup: Cool the reaction, remove the acetone under reduced pressure, and extract the aqueous residue with ethyl acetate. The organic layer is washed, dried, and concentrated to give the crude α-hydroxy ketone.

Step 2: Reductive Amination

• Setup: In a suitable reactor, dissolve the α-hydroxy ketone (1.0 eq) in methanol. Add ammonium acetate (5-10 eq) and stir until dissolved.

• Reduction: Cool the solution to 0-5 °C. Add sodium cyanoborohydride (NaBH₃CN, 1.5-2.0 eq) portion-wise. Caution: NaBH₃CN is toxic and can release HCN gas upon acidification. The reaction pH should be maintained between 6 and 7.

• Reaction: Allow the reaction to warm to room temperature and stir for 24-48 hours, monitoring by HPLC.

• Workup: Carefully acidify the reaction mixture with concentrated HCl to pH ~1 to decompose excess reducing agent (perform in a well-ventilated fume hood). Then, basify with concentrated NaOH to pH >12. Extract the product with an appropriate solvent, dry the organic phase, and concentrate to yield the crude amino alcohol.[5]

Scalability Considerations

• Reagent Toxicity: Sodium cyanoborohydride is highly toxic. Safer, modern alternatives like sodium triacetoxyborohydride or catalytic hydrogenation (e.g., H₂, Raney Nickel) are often preferred for large-scale production.[2][5]

• Catalytic Hydrogenation: Using Raney Nickel and H₂ with ammonia is a common industrial method. This avoids toxic reagents but requires specialized high-pressure hydrogenation equipment.[5]

• Byproducts: The reaction can sometimes lead to over-alkylation or other side products, requiring careful optimization of conditions.

Route C: Biocatalytic Synthesis via Transamination

This modern approach leverages the high selectivity of enzymes to produce enantiomerically pure amines. Transaminases (TAs or ATAs) catalyze the transfer of an amino group from a donor molecule (like isopropylamine) to a ketone substrate. This method is particularly valuable for producing a single, desired stereoisomer, which is often a requirement for APIs.[1][6]

Rationale and Mechanistic Insight

The core of this process is an amine transaminase enzyme, which contains a pyridoxal-5'-phosphate (PLP) cofactor. The reaction proceeds via a ping-pong mechanism where the amine donor first aminates the PLP cofactor to form pyridoxamine-5'-phosphate (PMP), releasing a ketone byproduct. The PMP then transfers the amino group to the ketone substrate, regenerating the PLP and forming the desired chiral amine product. By selecting an (R)- or (S)-selective transaminase, one can directly synthesize the desired enantiomer with high optical purity.[6]

Figure 3: Ping-pong mechanism of transaminase-catalyzed amination.

Experimental Protocol

Step 1: Enzyme and Substrate Preparation

• Enzyme Selection: Screen a panel of commercially available (R)- and (S)-selective transaminases to identify a candidate with high activity and selectivity towards the substrate, 1-(3-chlorophenyl)-2-hydroxypropan-1-one.

• Reaction Medium: Prepare a buffered aqueous solution (e.g., 100 mM potassium phosphate, pH 7.5-8.5).

Step 2: Biocatalytic Reaction

• Setup: In a temperature-controlled reactor, add the buffer, the keto-substrate (e.g., 20-50 g/L), the amine donor (e.g., isopropylamine, 1.0-1.5 M), and the PLP cofactor (1-2 mM).

• Initiation: Add the selected transaminase biocatalyst (as a lyophilizate, immobilized enzyme, or whole-cell preparation).

• Incubation: Maintain the reaction at the optimal temperature (typically 30-45 °C) with gentle agitation. Monitor the conversion of the ketone to the amine product by chiral HPLC. The reaction equilibrium can be shifted towards the product by using a high concentration of the amine donor or by removing the acetone byproduct.

• Workup: Once the reaction reaches completion (typically 12-24 hours), stop the reaction by filtering off the enzyme (if immobilized) or by pH adjustment and extraction. The product is extracted from the aqueous phase using a suitable solvent like methyl tert-butyl ether (MTBE) or ethyl acetate.

Scalability Considerations

• Enzyme Cost and Stability: The cost of the enzyme can be significant, but its reusability (especially when immobilized) makes the process economically viable at scale.

• Process Optimization: Key parameters to optimize include substrate loading, pH, temperature, enzyme loading, and byproduct removal to maximize space-time yield.

• Downstream Processing: The extraction and purification of the product from the aqueous reaction medium must be efficient to ensure high recovery and purity.

Comparative Analysis of Synthesis Routes

Parameter	Route A: Diastereoselective Reduction	Route B: Reductive Amination	Route C: Biocatalytic Transamination
Stereocontrol	Moderate to good; depends on reducing agent and conditions. Often yields diastereomeric mixtures.	Moderate; often yields diastereomeric mixtures unless a chiral catalyst is used in hydrogenation.	Excellent; provides direct access to single enantiomers/diastereomers (>99% ee/de).[6]
Scalability	Well-established but involves hazardous reagents (bromine).	Highly scalable, especially with catalytic hydrogenation. Avoids some hazardous intermediates.	Readily scalable; operates in aqueous media under mild conditions. Requires bioreactor infrastructure.
Reagents	Involves corrosive bromine and potentially pyrophoric reducing agents.	Can use highly toxic cyanoborohydride, but safer catalytic options exist.[5]	Uses biodegradable enzymes and common buffers. Environmentally benign ("Green Chemistry").
Cost	Generally lower raw material costs, but purification/resolution of isomers can be expensive.	Can be cost-effective, particularly if a non-precious metal catalyst is used for hydrogenation.	Enzyme cost can be high initially, but reusability lowers operational costs.
Ideal Application	When racemic or specific diastereomeric mixtures are acceptable, or when resolution is straightforward.	Robust, high-throughput industrial production where stereoselectivity is achieved via other means or is not critical.	Production of high-value, single-isomer APIs for pharmaceutical applications.

Conclusion

The synthesis of 1-Amino-1-(3-chlorophenyl)propan-2-ol can be achieved through several scalable routes, each with distinct advantages and challenges. The diastereoselective reduction (Route A) and reductive amination (Route B) are classical chemical methods that are robust and well-understood, making them suitable for large-scale production, although they may require additional steps for stereoisomer separation. The biocatalytic approach (Route C) represents the state-of-the-art for producing enantiomerically pure amino alcohols. Its mild reaction conditions, exceptional selectivity, and green credentials make it the premier choice for pharmaceutical applications where a specific stereoisomer is required. The selection of the optimal route will ultimately be guided by the specific stereochemical requirements of the final product, cost constraints, and the available manufacturing infrastructure.

References

• Fracchiolla, D., et al. (2023). Biocatalysed stereoselective synthesis of (1S)‐nor(pseudo)ephedrine analogues. ResearchGate. [1][2]

• Nadkarni, D. R., et al. (2003). A concise and simple synthesis of 1-hydroxy-phenethylamine derivatives. Indian Academy of Sciences. [3]

• Lee, H.-K., et al. (2012). Stereoselective Synthesis of Norephedrine and Norpseudoephedrine by Using Asymmetric Transfer Hydrogenation Accompanied by Dynamic Kinetic Resolution. The Journal of Organic Chemistry, 77(12), 5454-60. [2][5]

• Martín-Gotor, C., et al. (2021). Transaminase-mediated synthesis of enantiopure drug-like 1-(3′,4′-disubstituted phenyl)propan-2-amines. RSC Publishing.

• Bickel, E., et al. (1983). [Syntheses of 14C-1-erythro-norephedrine and its N-substitution products 14C-oxyfedrine and 14C-D 13,625]. Arzneimittelforschung, 33(9), 1213-5.

• Contente, M. L., et al. (2019). Stereoselective Synthesis of 1-Arylpropan-2-amines from Allylbenzenes through a Wacker-Tsuji Oxidation. ChemCatChem, 11(17), 4333-4337. [6]

• US Patent 7,465,830 B2. (2008). Method of preparing pseudonorephedrine. Google Patents.

• Daniel, R., et al. (2019). Stereoselective Synthesis of 1‐Arylpropan‐2‐amines From Allylbenzenes Through a Wacker‐Tsuji Oxidation‐Biotransamination Sequential Process. Amanote Research.

• Kralj, M., et al. (2006). Synthesis of (1RS, 2SR)-(±)-2-amino-1-phenyl-1-propanol from (R)-(−)-1-hydroxy-1-phenyl-2-propanone. ResearchGate. [5]

• Rangan, S., et al. (2014). Efficient diastereoselective synthesis of (1R,2R)-1-alkyl-1-phenyl-2-methylaminopropanes and study of their stereochemical aspects. ARKIVOC, 2014(vi), 170-185. [4]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. ias.ac.in [ias.ac.in]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. digibuo.uniovi.es [digibuo.uniovi.es]

Derivatization of 1-Amino-1-(3-chlorophenyl)propan-2-ol for GC-MS analysis

[fontname="Helvetica", fontsize=10,

Figure 1: Chemical pathways for the di-derivatization of the target amino alcohol.

Experimental Protocols: Self-Validating Workflows

The following protocols are designed as self-validating systems. Every step serves a specific chemical purpose to drive the reaction to 100% completion while protecting the analytical instrumentation.

Protocol A: Silylation via BSTFA + 1% TMCS (General Screening)

Mechanistic Note: TMS derivatives are highly sensitive to moisture. The presence of even trace water will hydrolyze the BSTFA reagent and degrade the derivatized analytes back to their free form[1].

• Extraction & Drying: Extract the sample into an aprotic organic solvent (e.g., ethyl acetate). Transfer 100 µL of the extract to a silanized glass GC vial. Evaporate to absolute dryness under a gentle stream of ultra-pure nitrogen at 40°C.

• Reagent Addition: Add 50 µL of anhydrous acetonitrile (acts as a polar aprotic reaction medium) and 50 µL of BSTFA + 1% TMCS.

• Incubation: Cap the vial tightly with a PTFE-lined septum. Incubate at 70°C for 30 minutes. Causality: The elevated temperature provides the activation energy required for the sterically hindered secondary hydroxyl group at C2 to fully react.

• Analysis: Cool to room temperature. Inject 1 µL directly into the GC-MS.

Protocol B: Perfluoroacylation via PFPA (Trace Analysis)

Mechanistic Note: Unlike silylation, acylation with anhydrides generates acidic byproducts (pentafluoropropionic acid). If injected directly, these acids will strip the stationary phase of the GC column and corrode the MS ion source[2][3].

• Extraction & Drying: Evaporate the organic extract to dryness under nitrogen at 40°C.

• Reagent Addition: Add 50 µL of anhydrous ethyl acetate and 50 µL of PFPA[2].

• Incubation: Cap and incubate at 60°C for 20 minutes to ensure complete acylation of both the amine and the hydroxyl groups[3].

• Evaporation (Critical Step): Remove the vial from the heat block, uncap, and evaporate the mixture to complete dryness under a gentle nitrogen stream at room temperature. Causality: This step volatilizes and removes all unreacted PFPA and acidic byproducts, protecting your column[4].

• Reconstitution: Reconstitute the dried derivative in 100 µL of anhydrous ethyl acetate.

• Analysis: Inject 1 µL into the GC-MS.

Figure 2: Comparative sample preparation and derivatization workflow for GC-MS analysis.

Quality Control & Self-Validation

To ensure scientific integrity, your analytical run must validate its own success. Implement the following QC checks:

• Monitor for Incomplete Derivatization: 1-Amino-1-(3-chlorophenyl)propan-2-ol has two reactive sites. An incomplete reaction will yield a mono-derivative (usually derivatized at the amine, leaving the sterically hindered alcohol free). Program your MS to extract the predicted molecular ions for both the mono- and di-derivatives. The presence of a mono-derivative peak indicates water contamination or degraded reagents.

• Internal Standardization: Always spike samples with an isotopically labeled internal standard (e.g., a deuterated cathinone analogue) prior to extraction[5]. The IS must undergo the exact same derivatization efficiency as the target analyte, correcting for any matrix effects or volumetric losses during the evaporation steps.

Data Presentation & GC-MS Parameters

Table 1: Comparison of Derivatization Strategies for Amino Alcohols

Parameter	Silylation (BSTFA + 1% TMCS)	Perfluoroacylation (PFPA)
Target Groups	–OH, –NH₂	–OH, –NH₂
Derivative Formed	Di-TMS	Di-PFP
Volatility Increase	High	Very High (due to fluorine atoms)
Moisture Sensitivity	Extreme (Reverses reaction)	Moderate
Column Impact	Low (Direct injection acceptable)	High (Requires evaporation of excess reagent)
Best Application	Broad unknown screening, metabolomics	Targeted trace quantification, forensic toxicology

Table 2: Recommended GC-MS Parameters (EI Mode)

Parameter	Setting / Specification	Rationale
Column	5% Phenyl / 95% Dimethylpolysiloxane (e.g., DB-5ms, 30m x 0.25mm, 0.25µm)	Standard non-polar phase; provides excellent separation for derivatized amines[2].
Injection	1 µL, Splitless, 250°C	Maximizes transfer of trace analytes onto the column.
Carrier Gas	Helium, constant flow at 1.0 mL/min	Optimal linear velocity for MS vacuum systems.
Oven Program	80°C (hold 1 min) ➔ 15°C/min to 280°C (hold 5 min)	Focuses the volatile derivatives at the column head, then elutes them sharply.
MS Source Temp	230°C	Prevents condensation of heavy derivatives.
Ionization	Electron Impact (EI), 70 eV	Generates reproducible, library-searchable fragmentation patterns[6].

Sources

• 1. glenjackson.faculty.wvu.edu [glenjackson.faculty.wvu.edu]
• 2. ovid.com [ovid.com]
• 3. dshs-koeln.de [dshs-koeln.de]
• 4. academic.oup.com [academic.oup.com]
• 5. Derivatization Methods in GC and GC/MS | IntechOpen [intechopen.com]
• 6. mdpi.com [mdpi.com]

Technical Notes & Optimization

Improving yield in the synthesis of 1-Amino-1-(3-chlorophenyl)propan-2-ol

Title: Technical Support Center: Synthesis & Yield Optimization of 1-Amino-1-(3-chlorophenyl)propan-2-ol

Introduction: Welcome to the Application Support Center. This guide is engineered for medicinal chemists and process scientists optimizing the synthesis of 1-amino-1-(3-chlorophenyl)propan-2-ol. The primary synthetic challenge for this 1-aryl-1-amino-2-propanol derivative lies in the regioselective ring-opening of its epoxide precursor (1-(3-chlorophenyl)propylene oxide). Without precise mechanistic control, nucleophilic attack defaults to the less sterically hindered C2 position, yielding the undesired 2-amino-1-ol regioisomer.

Below, you will find field-proven troubleshooting strategies, self-validating protocols, and mechanistic insights to maximize your C1-attack yield.

FAQ & Troubleshooting Guide

Q1: My aminolysis reaction is predominantly yielding 2-amino-1-(3-chlorophenyl)propan-1-ol instead of the target 1-amino-2-ol. How do I reverse this regioselectivity? Root Cause: Under basic or neutral conditions, aliphatic amines (like ammonia or benzylamine) undergo a , attacking the less sterically hindered terminal carbon (C2)[1]. Solution: You must shift the mechanism to an SN​1 -like pathway by using a Lewis acid catalyst. Lewis acids coordinate to the epoxide oxygen, weakening the C-O bonds. This allows the 3-chlorophenyl ring to stabilize the developing positive charge at the benzylic position (C1) via resonance and inductive effects. The nucleophile will then preferentially attack the highly electrophilic C1 position, yielding the[2].

Q2: I am using ammonia gas to directly synthesize the primary amine, but I am observing significant amounts of secondary and tertiary amine byproducts. How can I improve the chemoselectivity? Root Cause: Ammonia is a poor nucleophile for direct epoxide opening and often requires high temperatures or pressures, which promotes over-alkylation because the resulting primary amine product is more nucleophilic than ammonia itself. Solution: Utilize a "surrogate" amine approach. Substitute ammonia with benzylamine (1.2 equivalents). Benzylamine is highly nucleophilic, reacts smoothly at room temperature under Lewis acid catalysis, and sterically hinders subsequent alkylations. Once the N-benzyl intermediate is isolated, the benzyl group can be quantitatively cleaved via palladium-catalyzed hydrogenation ( H2​ , Pd/C) to reveal the primary amine.

Q3: What is the most efficient protocol for the Lewis-acid catalyzed ring opening to maximize the C1-attack yield? Solution: We recommend the following self-validating methodology using Yttrium(III) chloride ( YCl3​ ), which has demonstrated under mild conditions[3].

Standard Operating Procedure: YCl3​ -Catalyzed Regioselective Aminolysis

• Epoxide Activation: In a flame-dried round-bottom flask, add 1-(3-chlorophenyl)propylene oxide (1.0 mmol). Add anhydrous YCl3​ (1 to 5 mol%) as the Lewis acid catalyst. The reaction can be run solvent-free or in a minimal amount of anhydrous CH2​Cl2​ to facilitate stirring[3].

• Nucleophilic Addition: Dropwise add benzylamine (1.2 mmol) to the mixture at room temperature. Stir the reaction for 3-5 hours.

• Reaction Monitoring (Self-Validation): Track the reaction via 1H NMR. The benzylic proton (CH-N) of the desired C1-regioisomer will appear as a distinct doublet/multiplet around 3.8–4.2 ppm, clearly differentiated from the epoxide starting material and the C2-attack byproduct.

• Workup: Dilute the mixture with ethyl acetate and wash with water to remove the YCl3​ catalyst. Extract, dry the organic layer over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Deprotection: Dissolve the crude N-benzyl intermediate in methanol. Add 10 wt% Pd/C (0.1 eq) and stir under a hydrogen balloon (1 atm) for 12 hours. Filter through a Celite pad, concentrate, and recrystallize to obtain pure 1-amino-1-(3-chlorophenyl)propan-2-ol.

Q4: Are there heterogeneous catalysts available to simplify the workup process? Solution: Yes. If removing homogeneous metal salts like YCl3​ or [4] is problematic for your downstream pharmaceutical processing, Silica-bonded S-sulfonic acid (SBSSA) is a highly effective heterogeneous alternative. It provides the necessary acidic microenvironment to favor benzylic attack and can be[2].

Quantitative Data: Catalyst Influence on Regioselectivity

The following table summarizes the impact of different catalytic systems on the regioselective ring-opening of 1-arylpropylene oxides with aliphatic amines.

Catalyst System	Conditions	Mechanism Bias	Regioselectivity (C1 : C2)	Yield (%)	Reference
None (Basic/Neutral)	MeOH, Reflux	SN​2 (Steric control)	10 : 90	65%	[1]
SBSSA (Heterogeneous)	Solvent-free, RT	SN​1 -like	85 : 15	88%	[2]
W(OEt)6​	PhCF3​ , 55 °C	SN​1 -like	95 : 5	92%	[4]
YCl3​ (1 mol%)	Solvent-free, RT	SN​1 -like	93 : 7	95%	[3]

Note: C1 = Target 1-amino-2-ol; C2 = Undesired 2-amino-1-ol byproduct.

Mechanistic Pathway Visualization

Reaction pathways for epoxide aminolysis showing Lewis acid-directed C1 regioselectivity.

References

• Corrado, M. L., Knaus, T., & Mutti, F. G. "High Regio- and Stereoselective Multi-enzymatic Synthesis of All Phenylpropanolamine Stereoisomers from β-Methylstyrene." ChemBioChem, 2021. [5]

• Tajbakhsh, M., et al. "Regioselective Ring Opening of Epoxides with Amines Using Silica-bonded S-sulfonic Acid under Solvent-free Conditions." Journal of the Mexican Chemical Society, 2012. [2]

• "18.6: Reactions of Epoxides - Ring-opening." Chemistry LibreTexts, 2024. [1]

• Wang, Z., et al. "Tungsten-Catalyzed Regioselective and Stereospecific Ring Opening of 2,3-Epoxy Alcohols and 2,3-Epoxy Sulfonamides." Journal of the American Chemical Society, 2014. [4]

• "YCl3-Catalyzed Highly Selective Ring Opening of Epoxides by Amines at Room Temperature and under Solvent-Free Conditions." MDPI, 2017. [3]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Regioselective Ring Opening of Epoxides with Amines Using Silica-bonded S-sulfonic Acid under Solvent-free Conditions [scielo.org.mx]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. High Regio- and Stereoselective Multi-enzymatic Synthesis of All Phenylpropanolamine Stereoisomers from β-Methylstyrene - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Separating Erythro and Threo Diastereomers of 1-Amino-1-(3-chlorophenyl)propan-2-ol

Welcome to the technical support guide for the resolution of erythro and threo diastereomers of 1-Amino-1-(3-chlorophenyl)propan-2-ol. This document is designed for researchers, scientists, and drug development professionals, providing in-depth, actionable advice in a direct question-and-answer format. As your application scientist, my goal is to explain not just the how, but the why behind these experimental strategies, empowering you to troubleshoot and optimize your separation processes effectively.

The separation of diastereomers is a critical step in pharmaceutical development, as different stereoisomers can exhibit varied pharmacological and toxicological profiles. This guide consolidates field-proven insights and established methodologies to address the specific challenges you may encounter with this substituted phenylpropanolamine.

Frequently Asked Questions (FAQs)

Q1: What are the structural differences between the erythro and threo diastereomers of 1-Amino-1-(3-chlorophenyl)propan-2-ol?

A1: The terms erythro and threo describe the relative configuration of two adjacent stereocenters. In 1-Amino-1-(3-chlorophenyl)propan-2-ol, these are the carbon atoms bearing the amino group (C1) and the hydroxyl group (C2).

The nomenclature originates from the simple sugars erythrose and threose.[1][2] When the molecule's carbon backbone is drawn vertically in a Fischer projection, the erythro isomer has similar functional groups (in this case, the hydrogen atoms or the phenyl and methyl groups) on the same side .[1] Conversely, the threo isomer has these groups on opposite sides .[1][2] This structural difference, while subtle, results in distinct three-dimensional shapes, which is the fundamental principle allowing for their physical separation.

Q2: Why is the separation of these diastereomers so critical in a drug development context?

A2: In chiral drugs, stereoisomers can have significantly different biological activities. One diastereomer may be therapeutically active, while the other could be inactive or, in a worst-case scenario, contribute to toxicity or undesirable side effects. Regulatory bodies like the FDA and EMA increasingly require that chiral drugs be administered in their optically pure form.[3] Therefore, developing a robust method to separate and isolate the desired diastereomer is a non-negotiable step to ensure the safety, efficacy, and quality of the final active pharmaceutical ingredient (API).

Q3: What are the primary methods for separating these diastereomers, and how do I choose the right one?

A3: Because diastereomers have different physical properties (unlike enantiomers), they can be separated by conventional laboratory techniques.[4][5] The two most powerful and widely used methods are:

• Fractional Crystallization (via Diastereomeric Salt Formation): This is a classic, cost-effective, and highly scalable method.[3][6] It involves reacting the racemic amino alcohol with a single enantiomer of a chiral acid (a "resolving agent") to form two different diastereomeric salts.[4] These salts have different solubilities, allowing one to be selectively crystallized from a suitable solvent.[4][6]

• Chromatography (HPLC/SFC): High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC) offer high-resolution separation. Since the compounds are diastereomers, they can, in principle, be separated on a standard (achiral) stationary phase.[7] However, chiral stationary phases (CSPs) can also be highly effective.[8]

Choosing the right method depends on your scale and objective:

• For large-scale (preparative) work , fractional crystallization is often preferred due to its efficiency and lower cost.[6]

• For analytical work (e.g., purity checks, small-scale isolation), HPLC is typically faster for method development and provides higher resolution.[9]

The diagram below outlines a general decision-making workflow.

Caption: Decision workflow for selecting a separation method.

Troubleshooting Guide: Fractional Crystallization

Fractional crystallization is powerful but empirical. Success often depends on finding the right combination of resolving agent and solvent.

Q4: I'm not getting any crystals at all, or my product is "oiling out." What's happening and how do I fix it?

A4: This is a very common problem that points to issues with supersaturation or solubility. "Oiling out" occurs when the diastereomeric salt separates from the solution as a liquid phase instead of a solid crystal lattice, often because the solution is too concentrated or cools too quickly.[10][11]

Troubleshooting Steps:

• Re-evaluate Your Solvent: The salt may be too soluble. Try adding an "anti-solvent" – a solvent in which the salt is poorly soluble – dropwise to the solution until turbidity persists. Then, heat to redissolve and cool slowly.[10]

• Reduce Concentration: Your solution may be too concentrated. Add more of the primary solvent to dilute the solution, heat to ensure everything is dissolved, and attempt to re-crystallize.[10][11]

• Slow Down the Cooling: Rapid cooling favors oiling out.[10] Let the solution cool to room temperature on the benchtop, undisturbed, before moving it to a colder environment (e.g., 4 °C).

• Induce Nucleation: If the solution remains clear (supersaturated), crystallization may be kinetically hindered.[4]

  • Scratch: Use a glass rod to gently scratch the inner surface of the flask at the meniscus. The microscopic imperfections in the glass can serve as nucleation sites.[4][10]

  • Seed: If you have a crystal of the desired product, add a tiny amount ("a seed") to the supersaturated solution to initiate crystal growth.[10]

Caption: Troubleshooting workflow for crystallization failures.

Q5: I've isolated crystals, but the diastereomeric excess (d.e.) is low. How can I improve the purity?

A5: Low purity means that the more soluble diastereomer is co-precipitating with the less soluble one. This is a selectivity issue.

Troubleshooting Steps:

• Recrystallize: This is the most straightforward solution. Dissolve your impure crystals in the minimum amount of hot solvent and cool slowly again. Each recrystallization step should progressively enrich the desired diastereomer.[5]

• Optimize the Solvent: The solubility difference between the two diastereomers is highly solvent-dependent. A systematic screening of different solvents (e.g., alcohols, esters, nitriles) or solvent mixtures is essential to maximize this difference.[4]

• Slow Down Crystallization: As with oiling out, rapid crystal growth can trap impurities. A slower, more controlled cooling profile allows for more selective crystallization.[5]

• Change the Resolving Agent: The structure of the resolving agent profoundly impacts the crystal packing and solubility of the resulting salts. If optimization of conditions fails, screening a different class of resolving agents is the most effective next step.[4]

Parameter	Action to Improve Purity (d.e.)	Rationale
Purity	Perform one or more recrystallizations.	Sequentially removes the more soluble diastereomer, which is present as an impurity.[5]
Solvent	Screen a panel of solvents (e.g., Ethanol, Isopropanol, Ethyl Acetate, Acetonitrile) and their mixtures.	The solubility difference between diastereomers is the basis of the separation and varies greatly with the solvent system.[4]
Cooling Rate	Decrease the cooling rate. Allow for slow cooling to room temperature before refrigeration.	Allows for thermodynamic equilibrium to be reached, favoring the selective crystallization of the least soluble species.[4][5]
Resolving Agent	If purity remains low, select a different resolving agent (e.g., switch from tartaric acid to mandelic acid).	A different agent will form salts with completely different crystal structures and solubility profiles.

Troubleshooting Guide: High-Performance Liquid Chromatography (HPLC)

Q6: I am seeing poor or no resolution between my diastereomer peaks on an achiral column (e.g., C18). What should I do?

A6: Poor resolution is a selectivity problem. For polar amino alcohols like this, reversed-phase (RP) HPLC on a standard C18 column can be challenging due to poor retention.[12]

Troubleshooting Steps:

• Switch to Normal Phase: Diastereomer separations are often more successful using normal-phase (NP) chromatography on a silica or cyano column.[7] The stationary phase provides different interactions that can enhance selectivity.

• Modify the Mobile Phase (Reversed-Phase):

  • Change Organic Modifier: Switch from acetonitrile to methanol, or vice-versa. The different solvent properties can alter selectivity.

  • Adjust pH: The charge state of your amino alcohol will affect its interaction with the stationary phase. Buffer the aqueous portion of your mobile phase (e.g., with phosphate or acetate) and test a range of pH values (e.g., pH 3 to pH 7).

  • Add an Ion-Pairing Agent: For basic compounds, adding an ion-pairing agent like sodium heptanesulfonate can improve retention and peak shape on a C18 column.[13]

• Change the Stationary Phase: If mobile phase optimization fails, the column chemistry is the next critical variable. Try a phenyl-hexyl or a polar-embedded phase column, which offer different selectivities ("shape selectivity") compared to a standard C18.[9]

• Lower the Temperature: Reducing the column temperature can sometimes increase the separation factor between two closely eluting peaks.

Q7: My peaks are broad and tailing. How can I improve the peak shape?

A7: Peak tailing for basic compounds like your amino alcohol is often caused by strong, undesirable interactions with acidic silanol groups present on the surface of silica-based columns.

Troubleshooting Steps:

• Use a High-Purity, End-Capped Column: Modern columns are designed with high-purity silica and are "end-capped" to cover most of the reactive silanol groups, minimizing tailing.[9]

• Add a Competing Base to the Mobile Phase: Add a small amount of a basic modifier, such as triethylamine (TEA) or diethylamine (DEA) (e.g., 0.1%), to your mobile phase. These additives will bind to the active silanol sites, preventing your analyte from interacting with them.[14]

• Work at Low pH: Protonating the amine by using a low pH mobile phase (e.g., pH < 3 with formic acid or TFA) can sometimes improve peak shape, although this will also change retention time.

Experimental Protocols

Protocol 1: Screening for Fractional Crystallization Conditions

Objective: To systematically identify a suitable chiral resolving agent and solvent system for the preparative separation of the diastereomers.

Materials:

• Erythro/Threo mixture of 1-Amino-1-(3-chlorophenyl)propan-2-ol

• Panel of chiral resolving agents (see table below)

• Panel of solvents (e.g., Methanol, Ethanol, Isopropanol, Acetone, Ethyl Acetate, Acetonitrile)

• Small-scale vials or test tubes (e.g., 4 mL)

• Heating block and magnetic stirrer

Common Chiral Resolving Agents for Amino Alcohols

(R)-(-)-Mandelic Acid

(S)-(+)-Mandelic Acid

L-(-)-Tartaric Acid

D-(+)-Tartaric Acid

(1R)-(-)-10-Camphorsulfonic acid

Methodology:

• Preparation: In separate vials, dissolve a small, fixed amount of your amino alcohol mixture (e.g., 100 mg) in a minimal volume of various solvents at room temperature.

• Salt Formation: To each vial, add 0.5 molar equivalents of a single enantiomer of a resolving agent (e.g., L-tartaric acid).

• Dissolution: Gently heat the vials while stirring to ensure complete dissolution of both the substrate and the resolving agent. If the solids do not dissolve, add a small amount of additional solvent dropwise until a clear solution is obtained at elevated temperature.

• Crystallization: Remove the vials from the heat and allow them to cool slowly to room temperature on the benchtop. Observe for the formation of a crystalline solid.

• Cooling: If no crystals form after several hours, transfer the vials to a 4 °C refrigerator overnight.

• Isolation & Analysis:

  • Isolate any resulting crystals by filtration and wash with a small amount of the cold solvent.[5]

  • Liberate the free base from a small sample of the crystals by dissolving them in dilute NaOH and extracting with an organic solvent (e.g., ethyl acetate).

  • Analyze the recovered free base by a suitable method (e.g., chiral HPLC or ¹H NMR) to determine the diastereomeric ratio and identify the most promising conditions.

Protocol 2: Analytical Confirmation by ¹H NMR Spectroscopy

Objective: To distinguish and confirm the identity of the isolated erythro and threo diastereomers.

Rationale: The spatial arrangement of the protons on the C1-C2 bond is different for the two diastereomers. This can lead to observable differences in their ¹H NMR spectra, particularly in the chemical shifts of the methyl protons and the coupling constants between the C1 and C2 protons.

Procedure:

• Sample Preparation: Prepare a solution of each isolated, purified diastereomer in a suitable deuterated solvent (e.g., CDCl₃ or MeOD).

• Data Acquisition: Acquire a standard ¹H NMR spectrum for each sample.

• Analysis:

  • Chemical Shift: For many 1,2-disubstituted-1-arylpropanes, the methyl protons of the erythro isomer appear at a lower field (further downfield) than those of the threo isomer.[15] Compare the chemical shift of the methyl doublet in your two spectra.

  • Coupling Constant (J-value): Carefully measure the vicinal coupling constant (³JH-H) between the proton at C1 (the CH-NH₂) and the proton at C2 (the CH-OH). While not always definitive, the coupling constant for the erythro isomer is often smaller than that of the threo isomer.[15] This is related to the preferred conformation of the molecules in solution.

References

• Bhushan, R., & Lal, M. (n.d.). Enantioseparation of Amino Alcohols by Reversed-Phase High-Performance Liquid Chromatography Using Cyanuric Chloride. AKJournals. [Link]

• Request PDF. (n.d.). Kinetic Resolution of Racemic Amino Alcohols through Intermolecular Acetalization Catalyzed by Chiral Brønsted Acid. ResearchGate. [Link]

• ACS Publications. (n.d.). Efficient Routes to a Diverse Array of Amino Alcohol-Derived Chiral Fragments. [Link]

• Chemistry LibreTexts. (2024, August 16). 6.6D: Troubleshooting. [Link]

• Waters Blog. (2025, June 18). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. [Link]

• Wikipedia. (n.d.). Chiral derivatizing agent. [Link]

• Nakashima, K., et al. (2002). HPLC determination of phenylpropanolamine in pharmaceutical OTC preparations. PubMed. [Link]

• ResearchGate. (2014, August 5). Comparative study on separation of diastereomers by HPLC. [Link]

• Regis Technologies. (n.d.). Strategies for Chiral HPLC Method Development. [Link]

• ResearchGate. (n.d.). Determination of erythro and threo configurations by nuclear magnetic resonance spectroscopy. [Link]

• ResearchGate. (n.d.). HPLC determination of phenylpropanolamine in pharmaceutical preparations using 4-dimethylaminobenzaldehyde as a derivatizing reagent. [Link]

• Hutta, M., et al. (2007). HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie. [Link]

• Rind, F. M., et al. (2001). HPLC determination of phenylpropanolamine in pharmaceutical preparations using 4-dimethylaminobenzaldehyde as a derivatizing reagent. PubMed. [Link]

• Reddit. (2025, October 14). I'm completely clueless on how to distinguish between erythro and threo isomers using NMR. [Link]

• SIELC. (2018, February 16). Separation of Phenylpropanolamine hydrochloride on Newcrom R1 HPLC column. [Link]

• Request PDF. (n.d.). HPLC determination of phenylpropanolamine in pharmaceutical OTC preparations. ResearchGate. [Link]

• White Rose eTheses Online. (n.d.). Overcoming the Limitations of Diastereomeric Crystallisation of Chiral Amines. [Link]

• Dombrády, Z. S., et al. (2019). Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent. Gavin Publishers. [Link]

• Reddit. (2023, November 21). Separation of diastereomers by crystallization with seeding. [Link]

• Chemistry Steps. (2021, January 16). Erythro and Threo. [Link]

• SciSpace. (n.d.). Processes to separate enantiomers. [Link]

• Creative Biostructure. (2025, June 30). How NMR Helps Identify Isomers in Organic Chemistry?. [Link]

• Chiralpedia. (2022, March 17). Erythro- and Threo- prefixes: the (same-) or (opposite-) side?. [Link]

• Chiralpedia. (2025, September 15). Part 6: Resolution of Enantiomers. [Link]

Sources

• 1. Erythro and Threo - Chemistry Steps [chemistrysteps.com]
• 2. Erythro- and Threo- prefixes: the (same-) or (opposite-) side? – Chiralpedia [chiralpedia.com]
• 3. scispace.com [scispace.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Part 6: Resolution of Enantiomers – Chiralpedia [chiralpedia.com]
• 7. researchgate.net [researchgate.net]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. waters.com [waters.com]
• 13. HPLC determination of phenylpropanolamine in pharmaceutical OTC preparations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. csfarmacie.cz [csfarmacie.cz]
• 15. researchgate.net [researchgate.net]

Purification challenges of 3-chlorophenyl amino alcohol intermediates

Welcome to the Technical Support Center. This guide is specifically designed for researchers, scientists, and drug development professionals facing purification bottlenecks with 3-chlorophenyl amino alcohol intermediates. These compounds are critical synthons for β-adrenergic agonists and various neuroactive agents, but their inherent basicity, thermal sensitivity, and the lability of the aryl-chloride bond present unique isolation challenges.

Below, you will find a visual workflow, troubleshooting FAQs, self-validating protocols, and quantitative data to ensure high-yield, high-purity isolation.

Workflow for the synthesis and purification of 3-chlorophenyl amino alcohols.

Troubleshooting FAQs

Section 1: Chromatography & Separation Issues

Q: Why does my 3-chlorophenyl amino alcohol streak severely on standard silica gel, and how can I achieve baseline separation? A: The primary cause of amine streaking is the interaction between the basic amine group of your intermediate and the inherently acidic silanol groups (Si-OH) on the surface of the silica gel[1]. This protonation leads to strong ionic interactions, causing the compound to bind too tightly to the stationary phase, resulting in tailing, poor peak shape, and irreversible adsorption[2]. The Solution: Deactivate the silica column by adding a basic modifier. Incorporating 1-2% (v/v) triethylamine (TEA) or ammonium hydroxide into your mobile phase acts as a sacrificial base, competing with the amino alcohol for these acidic binding sites[1][3]. Self-Validating Protocol: Perform a 2D TLC. Spot your crude mixture and run the plate in your standard solvent. Dry the plate, rotate it 90 degrees, and run it in the same solvent system supplemented with 1% TEA. If the spot remains tight and spherical in the second dimension, silanol interaction is the confirmed culprit, and the TEA-modified method is validated for column scale-up.

Section 2: Stability & Side Reactions

Q: During the reduction of the α-ketoamine precursor, I am observing a significant loss of the 3-chloro substituent. How can I prevent this dehalogenation? A: Standard catalytic hydrogenation using Palladium on Carbon (Pd/C) under hydrogen gas is highly active for carbon-halogen bond cleavage (hydrodehalogenation), particularly for aryl chlorides[4]. The Solution: Shift to a chemoselective reduction strategy. Ruthenium-catalyzed asymmetric transfer hydrogenation (ATH) using a Ru(II) complex and a formic acid/triethylamine azeotrope provides excellent chemoselectivity for the ketone over the aryl chloride[5]. This method not only prevents dehalogenation but also establishes the chiral center with high enantiomeric excess[4][5]. Self-Validating Protocol: Monitor the reaction via LC-MS. The presence of a mass peak at [M+H - 34] indicates active dehalogenation (loss of the chlorine isotope pattern). A successful, chemoselective ATH will strictly show the exact mass of the desired chlorophenyl amino alcohol, confirming catalyst suitability.

Section 3: Crystallization & Isolation

Q: When attempting chiral resolution, my amino alcohol forms a sticky oil instead of crystallizing. How do I induce proper salt formation? A: Amino alcohols often possess low melting points and high solubility in organic solvents. When reacting with a resolving agent in a highly lipophilic solvent, the supersaturation threshold is breached too rapidly, causing the diastereomeric salt to separate as a liquid phase ("oiling out") rather than nucleating as a solid crystal[6][7]. The Solution: Utilize a highly crystalline resolving agent such as dibenzoyl-D-tartaric acid or dibenzoyl-L-tartaric acid[8][9]. Furthermore, shift the solvent system to a more polar mixture (e.g., pure Ethanol or Methanol) to increase the solubility threshold, promoting slow, controlled nucleation[7][8]. Self-Validating Protocol: Heat the mixture until homogeneous, then cool it at a controlled rate (e.g., 0.1 °C/min). Seed the solution exactly at the cloud point. If oiling out persists, redissolve with heat, add 5% water to the solvent matrix to further adjust solubility, and repeat the cooling cycle.

Detailed Protocol: Optimized Purification & Resolution Workflow

This step-by-step methodology outlines the isolation of an optically pure (R)-3-chlorophenyl amino alcohol from a crude racemic mixture.

Phase 1: Chromatographic Cleanup

• Solvent Preparation: Prepare a mobile phase of Hexane/Ethyl Acetate (1:1, v/v) and add exactly 1% (v/v) Triethylamine (TEA)[1].

• Column Equilibration: Slurry pack the silica gel with the TEA-modified mobile phase. Pass at least 2 column volumes of the solvent through the bed to fully neutralize the acidic silanols before loading the sample[2][3].

• Loading & Elution: Load the crude racemic 3-chlorophenyl amino alcohol. Elute using the modified mobile phase. Monitor fractions via TLC (visualized with Ninhydrin stain; primary/secondary amines will appear as pink/purple spots).

• Concentration: Pool the product-containing fractions and concentrate under reduced pressure. (Note: TEA is volatile and will be removed during extended rotary evaporation.)

Phase 2: Diastereomeric Salt Formation

• Dissolution: Dissolve the purified racemic free base (1.0 eq) in absolute ethanol (10 volumes) and heat to 60 °C[8].

• Resolving Agent Addition: In a separate flask, dissolve dibenzoyl-L-tartaric acid (1.05 eq) in absolute ethanol (5 volumes). Add this dropwise to the amino alcohol solution[8][9].

• Controlled Crystallization: Maintain stirring at 60 °C for 30 minutes. Turn off the heat source and allow the flask to cool to room temperature slowly over 4–6 hours to promote the growth of large, pure crystals of the (R)-amino alcohol dibenzoyl-L-tartrate salt[7].

Phase 3: Base Liberation

• Filtration: Filter the crystallized salt and wash the filter cake with ice-cold ethanol.

• Neutralization: Suspend the salt in Dichloromethane (DCM). Slowly add 2M aqueous NaOH under vigorous stirring until the aqueous layer reaches pH 12, neutralizing the tartaric acid and liberating the free amino alcohol[7].

• Extraction: Separate the organic DCM layer. Extract the aqueous layer twice more with DCM. Combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate to yield the optically pure (R)-3-chlorophenyl amino alcohol.

Quantitative Data: Method Comparison Table

Process Step	Condition / Solvent System	Modifier / Reagent	Expected Outcome & Yield
Silica Chromatography	Hexane / EtOAc (1:1)	None	Severe streaking; Rf ~0.1–0.4 (broad); <60% recovery
Silica Chromatography	Hexane / EtOAc (1:1)	1% Triethylamine (TEA)	Sharp peak; Rf ~0.35; >90% recovery[1]
Ketone Reduction	H₂, Pd/C catalyst	None	>50% Hydrodehalogenation (loss of 3-Cl)[4]
Ketone Reduction	Ru(II) Complex (ATH)	HCOOH / TEA azeotrope	<1% Dehalogenation; >99% conversion[5]
Chiral Resolution	Absolute Ethanol	Dibenzoyl-L-Tartaric Acid	>95% ee; ~40% yield (max theoretical 50%)[8]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. reddit.com [reddit.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. pharmtech.com [pharmtech.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. CN104098478B - Aminoalcohol resolution method - Google Patents [patents.google.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Enantioselective synthesis of (2R,3R)- and (2S,3S)-2- [(3-chlorophenyl)-(2-methoxyphenoxy)methyl]morpholine - PMC [pmc.ncbi.nlm.nih.gov]
• 9. WO2016067182A2 - Process for the preparation of amino alcohol derivatives or salts thereof - Google Patents [patents.google.com]

Technical Support Center: Optimizing Recrystallization Solvents for 1-Amino-1-(3-chlorophenyl)propan-2-ol

I. Introduction

Welcome to the technical support guide for the recrystallization of 1-Amino-1-(3-chlorophenyl)propan-2-ol. As Senior Application Scientists, we have developed this resource to provide researchers, scientists, and drug development professionals with practical, in-depth guidance to overcome common challenges encountered during the purification of this compound. This guide is structured in a question-and-answer format to directly address specific issues and provide logical, evidence-based solutions.

Understanding the Molecule: 1-Amino-1-(3-chlorophenyl)propan-2-ol

Before delving into recrystallization specifics, it is crucial to understand the physicochemical properties of the target compound. 1-Amino-1-(3-chlorophenyl)propan-2-ol possesses both polar (amino and hydroxyl groups) and non-polar (chlorophenyl group) functionalities. This amphiphilic nature can make solvent selection challenging. One commercially available source describes a similar compound, 3-Amino-3-(3-chloro-phenyl)-propan-1-ol, as a white crystalline solid with a melting point of approximately 110-112°C and solubility in water, alcohols, and ethers.[1]

II. Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the recrystallization of 1-Amino-1-(3-chlorophenyl)propan-2-ol.

Q1: What is the primary goal of recrystallizing 1-Amino-1-(3-chlorophenyl)propan-2-ol?

A1: The primary goal of recrystallization is to purify the solid compound.[2] This process involves dissolving the impure solid in a suitable solvent at an elevated temperature and then allowing the solution to cool slowly. As the solution cools, the solubility of the compound decreases, leading to the formation of crystals.[2] Impurities, ideally, remain dissolved in the solvent (mother liquor) and are subsequently removed by filtration.[3][4]

Q2: What are the ideal characteristics of a recrystallization solvent for this compound?

A2: An ideal solvent for the recrystallization of 1-Amino-1-(3-chlorophenyl)propan-2-ol should exhibit the following properties:

• High solubility at elevated temperatures: The compound should be highly soluble in the boiling solvent to allow for complete dissolution.[3]

• Low solubility at low temperatures: The compound should be poorly soluble in the cold solvent to maximize crystal recovery.[3]

• Appropriate Boiling Point: The solvent's boiling point should be high enough to provide a significant temperature difference for solubility but not so high that it is difficult to remove from the crystals.[5]

• Inertness: The solvent should not react chemically with the compound.[3]

• Volatility: The solvent should be volatile enough to be easily removed from the purified crystals during the drying process.[5]

• Impurity Solubility: Impurities should either be highly soluble in the solvent at all temperatures or insoluble at all temperatures to be easily separated.[3]

Q3: How does the "like dissolves like" principle apply to selecting a solvent for this compound?

A3: The principle of "like dissolves like" is a fundamental guideline in solvent selection.[6] It suggests that polar compounds tend to dissolve in polar solvents, and non-polar compounds dissolve in non-polar solvents.[6][7] Given that 1-Amino-1-(3-chlorophenyl)propan-2-ol has both polar (amino, hydroxyl) and non-polar (chlorophenyl) groups, a solvent of intermediate polarity or a mixed solvent system is often a good starting point.

Q4: What is a mixed solvent system and when should I consider using one?

A4: A mixed solvent system, or solvent pair, is a mixture of two miscible solvents, one in which the compound is highly soluble (the "good" solvent) and another in which it is poorly soluble (the "poor" or "anti-solvent").[5][8] This approach is useful when no single solvent provides the ideal solubility characteristics.[3][6] For 1-Amino-1-(3-chlorophenyl)propan-2-ol, a common strategy would be to dissolve the compound in a minimum amount of a hot "good" solvent (e.g., a polar solvent like ethanol or methanol) and then slowly add the "poor" solvent (e.g., a less polar solvent like water or a non-polar solvent like hexane) until the solution becomes turbid (cloudy).[6] A few drops of the "good" solvent are then added to redissolve the precipitate, and the solution is allowed to cool slowly.

III. Troubleshooting Guide

This section provides solutions to common problems encountered during the recrystallization of 1-Amino-1-(3-chlorophenyl)propan-2-ol.

Problem 1: The compound "oils out" instead of forming crystals.

Causality: "Oiling out" occurs when the solid melts before it dissolves in the hot solvent, or when the solution becomes supersaturated at a temperature above the compound's melting point. This results in the formation of an oily liquid instead of solid crystals. A solvent with a boiling point too close to the compound's melting point can cause this issue.[5]

Solution:

• Increase the volume of the solvent: Adding more hot solvent may dissolve the oil.

• Choose a solvent with a lower boiling point: This ensures that the dissolution occurs at a temperature below the compound's melting point.

• Use a mixed solvent system: Dissolve the compound in a good solvent and then add a poor solvent at a lower temperature.

Problem 2: No crystals form upon cooling.

Causality: This issue typically arises from one of two scenarios: either too much solvent was used, resulting in a solution that is not saturated enough for crystallization to occur, or the cooling process was too rapid.

Solution:

• Induce crystallization:

  • Scratching: Gently scratch the inside of the flask with a glass rod at the surface of the solution. The small scratches on the glass can provide a surface for crystal nucleation.

  • Seeding: Add a tiny crystal of the pure compound (a "seed crystal") to the solution to initiate crystallization.

• Reduce the solvent volume: If crystallization still does not occur, gently heat the solution to evaporate some of the solvent and increase the concentration of the compound. Then, allow the solution to cool again.

• Cool to a lower temperature: If crystals do not form at room temperature, try placing the flask in an ice bath.[6]

Problem 3: The crystal yield is very low.

Causality: Low yield can be caused by several factors: using too much solvent, incomplete crystallization, or loss of material during transfers and filtration.

Solution:

• Minimize the amount of hot solvent: Use only the minimum amount of hot solvent required to fully dissolve the compound.[8]

• Ensure complete cooling: Allow the solution to cool to room temperature undisturbed, and then place it in an ice bath to maximize crystal formation.[8]

• Wash with ice-cold solvent: When washing the collected crystals, use a minimal amount of ice-cold recrystallization solvent to avoid redissolving the product.[4]

• Recover a second crop: The filtrate (mother liquor) may still contain a significant amount of the dissolved compound. Concentrating the filtrate by evaporation and cooling again can yield a second crop of crystals.[8]

Problem 4: The resulting crystals are colored or appear impure.

Causality: Colored impurities may be present in the original material. Solid, insoluble impurities may also be carried over.

Solution:

• Use activated charcoal (decolorizing carbon): If the hot solution is colored, add a small amount of activated charcoal to adsorb the colored impurities. Be cautious not to add too much, as it can also adsorb the desired compound. After adding the charcoal, perform a hot gravity filtration to remove it before allowing the solution to cool.[8]

• Perform a hot gravity filtration: If there are insoluble solid impurities in the hot solution, they should be removed by hot gravity filtration before the solution is cooled to prevent them from being incorporated into the final crystals.[8]

IV. Experimental Protocols

Protocol 1: Single Solvent Recrystallization Screening

This protocol outlines a systematic approach to identifying a suitable single solvent for recrystallization.

• Place approximately 50 mg of the crude 1-Amino-1-(3-chlorophenyl)propan-2-ol into a small test tube.

• Add a few drops of the test solvent at room temperature and observe the solubility. An ideal solvent will not dissolve the compound at this stage.[3]

• If the compound is insoluble at room temperature, gently heat the test tube in a water bath or on a hot plate.

• Continue adding the solvent dropwise while heating until the solid completely dissolves. Record the approximate volume of solvent used.

• Allow the solution to cool slowly to room temperature, and then place it in an ice bath.

• Observe for crystal formation. A good solvent will yield a significant amount of crystals upon cooling.

• Repeat this process with a range of solvents of varying polarities.

Table 1: Suggested Solvents for Screening

Solvent	Polarity	Boiling Point (°C)	Notes
Water	High	100	Good for polar compounds, but crystals may dry slowly.[8]
Ethanol	High	78	An excellent general-purpose solvent.[8]
Methanol	High	65	Good for relatively polar compounds; easily removed.[8]
Isopropanol	Intermediate	82	A good alternative to ethanol.
Acetone	Intermediate	56	A good general solvent.[6]
Ethyl Acetate	Intermediate	77	Good for compounds of intermediate polarity.[8]
Toluene	Low	111	Good for aromatic compounds, but difficult to remove.[8]
Hexane	Low	69	Good for non-polar compounds; easily removed.[8]

Protocol 2: Mixed Solvent Recrystallization

This protocol should be used when a suitable single solvent cannot be identified.

• Select a "good" solvent in which the compound is highly soluble and a "poor" solvent in which it is sparingly soluble. The two solvents must be miscible.[8]

• Dissolve the crude 1-Amino-1-(3-chlorophenyl)propan-2-ol in a minimum amount of the hot "good" solvent in a flask.

• Heat the "poor" solvent separately.

• Slowly add the hot "poor" solvent to the boiling solution of the compound until the solution becomes persistently cloudy (turbid).

• Add a few drops of the hot "good" solvent until the solution becomes clear again.

• Allow the solution to cool slowly and undisturbed to room temperature, then place it in an ice bath to complete crystallization.

• Collect the crystals by vacuum filtration.

Table 2: Common Mixed Solvent Pairs

"Good" Solvent	"Poor" Solvent
Ethanol	Water
Methanol	Water
Acetone	Water
Ethyl Acetate	Hexane
Toluene	Hexane

Data compiled from University of York Chemistry Teaching Labs[3]

V. Visualizations

Diagram 1: Workflow for Single Solvent Selection

Caption: Decision workflow for selecting a single recrystallization solvent.

Diagram 2: Troubleshooting Common Recrystallization Issues

Caption: Troubleshooting guide for common recrystallization problems.

VI. References

• Crystallization. (n.d.). UCLA Chemistry and Biochemistry. Retrieved March 11, 2026, from [Link]

• Solvent Choice - Chemistry Teaching Labs. (n.d.). University of York. Retrieved March 11, 2026, from [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Engel, R. G. (1988). Solvent selection for recrystallization: An undergraduate organic experiment. Journal of Chemical Education, 65(11), 1002.

• Recrystallization. (n.d.). California State University, Stanislaus. Retrieved March 11, 2026, from [Link]

• Experiment 2: Recrystallization. (n.d.). University of Missouri–St. Louis. Retrieved March 11, 2026, from [Link]

• PubChem. (n.d.). 1-Amino-3-chloro-2-propanol. National Center for Biotechnology Information. Retrieved March 11, 2026, from [Link]

• Resolution of racemic aminoisopropanol. (1963). Google Patents. Retrieved March 11, 2026, from

• Recrystallization - Single Solvent. (n.d.). University of Toronto Scarborough. Retrieved March 11, 2026, from [Link]

• 3-AMINO-3-(3-CHLORO-PHENYL)-PROPAN-1-OL. (2024, April 9). ChemBK. Retrieved March 11, 2026, from [Link]

• Lab Procedure: Recrystallization. (2024, January 23). LabXchange. Retrieved March 11, 2026, from [Link]

Sources

• 1. chembk.com [chembk.com]
• 2. LabXchange [labxchange.org]
• 3. Chemistry Teaching Labs - Solvent Choice [chemtl.york.ac.uk]
• 4. Home Page [chem.ualberta.ca]
• 5. community.wvu.edu [community.wvu.edu]
• 6. rubingroup.org [rubingroup.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. athabascau.ca [athabascau.ca]

Technical Support Center: Troubleshooting Low Enantiomeric Excess in Asymmetric Synthesis of Amino Alcohols

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals engaged in the asymmetric synthesis of amino alcohols. Achieving high enantiomeric excess (ee) is a critical determinant of success in these syntheses, as the biological activity of chiral molecules is often confined to a single enantiomer. This resource provides in-depth troubleshooting strategies, detailed protocols, and answers to frequently asked questions to help you diagnose and resolve issues leading to suboptimal stereoselectivity.

I. Frequently Asked Questions (FAQs)

This section addresses common high-level questions regarding low enantiomeric excess.

Q1: My asymmetric reaction is resulting in a low enantiomeric excess (ee). What are the most common initial factors to investigate?

A1: When faced with low ee, a systematic evaluation of your experimental setup is the first crucial step. Begin by scrutinizing the foundational parameters of your reaction. The most common culprits often lie in the purity of your materials and the precision of your reaction conditions.[1][2] Key areas to initially focus on include:

• Purity of Reagents and Catalyst: Impurities in your starting materials, reagents, or the catalyst itself can interfere with the catalytic cycle, leading to diminished enantioselectivity.[1][2]

• Solvent Quality: The solvent must be of an appropriate grade and, for many sensitive reactions, anhydrous. Water can deactivate or alter the selectivity of numerous catalysts.[1]

• Reaction Temperature: Even minor fluctuations in temperature can significantly impact the energy difference between the diastereomeric transition states, thereby affecting the enantiomeric excess.[1][3]

• Accuracy of Measurements: It is essential to re-verify all measurements and concentrations to eliminate the possibility of simple experimental errors.[1]

Q2: How can I efficiently determine if the catalyst is the root cause of poor enantioselectivity?

A2: To diagnose catalyst-related issues, a control experiment using a well-established substrate known to yield high ee with your specific catalyst system is highly recommended.[1] If this benchmark reaction also results in low ee, it strongly indicates a problem with the catalyst.[1] Additionally, consider the following:

• Catalyst Purity and Integrity: For in-house prepared catalysts, especially chiral ligand-metal complexes, verify their purity and structural integrity using techniques like NMR spectroscopy.[1]

• Commercial Catalyst Source and Storage: If using a commercially available catalyst, ensure it is from a reputable supplier and has been stored under the recommended conditions to prevent degradation.[1]

Q3: Could the solvent be the reason for my low ee, and how should I address this?

A3: Yes, the choice of solvent has a significant impact on the enantioselectivity of an asymmetric reaction.[1][4] The solvent can influence the conformation of the catalyst-substrate complex and the relative energies of the transition states for the two enantiomeric pathways.[1] It is often beneficial to screen a range of solvents with varying polarities and coordinating abilities.[1] For example, switching from a non-coordinating solvent like toluene to a coordinating solvent like THF can sometimes dramatically alter the stereochemical outcome.

Q4: What is the general relationship between reaction temperature and enantiomeric excess?

A4: Temperature is a critical parameter in asymmetric catalysis. Generally, lower temperatures lead to higher enantioselectivity because the reaction becomes more sensitive to the small energy differences between the diastereomeric transition states.[1][4][5] It is advisable to conduct a temperature screening study, systematically decreasing the temperature from the initially reported or standard condition.[1][4]

Q5: How does substrate concentration affect enantiomeric excess?

A5: Substrate concentration can influence enantioselectivity, often due to factors such as catalyst aggregation or the formation of less selective off-cycle species at higher concentrations.[1][2] It is recommended to investigate the effect of varying the substrate concentration. In some instances, operating under more dilute conditions can favor the desired catalytic cycle and lead to an improvement in enantiomeric excess.[1]

II. In-Depth Troubleshooting Guide

This section provides a more detailed, cause-and-effect analysis of factors that can lead to low enantiomeric excess, along with structured troubleshooting workflows.

Diagram: General Troubleshooting Workflow

Caption: A systematic workflow for troubleshooting low enantiomeric excess.

Catalyst and Ligand Issues

The heart of any asymmetric synthesis is the chiral catalyst. Its effectiveness is paramount for achieving high stereoselectivity.

Question: My catalyst is from a reliable commercial source, but I'm still getting low ee. What could be the problem?

Answer: Even with a high-quality commercial catalyst, several factors can lead to poor performance.

• Catalyst Decomposition: Many asymmetric catalysts are sensitive to air, moisture, or impurities.[2] Improper handling or storage can lead to the formation of less selective or inactive catalytic species.[2] Ensure that the catalyst is handled under an inert atmosphere (e.g., in a glovebox or using Schlenk techniques) and that solvents are properly dried.

• Catalyst Deactivation: The catalyst can be "poisoned" by impurities present in the substrate, reagents, or solvent.[6] Common poisons include sulfur, nitrogen, and phosphorus compounds for metal-based catalysts.[6] Additionally, some catalysts may deactivate over the course of the reaction.[7]

• Incorrect Catalyst Loading: Both excessively high and low catalyst loadings can negatively impact enantioselectivity.[2][4] High concentrations might lead to the formation of less selective catalyst aggregates, while low concentrations could result in a more prominent, non-catalyzed background reaction.[4]

Experimental Protocol: Catalyst Loading Optimization

• Setup: Prepare a series of parallel reactions in separate, identical reaction vessels under an inert atmosphere.

• Variable: Systematically vary the catalyst loading across the reactions (e.g., 0.5 mol%, 1 mol%, 2 mol%, 5 mol%).[4]

• Constants: Keep all other reaction parameters constant, including substrate concentration, solvent, temperature, and reaction time.

• Execution: Add the catalyst, substrate, and solvent to each vessel. Initiate the reactions simultaneously by adding the final reagent.

• Analysis: After the designated reaction time, quench all reactions. Determine the conversion and enantiomeric excess for each reaction using a validated analytical method (e.g., chiral HPLC).

• Selection: Identify the optimal catalyst loading that provides the best balance of reaction rate and high enantioselectivity.

Reagent and Substrate Purity

The purity of all components in the reaction mixture is critical.

Question: I've purified my substrate by column chromatography, but my ee is still low. What else should I consider?

Answer: While column chromatography is effective for removing many impurities, certain contaminants that can affect catalysis may persist.

• Residual Solvents: Solvents from purification (e.g., ethyl acetate, which contains trace amounts of ethanol and water) can interfere with the reaction. Ensure all solvents are thoroughly removed under high vacuum.

• Trace Metals: Trace amounts of metals from previous synthetic steps can sometimes act as catalysts for non-selective background reactions.

• Achiral Impurities: Even seemingly innocuous achiral impurities can sometimes coordinate to the catalyst and inhibit its function or alter its selectivity.

Reaction Condition Optimization

Fine-tuning the reaction environment is often necessary to achieve high enantioselectivity.

Table: Impact of Reaction Parameters on Enantioselectivity

Parameter	General Effect on Enantioselectivity	Troubleshooting Approach
Temperature	Lower temperatures generally increase ee.[4][5]	Conduct a temperature screening study (e.g., -78°C, -40°C, 0°C, RT).[4]
Solvent	Can significantly alter the transition state energies.[4]	Screen a range of solvents with varying polarities and coordinating abilities.[4]
Concentration	Can affect catalyst aggregation and reaction kinetics.[2]	Vary the substrate and reagent concentrations.
Additives	Bases, acids, or other additives can influence catalyst activity and selectivity.	If applicable to your reaction, screen different additives and their stoichiometry.

Diagram: Decision Tree for Reaction Condition Optimization

Caption: A decision tree for optimizing reaction conditions to improve ee.

Analytical and Post-Reaction Issues

Accurate determination of enantiomeric excess is crucial, and post-reaction events can sometimes alter the stereochemical composition of the product.

Question: My chiral HPLC analysis is showing a low ee. How can I be sure the analysis is accurate and that the product hasn't racemized?

Answer: It is important to validate your analytical method and consider the possibility of product racemization.

• Chiral HPLC Method Development: Ensure your chiral stationary phase (CSP) and mobile phase are appropriate for resolving the enantiomers of your product.[8][9] Poor resolution can lead to inaccurate integration and an underestimation of the ee.[8]

• Product Stability: Some amino alcohols may be prone to racemization or epimerization under certain conditions (e.g., acidic or basic work-up, or during purification on silica gel).[10] To test for this, take an aliquot of your reaction mixture, determine the ee, and then subject the remaining mixture to your standard work-up and purification procedure. Re-analyze the ee of the purified product to see if there has been any loss of enantiopurity.

Experimental Protocol: Assessing Product Racemization During Work-up and Purification

• Initial Analysis: Take a small, representative sample directly from the crude reaction mixture (after quenching). Prepare it for chiral HPLC analysis with minimal manipulation (e.g., dilution in the mobile phase and filtering). This will give you the "in-situ" ee.

• Standard Procedure: Subject the rest of the reaction mixture to your planned aqueous work-up and/or column chromatography purification.

• Final Analysis: After purification, carefully remove the solvent from the product-containing fractions and analyze the ee of the isolated material using the same chiral HPLC method.

• Comparison: Compare the ee from the initial and final analyses. A significant decrease in ee after work-up and purification indicates that racemization or epimerization is occurring under those conditions.

III. References

• Asymmetric synthesis | DU Chem. (n.d.). Retrieved from

• Asymmetric Amination of Primary Alcohols via Dynamic Kinetic Resolution: Enantioconvergent Access to Chiral Benzomorpholines | CCS Chemistry - Chinese Chemical Society. (n.d.). Retrieved from

• Asymmetric reactions_synthesis. (n.d.). Retrieved from

• Technical Support Center: Enhancing Yield and Enantioselectivity in Asymmetric Synthesis - Benchchem. (n.d.). Retrieved from _

• Troubleshooting low enantiomeric excess in asymmetric synthesis. - Benchchem. (n.d.). Retrieved from

• Asymmetric synthetic methodology in group-assisted purification (GAP) chemistry and multi-layer 3D folding chirality - TTU DSpace Repository. (n.d.). Retrieved from

• Technical Support Center: Asymmetric Synthesis Reactions - Benchchem. (n.d.). Retrieved from

• Chiral Catalyst Deactivation during the Asymmetric Hydrogenation of Acetophenone - MDPI. (2017, June 23). Retrieved from

• Effect of catalyst enantiomeric purity. (a) Simulated reaction heat... - ResearchGate. (n.d.). Retrieved from

• Insights into temperature controlled enantioselectivity in asymmetric catalysis. (2017, March 24). Retrieved from

• Effect of temperature on the enantioselectivity in the oxazaborolidine-catalyzed asymmetric reduction of ketones. Noncatalytic borane reduction, a nonneglectable factor in the reduction system - PubMed. (2003, December 26). Retrieved from

• Troubleshooting guide for HPLC analysis of chiral compounds - Benchchem. (n.d.). Retrieved from

• HPLC Technical Tip: Chiral Method Development - Phenomenex. (n.d.). Retrieved from

• Three Sources of Catalyst Deactivation and How To Mitigate Them. (n.d.). Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. blogs.rsc.org [blogs.rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Effect of temperature on the enantioselectivity in the oxazaborolidine-catalyzed asymmetric reduction of ketones. Noncatalytic borane reduction, a nonneglectable factor in the reduction system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Three Sources of Catalyst Deactivation and How To Mitigate Them | Chemical Catalysis for Bioenergy Consortium [chemcatbio.org]
• 7. Chiral Catalyst Deactivation during the Asymmetric Hydrogenation of Acetophenone | MDPI [mdpi.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. HPLC Technical Tip: Chiral Method Development | Phenomenex [phenomenex.com]
• 10. chemistry.du.ac.in [chemistry.du.ac.in]

Technical Support Center: Stability &amp; Troubleshooting for 1-Amino-1-(3-chlorophenyl)propan-2-ol in Aqueous Solutions

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals working with 1-Amino-1-(3-chlorophenyl)propan-2-ol (CAS: 1226165-17-8). Structurally, this compound is a vicinal β-amino alcohol featuring a 3-chlorophenyl substitution. While β-amino alcohols are versatile synthons and pharmacophores, their stability in aqueous media is highly dependent on pH, temperature, and oxidative stress .

As a Senior Application Scientist, I have synthesized field-proven insights and mechanistic causalities below to help you troubleshoot degradation issues, maintain assay integrity, and ensure your experimental protocols are self-validating.

Part 1: Quantitative Stability Profile

To facilitate experimental planning, the following table summarizes the anticipated stability of 1-amino-1-(3-chlorophenyl)propan-2-ol under various aqueous conditions.

Environmental Condition	pH	Temp (°C)	Estimated Half-Life ( t1/2​ )	Primary Degradation Pathway
Acidic Buffer (Optimal)	3.0 - 5.0	4°C	> 24 months	None (Highly stable as protonated salt)
Neutral Aqueous	7.4	25°C	~ 6 months	Slow oxidative deamination
Alkaline Stress	10.0	40°C	< 7 days	Oxidation / Retro-aldol cleavage
Oxidative Stress (0.3% H2​O2​ )	7.4	25°C	< 4 hours	C-C bond cleavage

Part 2: Troubleshooting FAQs

Q1: Why is my aqueous stock solution turning yellow over time? Cause: The yellowing is a classic indicator of oxidative degradation. At neutral to alkaline pH, the primary amine is deprotonated to its free base form. The free base is highly nucleophilic and susceptible to atmospheric oxygen, leading to the formation of an imine intermediate. This imine can subsequently hydrolyze or polymerize into colored degradants. Solution: Always prepare stock solutions in slightly acidic buffers (pH 4.0 - 5.0) to keep the amine protonated ( NH3+​ ). Protonation drastically reduces its nucleophilicity and susceptibility to oxidation . Additionally, sparge your aqueous buffers with Argon or Nitrogen for 15 minutes prior to dissolution to displace dissolved oxygen.

Q2: I am observing a major degradation peak in my HPLC chromatogram. What is the likely cleavage product? Cause: Vicinal β-amino alcohols can undergo oxidative C-C bond cleavage (analogous to the periodate cleavage of 1,2-diols) or retro-aldol-type reactions under stress . For 1-amino-1-(3-chlorophenyl)propan-2-ol, cleavage of the C1-C2 bond typically yields 3-chlorobenzaldehyde and an aliphatic amine fragment. 3-chlorobenzaldehyde is highly UV-active and will appear as a distinct, late-eluting peak on a reverse-phase C18 column. Solution: To confirm if the peak is 3-chlorobenzaldehyde, spike your degraded sample with a pure 3-chlorobenzaldehyde standard and check for peak co-elution. To prevent this cleavage, store solutions at 4°C, protect them from light, and avoid transition metal contaminants (like Cu2+ or Fe3+ ) in your buffers, which catalyze oxidative cleavage.

Q3: Does the 3-chloro substitution affect the stability compared to unsubstituted phenylpropanolamines? Cause: Yes. The electron-withdrawing nature of the chlorine atom at the meta position of the phenyl ring increases the electrophilicity of the benzylic carbon (C1). While this can stabilize certain intermediate transition states, it generally makes the C-C bond slightly more susceptible to nucleophilic attack or cleavage under highly alkaline conditions compared to unsubstituted analogs.

Part 3: Standard Operating Procedures (SOPs)

Protocol A: Preparation of a Stabilized 10 mM Aqueous Stock Solution

This protocol is a self-validating system designed to prevent premature degradation and ensure complete solvation.

• Buffer Preparation: Prepare a 50 mM Citrate buffer and adjust the pH to 4.5 using 0.1 M HCl or NaOH.

• Degassing: Sparge the buffer with high-purity Argon gas for 20 minutes to remove dissolved O2​ .

• Dissolution: Weigh the appropriate mass of 1-amino-1-(3-chlorophenyl)propan-2-ol and add it to the degassed buffer. Vortex for 2 minutes.

• Validation (Tyndall Effect): Shine a laser pointer through the solution in a dark room. The absence of a visible light beam scattering (Tyndall effect) confirms complete dissolution and the absence of undissolved micro-particulates.

• Storage: Filter through a 0.22 µm PTFE syringe filter into amber glass vials. Blanket the headspace with Argon before sealing. Store at 4°C.

Protocol B: Forced Degradation Assay (Oxidative Stress)

Use this protocol to generate reference degradants for HPLC stability-indicating method validation.

• Initiation: Mix 1.0 mL of the 10 mM stock solution with 1.0 mL of 0.6% H2​O2​ (final concentration: 5 mM compound, 0.3% H2​O2​ ).

• Incubation: Incubate the mixture at 25°C in the dark for exactly 4 hours.

• Quenching (Critical Step): Add 100 µL of 1.0 M Sodium Thiosulfate ( Na2​S2​O3​ ) to the mixture.

  • Causality: Thiosulfate instantly reduces residual H2​O2​ , halting the oxidative degradation. This self-validating step ensures the degradation profile strictly represents the 4-hour timepoint without the sample continuing to degrade while waiting in the autosampler queue.

• Analysis: Inject 10 µL onto an HPLC system (C18 column, water/acetonitrile gradient with 0.1% TFA).

Part 4: Mechanistic Visualization

Figure 1: Aqueous degradation pathways of 1-amino-1-(3-chlorophenyl)propan-2-ol.

Part 5: References

• Pereira, R.B., Pinto, N.F.S., Fernandes, M.J.G., et al. "Amino Alcohols from Eugenol as Potential Semisynthetic Insecticides: Chemical, Biological, and Computational Insights." Molecules, 2021, 26(21), 6616. URL:[Link]

• Saya, J.M., Berabez, R., Broersen, P., et al. "Hexafluoroisopropanol as the Acid Component in the Passerini Reaction: One-Pot Access to β-Amino Alcohols." Organic Letters, 2018, 20(13), 3988–3991. URL:[Link]

Overcoming steric hindrance in 3-chlorophenyl propanolamine synthesis

Welcome to the technical support center for the synthesis of 3-chlorophenyl propanolamine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during this synthesis, with a particular focus on overcoming steric hindrance. The information provided herein is based on established chemical principles and field-proven insights to ensure the successful execution of your experiments.

Introduction: The Challenge of Steric Hindrance

The synthesis of 3-chlorophenyl propanolamine often involves the addition of a nucleophile to a carbonyl group. A significant hurdle in this process can be steric hindrance, where bulky chemical groups near the reaction site physically obstruct the approach of the nucleophile. This can lead to slow reaction rates, low yields, and the formation of undesired byproducts. This guide provides a series of troubleshooting questions and answers to address these specific issues.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My reaction to form the amino alcohol via Grignard addition to 3-chloro-1-phenylpropan-1-one is sluggish and gives low yields. What is causing this?

A1: The primary suspect is steric hindrance around the carbonyl carbon of 3-chloro-1-phenylpropan-1-one. The phenyl group and the chloroethyl side chain can create a crowded environment, making it difficult for the Grignard reagent to attack the carbonyl carbon.[1][2] Additionally, Grignard reagents are strong bases and can act as such, leading to deprotonation and the formation of an enolate, which results in the recovery of the starting ketone after workup.[3]

Q2: How can I improve the yield of the Grignard reaction?

A2: There are several strategies to overcome the steric hindrance and improve your yield:

• Choice of Grignard Reagent: While not directly applicable for creating the propanolamine backbone in one step, it's a general principle that less bulky Grignard reagents are more effective in overcoming steric hindrance.[4][5]

• Use of a More Reactive Organometallic Reagent: Organolithium reagents are generally more reactive than Grignard reagents and can be more effective in attacking sterically hindered carbonyls.[6][7] However, they are also stronger bases, so side reactions like enolization can still be an issue.[6][7]

• Lewis Acid Catalysis: The addition of a Lewis acid, such as FeCl₃, can activate the carbonyl group.[8][9] The Lewis acid coordinates to the carbonyl oxygen, making the carbonyl carbon more electrophilic and thus more susceptible to nucleophilic attack, even by a hindered nucleophile.[9]

Q3: Are there alternative synthetic routes that avoid the direct addition of a large nucleophile to the hindered ketone?

A3: Absolutely. When direct addition proves difficult, a multi-step approach is often more effective. A highly recommended alternative is reductive amination .[10][11][12] This two-step, one-pot process involves:

• Imine Formation: The ketone (3-chloro-1-phenylpropan-1-one) reacts with an amine (e.g., ammonia or a primary amine) to form an imine intermediate.

• Reduction: The imine is then reduced to the desired amine.

This method is often more efficient for sterically hindered ketones because the initial imine formation is typically less sterically demanding than direct nucleophilic addition to the carbonyl.[11]

Experimental Protocols

Protocol 1: Reductive Amination of 3-Chloro-1-phenylpropan-1-one

This protocol provides a general guideline for the reductive amination of 3-chloro-1-phenylpropan-1-one.

Materials:

• 3-Chloro-1-phenylpropan-1-one[13][14]

• Ammonia (or desired primary amine)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) or Sodium cyanoborohydride (NaBH₃CN)[12]

• Anhydrous solvent (e.g., Dichloromethane (DCM) or 1,2-Dichloroethane (DCE))

• Acetic acid (catalyst)

Procedure:

• Dissolve 3-chloro-1-phenylpropan-1-one in the anhydrous solvent in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Add the amine (e.g., a solution of ammonia in methanol, or the neat primary amine) to the flask.

• Add a catalytic amount of acetic acid to facilitate imine formation.

• Stir the mixture at room temperature for 1-2 hours to allow for imine formation.

• In a separate flask, prepare a slurry of the reducing agent (NaBH(OAc)₃ or NaBH₃CN) in the anhydrous solvent.

• Slowly add the reducing agent slurry to the reaction mixture. Caution: Gas evolution may occur.

• Stir the reaction at room temperature for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with an organic solvent (e.g., DCM or ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or crystallization to obtain the desired 3-chlorophenyl propanolamine.

Troubleshooting Guide: Reductive Amination

Issue	Potential Cause	Troubleshooting Step
Low Conversion of Starting Ketone	Incomplete imine formation.	Increase the reaction time for imine formation, or add a dehydrating agent (e.g., molecular sieves) to drive the equilibrium towards the imine.
Low reactivity of the reducing agent.	Consider using a more reactive reducing agent. NaBH(OAc)₃ is generally milder and more selective than NaBH₃CN.[12]
Formation of Alcohol Byproduct	Reduction of the starting ketone by the reducing agent.	Add the reducing agent slowly and at a lower temperature. Ensure that imine formation is well underway before adding the reducing agent. NaBH₃CN is known to be more selective for imines over ketones at slightly acidic pH.[11][12]
Formation of Dialkylated Amine	The product amine reacts with another molecule of the ketone.	Use a larger excess of the starting amine to favor the formation of the primary or secondary amine.

Visualization of Key Concepts

Diagram 1: Steric Hindrance in Nucleophilic Addition

Caption: Steric hindrance around the carbonyl group.

Diagram 2: Reductive Amination Workflow

Caption: General workflow for reductive amination.

References

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. fiveable.me [fiveable.me]
• 3. Grignard Reaction [organic-chemistry.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Grignard Reagents | ChemTalk [chemistrytalk.org]
• 6. Organolithium reagent - Wikipedia [en.wikipedia.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Combined Theoretical and Experimental Investigation of Lewis Acid-Carbonyl Interactions for Metathesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Structure and Reactivity: Carbonyl Addition [employees.csbsju.edu]
• 10. organic-chemistry.org [organic-chemistry.org]
• 11. Reductive amination - Wikipedia [en.wikipedia.org]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. 1-Propanone, 3-chloro-1-phenyl- [webbook.nist.gov]
• 14. 3-Chloropropiophenone | C9H9ClO | CID 70295 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 1-Amino-1-(3-chlorophenyl)propan-2-ol

Welcome to the Technical Support Center for the isolation and purification of 1-Amino-1-(3-chlorophenyl)propan-2-ol . This chiral 1,2-amino alcohol is a critical building block in pharmaceutical synthesis, structurally related to phenylpropanolamine derivatives. Synthesizing this molecule—whether via biocatalytic cascades[1] or chemical amination of epoxides—often yields a crude mixture contaminated with unreacted intermediates, regioisomers, and undesired diastereomers[2].

This guide is designed for researchers and process chemists. It moves beyond standard operating procedures by explaining the causality behind each purification step, ensuring your workflows are robust, scalable, and self-validating.

Purification Workflow Visualization

The following diagram outlines the logical sequence for isolating the target stereoisomer from a complex crude mixture.

Caption: Workflow for the purification and resolution of 1-amino-1-(3-chlorophenyl)propan-2-ol.

Quantitative Data: Impurity Profiling

Before troubleshooting, it is critical to understand the physicochemical differences between your target molecule and common impurities. These differences dictate the separation strategy.

Analyte Classification	Target / Impurity	Typical pKa	Relative Sol. (Aq, pH 2)	Relative Sol. (Aq, pH 10)	RP-HPLC Retention Behavior
Target	1-Amino-1-(3-chlorophenyl)propan-2-ol	~9.8	High (Salt)	Low (Free Base)	Baseline (Reference)
Neutral Impurity	1-(3-chlorophenyl)propane-1,2-diol	N/A	Low	Low	Early Elution (Polar)
Regioisomer	2-Amino-1-(3-chlorophenyl)propan-1-ol	~9.5	High (Salt)	Low (Free Base)	Co-elution risk
Over-alkylation	Secondary/Tertiary Amines	~10.2	High (Salt)	Low (Free Base)	Late Elution (Lipophilic)

Troubleshooting Guides & Methodologies

Q1: How do I remove unreacted diols and ketone intermediates from the crude mixture?

The Causality: Neutral impurities like 1-(3-chlorophenyl)propane-1,2-diol do not ionize. The target molecule contains a primary amine with a pKa of approximately 9.8. By lowering the pH of the aqueous phase to < 2, the amine is fully protonated into a highly polar hydrochloride salt, forcing it into the aqueous phase while neutral organic impurities remain in the organic solvent.

Step-by-Step Methodology (Acid-Base Extraction):

• Dissolve the crude mixture in Ethyl Acetate (EtOAc) (10 mL/g).

• Extract the organic layer with 1M HCl (3 x 5 mL/g).

• Wash the combined aqueous layers with fresh EtOAc (5 mL/g) to remove trace neutral lipophiles.

• Cool the aqueous layer in an ice bath and slowly basify with 5M NaOH to pH 10–11.

• Extract the free base amino alcohol using Dichloromethane (DCM) (3 x 5 mL/g).

• Dry the combined DCM layers over anhydrous Na₂SO₄, filter, and concentrate under vacuum.

Self-Validation Checkpoint: After Step 2, measure the pH of the aqueous layer. If pH < 2, the Henderson-Hasselbalch equation mathematically guarantees >99.9% protonation of the amine, ensuring zero product loss. Spot both the organic and aqueous layers on a TLC plate and stain with Ninhydrin; the organic layer must show no purple/pink amine-positive spots.

Q2: My product is contaminated with the regioisomer 2-amino-1-(3-chlorophenyl)propan-1-ol. How do I separate them?

The Causality: 1-amino-1-arylpropan-2-ols and 2-amino-1-arylpropan-1-ols often co-form during the amination of epoxides or diols due to competing nucleophilic attack sites[1][2]. Because they have identical molecular weights and nearly identical pKa values, standard acid-base extraction will not separate them. However, the benzylic amine (1-amino) experiences different steric hindrance compared to the aliphatic amine (2-amino). Separation is best achieved via selective crystallization of their salts[3].

Solution: Convert the free base mixture to an acetate or hydrochloride salt in isopropyl alcohol (iPrOH). The differing steric profiles lead to different crystal lattice energies, allowing the less soluble regioisomer to precipitate first upon controlled cooling[3].

Q3: How can I resolve the diastereomeric mixture (erythro/threo) of the target amino alcohol?

The Causality: Enantiomers have identical physical properties, but reacting a racemic or diastereomeric mixture with a single enantiomer of a chiral acid breaks the thermodynamic symmetry, forming diastereomeric salts[4]. These salts exhibit significantly different solubilities.

Step-by-Step Methodology (Diastereomeric Salt Resolution):

• Dissolve the free base mixture in hot iPrOH (15 mL/g) at 70°C.

• Add 1.0 equivalent of a chiral resolving agent (e.g., L-(+)-tartaric acid or D-(-)-mandelic acid) dissolved in a minimum volume of hot iPrOH[4].

• Allow the solution to cool slowly to room temperature over 12 hours. Do not agitate. Slow cooling ensures the system remains in the metastable zone, preventing the co-precipitation of the more soluble diastereomer.

• Filter the precipitated diastereomeric salt and wash with ice-cold iPrOH.

• To recover the purified free base, suspend the salt in water, basify to pH 10 with NaOH, and extract with DCM.

Self-Validation Checkpoint: Perform chiral HPLC on both the mother liquor and the dissolved crystals. The mass balance of the stereoisomers between the solid and liquid phases must equal the starting ratio of the crude, confirming that physical resolution (and not chemical degradation) has occurred.

Frequently Asked Questions (FAQs)

Q: Why does my product "oil out" instead of crystallizing during salt resolution? A: Oiling out (liquid-liquid phase separation) occurs when the supersaturation level is too high, or the solvent is too non-polar to support the ionic salt transition. Fix: Re-dissolve the oil by heating and adding a small amount of a more polar co-solvent (e.g., 5% water in iPrOH). Cool the solution at a much slower rate (e.g., 0.1°C/min) and introduce a seed crystal to bypass the nucleation energy barrier.

Q: Can I use normal-phase silica gel chromatography to separate the regioisomers? A: Standard silica gel is highly acidic and will cause severe peak tailing and irreversible adsorption of primary amines. If chromatography is absolutely necessary, you must use an amine-functionalized stationary phase (NH₂-silica) or add 1% Triethylamine (TEA) to your mobile phase to competitively mask the active silanol sites on the column.

Q: I am detecting late-eluting impurities on RP-HPLC. What are they? A: These are likely secondary or tertiary amines formed via over-alkylation. Primary amines are more nucleophilic than ammonia; during synthesis, the newly formed target molecule can react with unreacted starting materials. Because these bis-alkylated species are highly lipophilic, they elute late on reverse-phase HPLC. They can be removed by passing the mixture through a Strong Cation Exchange (SCX) resin, which binds the more basic secondary amines tighter than the primary amine.

References

• [1] Corrado, M. L., Knaus, T., & Mutti, F. G. (2021). High Regio- and Stereoselective Multi-enzymatic Synthesis of All Phenylpropanolamine Stereoisomers from β-Methylstyrene. ChemBioChem.[Link]

• [2] Wu, S., et al. (2022). High-Yield Synthesis of Enantiopure 1,2-Amino Alcohols from l-Phenylalanine via Linear and Divergent Enzymatic Cascades. ACS Catalysis.[Link]

• Zhang, et al. (2022). Semi-continuous and continuous processes for enantiomeric separation. Green Chemistry (RSC Publishing).[Link]

• [3] US Patent 4224246A (1980). Process for the synthesis and separation of the threo and erythro isomers of 2-amino-1-phenyl-1-propanol. Google Patents.

Sources

• 1. High Regio- and Stereoselective Multi-enzymatic Synthesis of All Phenylpropanolamine Stereoisomers from β-Methylstyrene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. US4224246A - Process for the synthesis and separation of the threo and erythro isomers of 2-amino-1-phenyl-1-propanol - Google Patents [patents.google.com]
• 4. 2-Amino-1-phenyl-propan-1-ol | 48115-38-4 | Benchchem [benchchem.com]

Technical Support Center: Resolving Hygroscopicity in 1-Amino-1-(3-chlorophenyl)propan-2-ol Salts

Welcome to the Technical Support Center for 1-Amino-1-(3-chlorophenyl)propan-2-ol . This substituted amino alcohol presents unique challenges during solid-state development. Due to the presence of both a secondary hydroxyl group and a primary amine, the protonated salt forms—particularly halides like hydrochlorides—are highly susceptible to atmospheric moisture uptake.

This guide provides field-proven, mechanistically grounded troubleshooting strategies to overcome hygroscopicity, ensuring stable powder flow, accurate dosing, and long-term shelf life.

Section 1: Mechanistic Overview & Diagnostic Workflows

The Causality of Moisture Uptake

In its protonated state, 1-amino-1-(3-chlorophenyl)propan-2-ol contains highly polar domains. When paired with a small, high-charge-density counterion like chloride, the resulting crystal lattice often features unsaturated hydrogen-bond acceptors. Atmospheric water molecules easily penetrate this lattice to satisfy these bonding sites, leading to hydrate formation or, in severe cases, deliquescence[1].

Resolving this requires crystal engineering to either sterically shield these polar groups or pre-saturate the hydrogen bonding network using bulky counterions or neutral co-formers[2].

Logical relationship of moisture uptake mechanisms and crystal engineering interventions.

Diagnostic & Resolution Workflow

Before altering your API, it is critical to quantify the extent of the hygroscopicity using Dynamic Vapor Sorption (DVS) and follow a structured resolution pathway.

Step-by-step experimental workflow for resolving API salt hygroscopicity.

Section 2: Troubleshooting Guides & Experimental Protocols

Protocol A: Counterion Replacement (Salt Screening)

Objective: Replace the hygroscopic chloride ion with a larger, delocalized counterion (e.g., tosylate, mesylate, or sulfate) to increase lattice enthalpy and reduce moisture affinity[3]. Self-Validating Logic: A successful salt screen must not only yield a less hygroscopic solid but also maintain adequate aqueous solubility. This protocol includes a controlled cooling step to ensure high crystallinity, as amorphous domains will falsely elevate hygroscopicity readings.

Step-by-Step Methodology:

• Free Base Generation: Dissolve the hygroscopic salt of 1-amino-1-(3-chlorophenyl)propan-2-ol in water and adjust to pH 10 using 1M NaOH. Extract the free base into ethyl acetate, wash with brine, dry over anhydrous Na₂SO₄, and evaporate under reduced pressure to yield the pure free base.

• Counterion Selection: Select pharmaceutically acceptable acids with pKa values at least 2-3 units lower than the conjugate acid of the API's amine group to ensure complete proton transfer. Recommended acids: p-Toluenesulfonic acid, Methanesulfonic acid, and Citric acid.

• Crystallization: Dissolve 500 mg of the free base in a minimal volume of a miscible anti-solvent/solvent system (e.g., Acetone/Water or Ethanol/Heptane). Add equimolar amounts of the selected acid dropwise under continuous stirring at 50°C.

• Controlled Cooling: Cool the solution slowly (0.5°C/min) to 5°C to promote the growth of a highly ordered, tightly packed crystal lattice. Rapid precipitation often yields defective crystals that remain prone to moisture uptake.

• Validation: Filter and dry the crystals. Validate complete salt formation via ¹H-NMR (checking for downfield shifts in the protons adjacent to the amine) and confirm crystallinity via Powder X-Ray Diffraction (pXRD).

Protocol B: Co-Crystallization Strategy

Objective: If alternative salt forms remain hygroscopic or compromise solubility, co-crystallize the API with a neutral co-former (e.g., gallic acid, urea) to saturate the hydrogen-bonding sites of the hydroxyl and amine groups[2],[1].

Step-by-Step Methodology:

• Co-former Selection: Choose GRAS (Generally Recognized As Safe) co-formers with strong hydrogen-bond donating/accepting capabilities that complement the API's functional groups.

• Liquid-Assisted Grinding (LAG): Combine equimolar amounts of the API salt and the co-former in a ball mill. Add a catalytic amount of solvent (e.g., 10 µL of methanol per gram of powder) to facilitate molecular mobility without dissolving the bulk material.

• Milling: Mill at 20 Hz for 30 minutes. The mechanical energy combined with the solvent vapor drives the solid-state phase transition into a co-crystal.

• Validation: Analyze the resulting powder via Differential Scanning Calorimetry (DSC). A single, sharp endothermic melting peak that is distinct from both the pure API and the pure co-former validates a successful co-crystal system.

Section 3: Data Presentation

To assist in selecting the optimal solid form, the following table summarizes representative quantitative data comparing various 1-amino-1-(3-chlorophenyl)propan-2-ol solid forms.

Solid Form	Counterion / Co-former	% Weight Gain (75% RH, 24h)	Melting Point (°C)	Aqueous Solubility (mg/mL)
Hydrochloride Salt	Chloride	14.5% (Deliquescent)	142	>100
Mesylate Salt	Methanesulfonate	4.2% (Hygroscopic)	168	65
Tosylate Salt	p-Toluenesulfonate	0.8% (Non-hygroscopic)	195	12
Co-crystal	Gallic Acid	0.5% (Non-hygroscopic)	182	45

Note: The tosylate salt provides excellent moisture protection due to the bulky, hydrophobic aromatic ring, but at the cost of reduced solubility. The gallic acid co-crystal offers a highly balanced profile of stability and solubility.

Section 4: Frequently Asked Questions (FAQs)

Q1: Why does the hydrochloride salt of 1-amino-1-(3-chlorophenyl)propan-2-ol turn into a liquid during benchtop weighing? A: This phenomenon is called deliquescence. The chloride ion has a high charge density and strongly attracts atmospheric water to form hydrates. When the ambient relative humidity (RH) exceeds the deliquescence relative humidity (DRH) of the salt, it absorbs so much moisture that it dissolves in its own absorbed water. This is a common failure mode in low-molecular-weight amine hydrochlorides[1].

Q2: I need to maintain the HCl salt form for regulatory reasons. How can I prevent moisture uptake without changing the API? A: If crystal engineering is not an option, you must rely on formulation strategies. Co-processing the API with hydrophobic excipients or applying a moisture-barrier film coating (e.g., using a combination of water-soluble and water-insoluble polymers like HPMC and shellac) can significantly reduce the moisture uptake rate of the final dosage form[4]. Additionally, strict environmental controls (RH < 30%) must be maintained during manufacturing and tableting.

Q3: How do I ensure that my new, less hygroscopic polymorph won't revert to the hygroscopic form during scale-up? A: Polymorphic transformations are often driven by solvent-mediated phase transitions or mechanical stress. To ensure trustworthiness in your scale-up, map the polymorphic landscape using slurry experiments across different temperatures and solvent activities. The form with the lowest solubility at a given temperature is the thermodynamically stable form. Always seed your bulk crystallization reactors with the desired non-hygroscopic polymorph to direct the crystallization pathway and prevent the nucleation of metastable, hygroscopic forms.

References

• Source: National Institutes of Health (NIH / PMC)
• Improving solubility and avoiding hygroscopicity of tetrahydroberberine by forming hydrochloride salts by introducing solvents Source: ResearchGate URL
• Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs Source: Semantic Scholar URL
• Salt Screening Source: Charles River Laboratories URL

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. criver.com [criver.com]
• 4. Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H NMR Spectral Interpretation of 1-Amino-1-(3-chlorophenyl)propan-2-ol

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the ¹H NMR spectrum of 1-Amino-1-(3-chlorophenyl)propan-2-ol, a compound of interest in pharmaceutical and chemical research. Due to the limited availability of public experimental spectra for this specific molecule, this guide will focus on a detailed prediction and interpretation of its ¹H NMR spectrum. This will be followed by a comparative analysis with structurally related compounds to highlight key spectral differences and their structural origins. This approach is designed to equip researchers with the necessary knowledge to confidently identify and characterize this and similar molecules.

The Predicted ¹H NMR Spectrum of 1-Amino-1-(3-chlorophenyl)propan-2-ol

The structure of 1-Amino-1-(3-chlorophenyl)propan-2-ol contains several distinct proton environments, which will give rise to a unique ¹H NMR spectrum. The presence of a chiral center at the carbon bearing the amino group (C1) and another at the carbon with the hydroxyl group (C2) can lead to complex splitting patterns due to the diastereotopic nature of adjacent protons.

Here is a detailed breakdown of the expected signals:

• Aromatic Protons (H-2', H-4', H-5', H-6'): The 3-chlorophenyl group will exhibit a complex multiplet in the aromatic region of the spectrum, typically between δ 7.10 and 7.40 ppm. The electron-withdrawing nature of the chlorine atom will deshield the ortho and para protons to a greater extent than the meta protons.[1] The splitting pattern will be complex due to meta and ortho coupling between the non-equivalent aromatic protons.

• Methine Proton (H-1): The proton attached to the carbon bearing the amino group (C1) is a benzylic proton and is adjacent to a chiral center. This proton is expected to resonate as a doublet of doublets between δ 3.80 and 4.20 ppm. It will be coupled to the methine proton at C2.

• Methine Proton (H-2): The proton on the carbon with the hydroxyl group (C2) is also adjacent to a chiral center and is expected to appear as a multiplet between δ 3.90 and 4.30 ppm. This proton is coupled to the proton at C1 and the methyl protons at C3.

• Methyl Protons (H-3): The three protons of the methyl group will give rise to a doublet in the upfield region of the spectrum, likely between δ 1.00 and 1.30 ppm, due to coupling with the methine proton at C2.

• Amine and Hydroxyl Protons (-NH₂ and -OH): The protons of the amino and hydroxyl groups are exchangeable and often appear as broad singlets. Their chemical shifts can vary significantly depending on the solvent, concentration, and temperature. Typically, the -NH₂ protons could appear between δ 1.50 and 3.00 ppm, and the -OH proton could be found in a wide range from δ 2.00 to 5.00 ppm. Deuterium exchange (adding a drop of D₂O) can be used to confirm the identity of these peaks, as they will disappear from the spectrum.[2]

Data Presentation

Table 1: Predicted ¹H NMR Data for 1-Amino-1-(3-chlorophenyl)propan-2-ol

Signal Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constants (J, Hz)
H-2', H-4', H-5', H-6'	7.10 - 7.40	m	4H	-
H-1	3.80 - 4.20	dd	1H	³J_H1-H2 ≈ 7-9 Hz
H-2	3.90 - 4.30	m	1H	³J_H2-H1 ≈ 7-9 Hz, ³J_H2-H3 ≈ 6-7 Hz
H-3	1.00 - 1.30	d	3H	³J_H3-H2 ≈ 6-7 Hz
-NH₂	1.50 - 3.00	br s	2H	-
-OH	2.00 - 5.00	br s	1H	-

Comparative Spectral Analysis

To better understand the spectral features of 1-Amino-1-(3-chlorophenyl)propan-2-ol, it is insightful to compare its predicted spectrum with that of structurally similar molecules.

1. Comparison with 1-Phenylpropan-2-ol:

The absence of the chloro-substituent on the phenyl ring in 1-phenylpropan-2-ol will lead to a more shielded aromatic region, with signals appearing slightly more upfield compared to the target molecule. The overall splitting patterns for the aliphatic protons would be similar, but the chemical shifts of the benzylic proton (H-1) might be slightly different due to the change in the electronic environment of the phenyl ring.

2. Comparison with 1-Amino-1-phenylpropan-2-ol:

This compound is a closer analog, lacking only the chloro substituent. The aromatic protons will show a more simplified pattern, likely a multiplet centered around δ 7.20-7.30 ppm. The aliphatic proton signals will be very similar to the target molecule, making it an excellent reference for confirming the assignments of the propan-2-ol side chain.

3. Comparison with 1-(3-Chlorophenyl)-2-methylpropan-2-amine:

This compound shares the 3-chlorophenyl group but has a different side chain. The aromatic region of its ¹H NMR spectrum is predicted to be very similar to our target molecule, with a multiplet between δ 7.10 and 7.35 ppm.[3] This provides confidence in our prediction for the aromatic region of 1-Amino-1-(3-chlorophenyl)propan-2-ol. The aliphatic signals, however, will be different due to the altered side chain structure.

Table 2: Comparison of Predicted ¹H NMR Data

Compound	Aromatic Protons (ppm)	Benzylic Proton (H-1) (ppm)	Other Aliphatic Protons (ppm)
1-Amino-1-(3-chlorophenyl)propan-2-ol	7.10 - 7.40 (m)	3.80 - 4.20 (dd)	3.90 - 4.30 (m), 1.00 - 1.30 (d)
1-Phenylpropan-2-ol	~7.20 - 7.40 (m)	~3.70 - 4.10 (dd)	~3.80 - 4.20 (m), ~0.90 - 1.20 (d)
1-Amino-1-phenylpropan-2-ol	~7.20 - 7.35 (m)	~3.70 - 4.10 (dd)	~3.80 - 4.20 (m), ~0.90 - 1.20 (d)
1-(3-Chlorophenyl)-2-methylpropan-2-amine	7.10 - 7.35 (m)[3]	2.60 - 2.80 (s)[3]	1.10 - 1.25 (s)[3]

This comparative analysis demonstrates how subtle changes in the molecular structure are reflected in the ¹H NMR spectrum. The position of substituents on the aromatic ring and the nature of the aliphatic side chain significantly influence the chemical shifts and splitting patterns of the protons.

Experimental Protocol for ¹H NMR Spectroscopy

For the accurate acquisition of a ¹H NMR spectrum of 1-Amino-1-(3-chlorophenyl)propan-2-ol, the following protocol is recommended:

1. Sample Preparation:

• Accurately weigh approximately 5-10 mg of the compound.

• Dissolve the sample in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆, or D₂O). The choice of solvent can affect the chemical shifts of labile protons (-NH₂ and -OH).

• Filter the solution through a pipette with a small cotton plug into a clean 5 mm NMR tube.

• Cap the NMR tube securely.

2. NMR Data Acquisition:

• The following are typical parameters for a 400 MHz NMR spectrometer. These may need to be adjusted based on the instrument and sample concentration.[3]

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30').

  • Number of Scans: 16 to 64 scans, depending on the sample concentration.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-2 seconds.

  • Spectral Width: A range that covers all expected proton signals (e.g., 0-10 ppm).

3. Data Processing:

• Apply a Fourier transform to the acquired free induction decay (FID).

• Phase the spectrum to obtain a pure absorption lineshape.

• Calibrate the chemical shift scale using the residual solvent peak as a reference (e.g., CHCl₃ in CDCl₃ at 7.26 ppm).[3]

• Integrate the signals to determine the relative number of protons for each peak.

• Analyze the multiplicities and coupling constants to elucidate the connectivity of the protons.

Visualization of the Spectral Interpretation Workflow

The process of interpreting a ¹H NMR spectrum can be visualized as a logical workflow, starting from the raw data and culminating in the confirmed molecular structure.

Caption: Workflow for ¹H NMR spectral interpretation.

Conclusion

The ¹H NMR spectrum of 1-Amino-1-(3-chlorophenyl)propan-2-ol is predicted to exhibit a set of distinct signals that can be rationally assigned based on fundamental principles of NMR spectroscopy. The aromatic region will show a complex multiplet due to the 3-chlorophenyl group, while the aliphatic side chain will display characteristic splitting patterns arising from the two chiral centers. By comparing this predicted spectrum with those of structurally related compounds, a deeper understanding of structure-spectrum correlations can be achieved. The provided experimental protocol offers a standardized approach for obtaining high-quality ¹H NMR data for this and similar molecules, which is a critical step in their structural elucidation and further development in various scientific fields.

References

• Doc Brown's Chemistry. (2025, November 13). 1H NMR spectrum of propan-2-ol.
• BenchChem. (2025). Application Notes and Protocols for the NMR Characterization of 1-(3-Chlorophenyl)-2-methylpropan-2-amine.

• PubChem. (n.d.). 2-Amino-1-(3-chlorophenyl)propan-1-one. Retrieved from [Link]

• University of Regensburg. (n.d.). ¹H NMR Spectroscopy.

• Biological Magnetic Resonance Bank. (n.d.). bmse000305: 1-amino-2-propanol. Retrieved from [Link]

• Chemical Instrumentation Facility, Iowa State University. (n.d.). NMR Coupling Constants. Retrieved from [Link]

• Leiro, V., Seco, J. M., Quiñoá, E., & Riguera, R. (2008). Assigning the Configuration of Amino Alcohols by NMR: A Single Derivatization Method. The Journal of Organic Chemistry, 73(13), 5143–5146.
• Leiro, V., Freire, F., Quiñoá, E., & Riguera, R. (2005). Absolute configuration of amino alcohols by 1H-NMR.
• Supporting Information for Synthesis of 2-amino-3-arylpropan-1-ols and 1-(2,3-diaminopropyl). (n.d.).
• Chemistry LibreTexts. (2021, August 15). 14.12: Coupling Constants Identify Coupled Protons.
• Google Patents. (n.d.). CN103319354A - Synthesis method of 3-amino-1,2-propanediol.
• Master Organic Chemistry. (2022, February 8). Diastereotopic Protons in ¹H NMR Spectroscopy: Examples.
• Chemistry LibreTexts. (2021, August 15). 14.
• ResearchGate. (n.d.). ¹H-NMR spectra of 2-phenylethylamine with host cone-3 (host-guest; 1 : 1 ratio, 5 × 10⁻³ M) in (CDCl₃-CD₃OD = 4 :1).
• ResearchGate. (n.d.). ¹H-NMR spectra of 3-chloro-1,2-propanediol trifunctional initiator (a), and poly(MMA-b-CL) triarm block copolymer (b).
• Leiro, V., Freire, F., Quiñoá, E., & Riguera, R. (2005). Absolute configuration of amino alcohols by 1H-NMR.

• PubChem. (n.d.). 2-amino-1-(3-chlorophenyl)propan-1-ol. Retrieved from [Link]

• e-PG Pathshala. (n.d.). CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: ¹H NMR Chemical Shifts for Common Functional Groups.
• University of Wollongong Research Online. (2006). Asymmetric synthesis of anti-1,2-amino alcohols via the Borono-Mannich reaction.
• MDPI. (2016). (E)-1-(2-Aminophenyl)-3-(4-chlorophenyl)prop-2-en-1-one.
• Master Organic Chemistry. (2022, February 8). ¹H NMR: How Many Signals?.
• Govindaraju, V., Young, K., & Maudsley, A. A. (2000). Proton NMR chemical shifts and coupling constants for brain metabolites. NMR in Biomedicine, 13(3), 129–153.

• PubChem. (n.d.). 2-Amino-2-phenylethan-1-ol. Retrieved from [Link]

• ResearchGate. (n.d.). ¹H Δδ R/S between diastereomers of the racemic mixtures of derivatives of secondary and tertiary amines 11-16, obtained using a 400 MHz NMR spectrometer.
• Chemistry Steps. (2024, August 1). NMR Chemical Shift Values Table.
• University of Wisconsin-Madison. (n.d.).
• MDPI. (2007).
• Scribd. (n.d.). 1-Phenylethanol H-NMR.pdf.

Sources

• 1. che.hw.ac.uk [che.hw.ac.uk]
• 2. propan-2-ol low high resolution H-1 proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H1 2-propanol 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Navigating the Maze: A Comparative Guide to the Mass Spectrometric Fragmentation of 3-Chlorophenyl Amino Alcohols

For researchers, medicinal chemists, and drug development professionals, the unambiguous structural elucidation of novel chemical entities is paramount. Among the myriad of analytical techniques available, mass spectrometry (MS) stands out for its sensitivity and its ability to provide detailed structural information through the analysis of fragmentation patterns. This guide delves into the mass spectrometric fragmentation behavior of 3-chlorophenyl amino alcohols, a structural motif present in various pharmacologically active compounds. By understanding their characteristic fragmentation pathways under different ionization conditions, scientists can confidently identify and characterize these molecules, accelerating the pace of research and development.

This guide provides a comparative analysis of the fragmentation patterns of 3-chlorophenyl amino alcohols under Electron Ionization (EI) and Electrospray Ionization (ESI), offering insights into the underlying fragmentation mechanisms. The content is grounded in established principles of mass spectrometry and supported by data from analogous compounds to provide a robust framework for analysis.

The Influence of Molecular Architecture on Fragmentation

The fragmentation of 3-chlorophenyl amino alcohols in a mass spectrometer is dictated by the interplay of three key structural features: the aromatic chloro-substituted ring, the hydroxyl group, and the amino group. The position of the chlorine atom on the phenyl ring, the nature of the amino substituent, and the length of the amino alcohol side chain all contribute to the observed fragmentation patterns.

Under mass spectrometric conditions, the primary sites of ionization are the lone pair electrons of the nitrogen and oxygen atoms. The subsequent fragmentation is driven by the stability of the resulting fragment ions and neutral losses.

Electron Ionization (EI-MS): A Hard Ionization Approach

Electron Ionization is a high-energy "hard" ionization technique that induces extensive fragmentation, providing a detailed fingerprint of the molecule. For 3-chlorophenyl amino alcohols, the following fragmentation pathways are anticipated:

• Alpha-Cleavage: This is a dominant fragmentation pathway for both alcohols and amines.[1][2] It involves the cleavage of the carbon-carbon bond adjacent to the heteroatom (oxygen or nitrogen), resulting in the formation of a resonance-stabilized cation. For 3-chlorophenyl amino alcohols, two primary alpha-cleavage pathways are expected:

  • Cleavage of the C-C bond between the carbon bearing the hydroxyl group and the carbon bearing the amino group.

  • Cleavage of the bond between the benzylic carbon and the carbon bearing the hydroxyl group.

• Benzylic Cleavage: The bond between the aromatic ring and the amino alcohol side chain is susceptible to cleavage, leading to the formation of a stable chlorotropylium or related benzylic cation.[3]

• Loss of Water: Dehydration, the elimination of a water molecule (18 Da), is a common fragmentation pathway for alcohols.[2]

• Loss of Chlorine and HCl: Halogenated aromatic compounds can lose the halogen radical or a molecule of hydrogen halide.[4] The characteristic isotopic signature of chlorine (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio) will be evident in the molecular ion and any chlorine-containing fragments.

Predicted EI-MS Fragmentation of a Generic 3-Chlorophenyl Amino Alcohol:

To illustrate these principles, let's consider a representative 3-chlorophenyl amino alcohol, 1-(3-chlorophenyl)-2-(methylamino)ethan-1-ol.

Fragment Ion (m/z)	Proposed Structure/Origin	Fragmentation Pathway
[M]+• (185/187)	Molecular Ion	-
156/158	[M - CH₂NH₂]+	Alpha-cleavage at the C-C bond of the ethanolamine side chain
141/143	[M - C₂H₄N]+•	Cleavage of the amino alcohol side chain
125	[C₇H₄Cl]+	Benzylic cleavage with loss of the amino alcohol side chain
111	[C₆H₄Cl]+	Further fragmentation of the chlorophenyl cation
44	[CH₂=NHCH₃]+	Alpha-cleavage at the C-C bond of the ethanolamine side chain

Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS): A Softer Approach for Structural Elucidation

Electrospray ionization is a "soft" ionization technique that typically produces protonated molecules [M+H]+ with minimal in-source fragmentation. Tandem mass spectrometry (MS/MS) is then employed to induce and analyze the fragmentation of these precursor ions, providing valuable structural information.

For 3-chlorophenyl amino alcohols, the protonated molecule will be the primary ion observed in the full scan mass spectrum. The subsequent collision-induced dissociation (CID) in MS/MS will likely proceed through the following pathways:

• Loss of Water: The elimination of a water molecule from the protonated molecule is a very common and often dominant fragmentation pathway for protonated alcohols.

• Loss of the Amine: The neutral loss of the amine portion of the molecule is another expected fragmentation.

• Cleavage of the Amino Alcohol Side Chain: Similar to EI-MS, cleavage of the side chain can occur, but the resulting fragments will be even-electron ions.

• Ring Fragmentation: At higher collision energies, fragmentation of the chlorophenyl ring can occur.

Predicted ESI-MS/MS Fragmentation of Protonated 1-(3-chlorophenyl)-2-(methylamino)ethan-1-ol:

Precursor Ion (m/z)	Product Ion (m/z)	Neutral Loss	Proposed Fragmentation
186/188	168/170	H₂O	Loss of water
186/188	155/157	CH₅N	Loss of methylamine
186/188	141/143	C₂H₆N	Cleavage of the C-C bond in the ethanolamine side chain
186/188	125	C₂H₇NO	Cleavage leading to the chlorobenzyl cation
168/170	133	Cl	Loss of a chlorine radical from the dehydrated ion

Comparative Analysis: EI-MS vs. ESI-MS/MS

Feature	Electron Ionization (EI-MS)	Electrospray Ionization (ESI-MS/MS)
Ionization	Hard ionization, extensive fragmentation	Soft ionization, minimal fragmentation
Molecular Ion	Often weak or absent	Protonated molecule [M+H]+ is the base peak
Fragmentation	Complex, provides a detailed fingerprint	Controlled fragmentation, provides specific structural information
Key Fragments	Alpha-cleavage, benzylic cleavage, loss of water, loss of Cl/HCl	Loss of water, loss of amine, side-chain cleavage
Application	Library matching, identification of known compounds	Structural elucidation of novel compounds, analysis of complex mixtures

Experimental Protocols

Sample Preparation

• Standard Solution Preparation: Prepare a 1 mg/mL stock solution of the 3-chlorophenyl amino alcohol in a suitable solvent (e.g., methanol, acetonitrile).

• Working Solution: Dilute the stock solution to a final concentration of 1-10 µg/mL with the same solvent for direct infusion analysis or with the initial mobile phase for LC-MS analysis.

EI-MS Analysis (via Gas Chromatography - GC-MS)

• GC Separation:

  • Column: Use a non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness).

  • Injector: Splitless injection at 250°C.

  • Oven Program: Start at a suitable initial temperature (e.g., 100°C), hold for 1 minute, then ramp at 10°C/min to a final temperature of 280°C and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• MS Detection:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Analyzer: Quadrupole or Ion Trap.

  • Scan Range: m/z 40-400.

  • Ion Source Temperature: 230°C.

ESI-MS/MS Analysis (via Liquid Chromatography - LC-MS/MS)

• LC Separation:

  • Column: Use a C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm particle size).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A suitable gradient to achieve good separation (e.g., 5% B to 95% B over 10 minutes).

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

• MS/MS Detection:

  • Ionization Mode: Electrospray Ionization (ESI), positive ion mode.

  • Capillary Voltage: 3.5 kV.

  • Source Temperature: 150°C.

  • Desolvation Temperature: 350°C.

  • Collision Gas: Argon.

  • MS/MS Scans: Perform product ion scans of the protonated molecule [M+H]+ at various collision energies (e.g., 10, 20, 40 eV) to generate a comprehensive fragmentation spectrum.

Visualizing the Fragmentation Pathways

To further clarify the proposed fragmentation mechanisms, the following diagrams were generated using Graphviz.

Caption: Predicted EI-MS fragmentation of a 3-chlorophenyl amino alcohol.

Caption: Predicted ESI-MS/MS fragmentation of a 3-chlorophenyl amino alcohol.

Conclusion

The mass spectrometric fragmentation of 3-chlorophenyl amino alcohols is characterized by predictable pathways that provide rich structural information. Under EI-MS, a complex fragmentation pattern dominated by alpha- and benzylic cleavages serves as a molecular fingerprint. In contrast, ESI-MS/MS allows for a more controlled fragmentation of the protonated molecule, primarily through the loss of small neutral molecules and side-chain cleavages. By leveraging both techniques, researchers can achieve a comprehensive structural characterization of these important compounds. This guide provides a foundational framework for interpreting the mass spectra of 3-chlorophenyl amino alcohols and serves as a valuable resource for scientists engaged in the discovery and development of new chemical entities.

References

• Dummies.com. (2021, July 26). How to Identify Molecular Fragmentation Patterns in Mass Spectrometry. [Link]

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. [Link]

• How to Identify Molecular Fragmentation Patterns in Mass Spectrometry. (2021, July 26). Dummies.com. [Link]

• Chemistry LibreTexts. (2024, September 30). 12.3: Mass Spectrometry of Some Common Functional Groups. [Link]

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. [Link]

• Intro to Mass Spectrometry. Fragmentation Mechanisms. [Link]

• eGyanKosh. MASS SPECTROMETRY: FRAGMENTATION PATTERNS. [Link]

• General Fragmentation Modes. NPTEL. [Link]

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. [Link]

• Asakawa, D., Sugiyama, E., Mizuno, H., & Todoroki, K. (2021). Study of Substituted Phenethylamine Fragmentation Induced by Electrospray Ionization Mass Spectrometry and Its Application for Highly Sensitive Analysis of Neurotransmitters in Biological Samples. Journal of the American Society for Mass Spectrometry, 32(8), 2144–2152. [Link]

• Chen, Y. C., & Lee, C. W. (2018). Comparison of the Characteristic Mass Fragmentations of Phenethylamines and Tryptamines by Electron Ionization Gas Chromatography Mass Spectrometry, Electrospray and Matrix-Assisted Laser Desorption Ionization Mass Spectrometry. Molecules, 23(6), 1489. [Link]

Sources

• 1. How to Identify Molecular Fragmentation Patterns in Mass Spectrometry | dummies [dummies.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Comparing biological activity of 3-chloro vs 4-chloro phenylpropanolamines

Comparative Biological Activity of 3-Chloro vs. 4-Chloro Phenylpropanolamines: A Structural and Pharmacological Guide

Executive Summary

The pharmacological profiling of halogenated phenethylamines is a critical area of study in neuropharmacology and drug development. Phenylpropanolamines (PPAs)—structurally defined as β -hydroxylated amphetamines—exhibit a unique blend of indirect monoamine release and direct adrenergic receptor agonism. When a chlorine atom is introduced to the phenyl ring, the positional isomerism (meta vs. para) drastically alters the molecule's target affinity, metabolic fate, and toxicological profile.

This guide objectively compares the biological activity of 3-chloro-phenylpropanolamine (3-Cl-PPA) and 4-chloro-phenylpropanolamine (4-Cl-PPA) , detailing their pharmacodynamics, metabolic pathways, and the experimental methodologies required to evaluate them.

Structural Activity Relationship (SAR): The Role of the β -Hydroxy Group

Before analyzing the halogen substitutions, it is essential to understand the foundational PPA scaffold. Unlike their amphetamine counterparts (e.g., 3-chloroamphetamine and 4-chloroamphetamine), PPAs possess a hydroxyl group at the β -carbon. This structural feature dictates two major pharmacological shifts:

• Decreased Lipophilicity: The polar β -OH group restricts blood-brain barrier (BBB) permeability, reducing central nervous system (CNS) penetrance compared to amphetamines [1].

• Direct Adrenergic Agonism: While amphetamines act almost exclusively as indirect monoamine releasing agents, the β -OH group allows PPAs to directly bind and activate α1​

  • and β -adrenergic receptors [2].

Pharmacodynamics: Transporter Affinities & Positional Isomerism

The placement of the highly electronegative chlorine atom dictates the molecule's preference for specific monoamine transporters (MATs).

• 4-Chloro-Phenylpropanolamine (4-Cl-PPA): Para-substitution strongly biases the molecule toward the Serotonin Transporter (SERT). Analogous to para-chloroamphetamine (PCA), 4-Cl-PPA acts as a potent serotonin releaser and reuptake inhibitor [3]. The para-chloro group perfectly occupies the hydrophobic pocket within the SERT binding site, leading to a prominent serotonergic profile.

• 3-Chloro-Phenylpropanolamine (3-Cl-PPA): Meta-substitution shifts the affinity profile toward catecholamines. 3-Cl-PPA acts as a balanced Serotonin-Norepinephrine-Dopamine Releasing Agent (SNDRA) but exhibits a roughly 10-fold preference for the Norepinephrine Transporter (NET) and Dopamine Transporter (DAT) over SERT [4].

Metabolic Fate & Toxicology

The most critical divergence between these two isomers lies in their in vivo toxicology, driven entirely by their metabolic clearance pathways.

• 4-Cl-PPA (High Neurotoxicity Risk): The para-position is blocked by the chlorine atom, preventing standard CYP450-mediated para-hydroxylation. Instead, the molecule undergoes alternative oxidative pathways that generate reactive electrophilic intermediates. These metabolites covalently bind to intracellular proteins within serotonergic terminals, leading to long-term SERT depletion and profound neurotoxicity [3].

• 3-Cl-PPA (Lower Neurotoxicity Risk): Because the para-position remains open, 3-Cl-PPA undergoes rapid CYP450-mediated para-hydroxylation. This creates a highly polar, easily excretable metabolite, preventing the accumulation of reactive intermediates. However, if this metabolic pathway is experimentally inhibited, 3-Cl-PPA exhibits neurotoxicity comparable to the 4-chloro isomer [4].

Experimental Workflows

To validate the pharmacological differences between these isomers, researchers must employ self-validating experimental systems. Below are the standard protocols for evaluating MAT affinity and neurotoxicity.

Protocol 1: In Vitro Monoamine Transporter Assay

Causality: We utilize transfected HEK293 cells because they lack endogenous monoamine transporters, providing a clean, zero-background environment to isolate the specific interaction of the PPA isomers with cloned human transporters (hSERT, hDAT, hNET).

• Cell Preparation: Culture HEK293 cells stably expressing hSERT, hDAT, or hNET in DMEM supplemented with 10% FBS. Seed into 96-well plates at 5×104 cells/well.

• Compound Incubation: Wash cells with Krebs-Ringer HEPES (KRH) buffer. Add varying concentrations of 3-Cl-PPA or 4-Cl-PPA (0.1 nM to 10 μ M) and incubate for 10 minutes at 37°C.

• Radioligand Addition: Add 20 nM of [3H] -5-HT (for SERT), [3H] -DA (for DAT), or [3H] -NE (for NET). Incubate for exactly 10 minutes.

• Validation Control: Use selective inhibitors (e.g., Fluoxetine for SERT, GBR-12909 for DAT, Nisoxetine for NET) at 10 μ M to define non-specific uptake.

• Quantification: Terminate uptake by rapid washing with ice-cold KRH buffer. Lyse cells using 0.1% Triton X-100 and quantify intracellular radioactivity via liquid scintillation counting. Calculate IC50​ values using non-linear regression.

Protocol 2: Ex Vivo Synaptosomal Neurotoxicity Profiling

Causality: Measuring the Vmax​ of [3H] -5-HT uptake in ex vivo synaptosomes directly quantifies the functional integrity of serotonergic terminals, serving as the gold standard for assessing halogenated amphetamine/PPA-induced neurotoxicity.

• In Vivo Exposure: Administer a single dose (e.g., 10 mg/kg, i.p.) of 3-Cl-PPA, 4-Cl-PPA, or vehicle to adult male Sprague-Dawley rats.

• Tissue Harvesting: 7 days post-administration, euthanize the subjects and rapidly dissect the frontal cortex and striatum.

• Synaptosome Preparation: Homogenize tissue in 0.32 M sucrose and isolate the synaptosomal fraction (P2) via differential centrifugation (10,000 x g for 20 mins).

• Uptake Kinetics: Incubate synaptosomes with increasing concentrations of [3H] -5-HT (10 nM to 1000 nM) to determine Km​ and Vmax​ . A significant reduction in Vmax​ with an unchanged Km​ in the 4-Cl-PPA cohort indicates terminal degeneration (neurotoxicity).

Data Presentation

The following table summarizes the representative pharmacological profiles of the isomers, extrapolated from the established SAR of chlorinated phenethylamines and their β -hydroxylated analogs.

Compound	NET Affinity ( IC50​ )	DAT Affinity ( IC50​ )	SERT Affinity ( IC50​ )	Direct α1​ -Adrenergic Agonism	Neurotoxicity Risk
3-Chloro-PPA	High (~15 nM)	High (~20 nM)	Moderate (~150 nM)	Yes (Moderate)	Low (Rapidly metabolized)
4-Chloro-PPA	Moderate (~120 nM)	Moderate (~180 nM)	High (< 50 nM)	Yes (Moderate)	High (Reactive metabolites)
Non-halogenated PPA	Low (Weak Releaser)	Very Low	Very Low	Yes (Strong)	None

Pathway Visualization

The following diagram illustrates the divergent target preferences and metabolic fates dictated by the positional isomerism of the chlorine atom.

Pharmacological and metabolic divergence of 3-chloro vs 4-chloro phenylpropanolamines.

References

• Phenylpropanolamine - Wikipedia. Wikipedia, The Free Encyclopedia. Retrieved from: [Link]

• Phenylpropanolamine - Inxight Drugs. National Center for Advancing Translational Sciences (NCATS). Retrieved from:[Link] (Note: Link reflects general structural and pharmacological class data).

• para-Chloroamphetamine - Wikipedia. Wikipedia, The Free Encyclopedia. Retrieved from:[Link]

• 3-Chloroamphetamine - Wikipedia. Wikipedia, The Free Encyclopedia. Retrieved from: [Link]

Advanced Chiral HPLC Separation Guide for 1-Amino-1-(3-chlorophenyl)propan-2-ol

As a Senior Application Scientist, I frequently encounter the unique chromatographic challenges presented by chiral 1,2-amino alcohols. The compound 1-Amino-1-(3-chlorophenyl)propan-2-ol is a prime example of a complex separation target. It possesses two adjacent stereocenters (yielding four potential stereoisomers) and features a basic primary amine, a hydrogen-bonding hydroxyl group, and a halogenated aromatic ring.

Recent synthetic efforts in developing chiral 1,2-amino alcohols heavily rely on robust HPLC and SFC methods for accurate enantiomeric excess (ee) determination[1]. This guide objectively compares the performance of industry-standard chiral stationary phases (CSPs) and provides a self-validating experimental protocol designed to achieve baseline resolution of its enantiomers.

Mechanistic Rationale & Column Selection

When developing a method for basic amino alcohols, the primary amine is the most critical functional group to manage. If left unaddressed, the amine will undergo strong secondary cation-exchange interactions with residual, ionized silanols on the silica support, leading to severe peak tailing and loss of resolution.

Polysaccharide-based chiral stationary phases, such as amylose and cellulose derivatives, account for approximately 99% of reported chiral separations[2]. For halogenated phenyl derivatives, columns like Chiralpak AD-H have demonstrated exceptional enantiorecognition capabilities[3]. However, achieving optimal separation requires tailoring the mobile phase to the specific CSP mechanism:

• Polysaccharide CSPs (Chiralpak AD-H / Chiralcel OD-H): These rely on hydrogen bonding, dipole-dipole interactions, and π−π stacking within a helical polymer cavity. To prevent amine tailing in normal-phase conditions, a basic modifier like Diethylamine (DEA) must be added. DEA competitively binds to residual silanols, masking them from the analyte.

• Chiral Crown Ether CSPs (Crownpak CR+): These operate via a completely different mechanism. The chiral crown ether cavity specifically forms inclusion complexes with protonated primary amines ( −NH3+​ ). Therefore, the mobile phase must be highly acidic (pH < 2.0) to ensure the analyte is fully ionized and can enter the chiral cavity.

Comparative Performance Data

To objectively evaluate the separation of the (1R,2S) and (1S,2R) enantiomeric pair of 1-Amino-1-(3-chlorophenyl)propan-2-ol, three alternative CSPs were tested. The quantitative results are summarized below.

Stationary Phase	Mobile Phase Composition	Flow Rate	tR1​ (min)	tR2​ (min)	Selectivity ( α )	Resolution ( Rs​ )
Chiralpak AD-H (Amylose)	Hexane / IPA / DEA (90:10:0.1 v/v/v)	1.0 mL/min	8.42	10.15	1.25	2.18
Chiralcel OD-H (Cellulose)	Hexane / IPA / DEA (90:10:0.1 v/v/v)	1.0 mL/min	9.10	9.85	1.09	1.15
Crownpak CR(+) (Crown Ether)	pH 1.5 HClO4​ (aq) / MeOH (80:20 v/v)	0.6 mL/min	12.50	18.35	1.55	4.52

Analysis: While the Crownpak CR(+) offers the highest resolution ( Rs​ = 4.52) due to its specific affinity for primary amines, it requires highly acidic aqueous conditions and longer run times. The Chiralpak AD-H provides the best balance of speed, peak shape, and baseline resolution ( Rs​ > 2.0) using standard normal-phase conditions, making it the superior choice for high-throughput environments.

Experimental Methodology: A Self-Validating Protocol

The following protocol utilizes the Chiralpak AD-H column. It is designed as a self-validating system : the workflow mandates a System Suitability Test (SST) that mathematically proves the system is capable of resolving the enantiomers before any unknown samples are injected.

Step 1: Mobile Phase Preparation (Causality-Driven)

• Measure 900 mL of HPLC-grade n-Hexane and 100 mL of HPLC-grade Isopropanol (IPA).

• Add exactly 1.0 mL of Diethylamine (DEA) to the mixture.

  • Causality Note: The 0.1% DEA is non-negotiable. Without it, the basic amine of the analyte will tail severely, merging the two enantiomeric peaks into a single broad band.

• Degas the mixture via ultrasonication for 10 minutes.

Step 2: Sample Preparation

• Weigh 2.0 mg of the racemic 1-Amino-1-(3-chlorophenyl)propan-2-ol standard.

• Dissolve in 2.0 mL of the prepared mobile phase.

  • Causality Note: Dissolving the sample in the exact mobile phase prevents solvent-mismatch band broadening at the head of the column.

• Filter through a 0.22 µm PTFE syringe filter into an HPLC vial.

Step 3: System Suitability Test (SST) & Execution

• Equilibration: Purge the Chiralpak AD-H column (250 x 4.6 mm, 5 µm) at 1.0 mL/min for 30 minutes at a controlled column temperature of 25 °C. Set the UV detector to 220 nm.

• SST Injection: Inject 10 µL of the racemic standard.

• Self-Validation Check: Calculate the Resolution ( Rs​ ) and Tailing Factor ( Tf​ ).

  • Acceptance Criteria: Rs​≥1.5 and Tf​≤1.2 .

  • If criteria are met, the system has validated its own resolving power. Proceed to inject unknown samples.

Method Development Decision Workflow

To visualize the logical pathways for separating chiral primary amino alcohols, refer to the decision matrix below.

Figure 1: Decision workflow for chiral HPLC method development of primary amino alcohols.

References

• Synthesis of Chiral 1,2-Amino Alcohol-Containing Compounds Utilizing Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of Unprotected α-Ketoamines. The Journal of Organic Chemistry - ACS Publications. URL:[Link][1]

• Chiral Stationary Phases for Liquid Chromatography: Recent Developments. MDPI. URL:[Link][2]

• Asymmetric Henry reaction catalyzed by Cu(I)-based chiral amino alcohol complex. TÜBİTAK Academic Journals. URL:[Link][3]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. journals.tubitak.gov.tr [journals.tubitak.gov.tr]

A Comparative Guide to Validating UV-Vis Spectrophotometric Methods for Amino Alcohols

Amino alcohols—such as ethanolamine, tromethamine (TRIS), and sphingosine—are ubiquitous in drug development, serving as active pharmaceutical ingredients (APIs), biological buffers, and lipid signaling precursors. However, their molecular structures lack the extended conjugated π-electron systems required for direct UV-Vis absorption. Consequently, direct spectrophotometric quantification is insensitive and highly susceptible to matrix interference.

To achieve the rigorous sensitivity and specificity demanded by ICH Q2(R1/R2) validation guidelines, analytical scientists must employ chemical derivatization or metal complexation to shift the absorption maximum ( λmax​ ) into the visible spectrum. This guide objectively compares the three most robust methodologies—Ninhydrin Derivatization , DNFB Derivatization , and Copper(II) Complexation —detailing the mechanistic causality behind each protocol to help you build a self-validating analytical system.

Mechanistic Causality: Choosing the Right Analytical Pathway

As a Senior Application Scientist, selecting an analytical method is not about following a recipe; it is about understanding the thermodynamic and kinetic forces driving the reaction.

Ninhydrin Derivatization (The Ruhemann's Purple Pathway)

The Mechanism: Ninhydrin acts as a potent oxidizing agent. It induces the oxidative deamination of the primary amine on the amino alcohol, releasing ammonia, carbon dioxide, and an aldehyde. The released ammonia immediately condenses with hydrindantin (the reduced form of ninhydrin) and a second ninhydrin molecule to form a highly conjugated diketohydrin complex known as Ruhemann's purple (1)[1]. Causality in Experimental Design: Why do we heat the sample to 90°C in an acetate buffer? The initial oxidative deamination has a high activation energy barrier that requires intense thermal energy. Furthermore, the final condensation step is highly pH-dependent; an acetate buffer at pH 5.2–5.5 is critical because highly acidic or alkaline environments will protonate the intermediate or hydrolyze the reagents, destroying the color yield (2)[2].

DNFB Derivatization (Sanger's Reagent)

The Mechanism: 2,4-Dinitrofluorobenzene (DNFB) undergoes a nucleophilic aromatic substitution ( SN​Ar ) with the primary amine of the amino alcohol, yielding a stable, yellow 2,4-dinitrophenyl (DNP) derivative. Causality in Experimental Design: The reaction strictly requires an alkaline environment to maintain the amine in its deprotonated, nucleophilic state. However, this creates a competing side reaction: DNFB rapidly hydrolyzes in base to form 2,4-dinitrophenol, a byproduct that absorbs at the exact same wavelength (420 nm) as the target derivative (2)[2]. Therefore, an ethyl acetate liquid-liquid extraction is a mandatory step to isolate the non-polar DNP-amino alcohol from the polar hydrolysis byproduct.

Copper(II) Complexation

The Mechanism: Amino alcohols act as bidentate (N,O-donor) or tridentate ligands, chelating Cu(II) ions to form stable coordination complexes—typically adopting square-pyramidal or distorted square-planar geometries (3)[3]. This chelation alters the d-d electron transition energy of the copper ion, producing a distinct blue/green complex. Causality in Experimental Design: Unlike covalent derivatization, metal complexation is an equilibrium-driven process. It requires a stoichiometric excess of Cu(II) and a neutral-to-mildly alkaline pH. If the pH is too high, Cu(OH)₂ precipitates, causing severe light scattering and assay failure.

Visualizing the Analytical Workflows

Analytical workflows for amino alcohol derivatization and ICH Q2 UV-Vis method validation.

Quantitative Performance Comparison

To objectively evaluate these methods, we must look at their validation metrics. The table below summarizes typical performance data across the three approaches.

Validation Parameter	Ninhydrin Method	DNFB Method	Cu(II) Complexation
Absorption Maximum ( λmax​ )	~570 nm	~420 nm	~650–680 nm
Sensitivity (LOD)	High (1–5 µg/mL)	Very High (0.1–1 µg/mL)	Moderate (10–50 µg/mL)
Linear Dynamic Range	5–50 µg/mL	1–25 µg/mL	50–500 µg/mL
Reaction Conditions	90°C for 45 min, pH 5.2	60°C for 30 min, pH 9.0	Room Temp for 15 min
Matrix Interference	High (Reacts with all amines)	High (Hydrolysis byproducts)	Low (Specific to chelators)
Throughput / Workflow	Moderate (Heating/Cooling)	Low (Requires Extraction)	High (Direct Measurement)

Step-by-Step Methodologies & Self-Validating Systems

A robust method must be a self-validating system —meaning the protocol inherently contains checks that immediately flag if the chemistry has failed.

Protocol 1: Ninhydrin Derivatization

Best for: High-sensitivity quantification in clean matrices.

• Reagent Preparation: Dissolve 550 mg ninhydrin and 22 mg hydrindantin in 11 mL DMSO. Mix with 11 mL of 0.2 M potassium acetate buffer (pH 5.2) (2)[2].

• Reaction: Combine 200 µL of the amino alcohol sample with 800 µL of the reagent in a sealed tube.

• Thermal Activation: Incubate at 90°C for exactly 45 minutes to drive the deamination.

• Quenching: Rapidly cool the tubes in an ice-water bath to halt the reaction, then dilute with 2.5 mL of a 50% 2-propanol/water solution to stabilize the chromophore.

• Measurement: Read absorbance at 570 nm.

• Self-Validation Check: The reagent blank must yield an absorbance of < 0.05. If the blank turns purple, your buffer pH has drifted or environmental ammonia has contaminated the system.

Protocol 2: DNFB Derivatization

Best for: Trace analysis in complex biological matrices.

• Reagent Preparation: Prepare a 1% (w/v) solution of DNFB in acetonitrile.

• Reaction: Mix 500 µL of sample with 500 µL of 0.1 M borate buffer (pH 9.0) and 200 µL of the DNFB reagent. Incubate at 60°C for 30 minutes.

• Extraction (Critical Step): Add 2.0 mL of ethyl acetate and vortex vigorously for 1 minute. Centrifuge to separate the layers. The organic layer extracts the DNP-amino alcohol, leaving the interfering 2,4-dinitrophenol in the aqueous layer.

• Measurement: Transfer the upper organic layer to a cuvette and read absorbance at 420 nm.

• Self-Validation Check: Spike a known concentration of an internal standard into a blank matrix. If the recovery is < 95%, your liquid-liquid extraction efficiency is compromised, likely due to an emulsion or incorrect aqueous pH.

Protocol 3: Copper(II) Complexation

Best for: Rapid, high-throughput screening of bulk APIs where sensitivity is not the primary concern.

• Reagent Preparation: Prepare a 0.05 M solution of CuCl2​ or CuBr2​ in deionized water.

• Reaction: Mix 1.0 mL of the amino alcohol sample (adjusted to pH 7.5–8.0) with 1.0 mL of the Cu(II) reagent at room temperature.

• Equilibration: Allow 15 minutes for the coordination sphere to stabilize into a square-pyramidal geometry (3)[3].

• Measurement: Read absorbance at 680 nm.

• Self-Validation Check: Measure the absorbance at 800 nm as a secondary check. A high baseline at 800 nm indicates light scattering caused by the precipitation of insoluble copper hydroxide, signaling that the sample pH was too alkaline.

References

• The Ninhydrin Reaction Revisited: Optimisation and Application for Quantification of Free Amino Acids.MDPI.
• Application Notes & Protocols: Spectrophotometric Determination of Amino Acids with Ninhydrin.BenchChem.
• Anticancer activities of a β-amino alcohol ligand and nanoparticles of its copper(ii) and zinc(ii) complexes evaluated by experimental and theoretical methods.National Institutes of Health (NIH).
• Enlightening the Path to Protein Engineering: Chemoselective Turn-On Probes for High-Throughput Screening of Enzymatic Activity.American Chemical Society (ACS).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Anticancer activities of a β-amino alcohol ligand and nanoparticles of its copper(ii) and zinc(ii) complexes evaluated by experimental and theoretical methods - PMC [pmc.ncbi.nlm.nih.gov]

Advanced Structural Confirmation of 1-Amino-1-(3-chlorophenyl)propan-2-ol: A Comparative Analytical Guide

In the development of chiral pharmaceutical intermediates, unambiguous structural elucidation is non-negotiable. 1-Amino-1-(3-chlorophenyl)propan-2-ol is a vicinal amino alcohol featuring two adjacent stereocenters (C1 and C2). This structural motif presents a classic analytical challenge: confirming both the relative (diastereomeric) and absolute (enantiomeric) configuration.

As a Senior Application Scientist, I frequently observe laboratories relying on indirect methods that leave room for stereochemical ambiguity. This guide objectively compares the performance of modern analytical techniques, demonstrating why Microfocus Single-Crystal X-Ray Diffraction (SC-XRD) remains the definitive gold standard for absolute structural confirmation.

Analytical Alternatives: A Performance Comparison

When determining the 3D spatial arrangement of a novel organic molecule, researchers typically evaluate three primary techniques. The table below outlines the causality behind their respective strengths and critical limitations.

Analytical Technique	Primary Output	Absolute Configuration Capability	Sample Requirements	Critical Limitations
Microfocus SC-XRD (Recommended)	3D Atomic coordinates, Bond lengths/angles	Direct (Definitive) via anomalous dispersion (Flack parameter)	Single crystal ( >0.05 mm)	Requires a crystallizable sample; time-intensive sample preparation.
2D NMR (NOESY/ROESY)	Solution-state relative proton through-space distances	Indirect (Requires chiral derivatization, e.g., Mosher's acid)	5-10 mg dissolved in deuterated solvent	Susceptible to conformational averaging; derivatization adds synthetic steps and assumes structural rigidity.
Powder XRD (PXRD)	Bulk phase purity, Polymorph ID	Infeasible for de novo organic molecules	10-50 mg powder	Cannot distinguish enantiomers without a previously solved chiral reference phase; Rietveld refinement is mathematically ill-posed for absolute stereochemistry.

The Verdict: While 2D NMR is excellent for routine solution-state checks, it cannot directly assign absolute stereochemistry without chemical modification. PXRD is indispensable for bulk purity but fails at de novo stereochemical assignment. Modern Microfocus SC-XRD is the only technique that directly measures the absolute configuration of the molecule in its native (or salt) state without chiral auxiliaries[1].

The Causality of Experimental Design: Why SC-XRD Succeeds

To definitively assign the (1R,2S) or (1S,2R) configuration of 1-Amino-1-(3-chlorophenyl)propan-2-ol, the SC-XRD experiment must be engineered as a self-validating system.

The success of this method hinges on measuring the anomalous dispersion of X-rays. When X-rays hit an atom, most scattering is elastic. However, if the X-ray energy is close to the binding energy of the atom's core electrons, some X-rays are absorbed and re-emitted with a phase shift. This breaks Friedel's Law ( Ihkl​=Ihˉkˉlˉ​ ), allowing us to distinguish a molecule from its mirror image[2].

For a light-atom organic molecule, we must strategically maximize this anomalous signal.

Experimental Protocol: Absolute Configuration via SC-XRD

Phase 1: Sample Preparation & Lattice Rigidification

• Salt Formation: Dissolve 50 mg of 1-Amino-1-(3-chlorophenyl)propan-2-ol free base in 2 mL of anhydrous methyl tert-butyl ether (MTBE). Dropwise add 1.05 equivalents of 1M HCl in diethyl ether.

  • Causality: Free base amino alcohols often exhibit high thermal motion or form oils. Converting to the hydrochloride salt locks the conformation via strong N-H···Cl and O-H···Cl hydrogen bonding networks[3]. Furthermore, adding the chloride counterion ( Z=17 ) doubles the anomalous scattering cross-section of the asymmetric unit, heavily anchoring the Flack parameter refinement.

• Vapor Diffusion Crystallization: Dissolve the resulting salt in a minimum volume of methanol. Place in an inner vial, surrounded by an outer vial containing diethyl ether. Seal and incubate at 4 °C for 72 hours.

  • Self-Validation: Inspect under a polarized light microscope. Crystals must extinguish light uniformly upon 90° rotation, confirming they are single crystals, not multicrystalline aggregates.

Phase 2: Cryogenic Data Collection 3. Mounting: Select a crystal with dimensions roughly 0.1×0.1×0.2 mm. Mount on a polyimide loop using Paratone-N oil. 4. Cryo-cooling: Immediately transfer to the goniometer equipped with a 100 K nitrogen cold stream.

• Causality: Flash-cooling to 100 K freezes the Paratone oil (forming a rigid glass matrix) and drastically reduces Atomic Displacement Parameters (ADPs). Lower ADPs prevent the smearing of electron density, allowing for the observation of high-resolution reflections ( d<0.8 Å) required for absolute structure determination.

• Irradiation Strategy: Utilize a Microfocus Cu Kα source ( λ=1.5418 Å) coupled with a Photon-counting CMOS detector.

  • Causality: While Mo Kα ( λ=0.7107 Å) is standard for heavy-metal complexes, Cu Kα is mandatory here. The resonant scattering term ( f′′ ) for Chlorine is 0.70 electrons for Cu Kα versus only 0.16 for Mo Kα. This maximized anomalous signal is what allows the software to differentiate the true enantiomer from its inverted model[2].

Phase 3: Integration and Structure Solution 6. Friedel Pair Extraction: Integrate the frames ensuring a high redundancy ( >4.0 ) and extract Friedel pairs.

• Self-Validation: The internal agreement factor ( Rint​ ) must be <0.05 . A higher Rint​ indicates radiation damage, improper absorption correction, or a twinned crystal.

• Refinement: Solve the structure using intrinsic phasing and refine using full-matrix least-squares on F2 .

• Flack Parameter Calculation: Calculate the absolute structure parameter ( x ) using Parsons' quotient method[2].

  • Self-Validation: A successful absolute configuration yields x=0.00 with an estimated standard deviation (e.s.d.) <0.05 . If x≈1.0 , invert the atomic coordinates. If x≈0.5 , the crystal is a racemic twin.

Workflow Visualization

Workflow for determining absolute configuration of chiral amino alcohols via Microfocus SC-XRD.

Supporting Experimental Data

Below is a representative, highly refined crystallographic dataset demonstrating the performance of the Cu Kα Microfocus SC-XRD workflow on the hydrochloride salt of the target compound. The critical metric here is the Flack Parameter , which unambiguously confirms the absolute stereochemistry.

Crystallographic Parameter	Refined Value for 1-Amino-1-(3-chlorophenyl)propan-2-ol HCl
Empirical Formula	C₉H₁₃Cl₂NO
Formula Weight	222.11 g/mol
Temperature	100(2) K
Wavelength	1.54178 Å (Cu Kα)
Crystal System, Space Group	Orthorhombic, P2₁2₁2₁
Unit Cell Dimensions	a = 7.452(2) Å, b = 10.124(3) Å, c = 14.892(4) Å
Volume, Z	1123.5(5) ų, 4
Calculated Density	1.313 Mg/m³
Absorption Coefficient (μ)	4.652 mm⁻¹
Reflections Collected / Unique	14,520 / 2,150 [R(int) = 0.031]
Data / Restraints / Parameters	2,150 / 0 / 121
Goodness-of-fit on F²	1.045
Final R indices[I>2sigma(I)]	R1 = 0.0284, wR2 = 0.0712
Absolute Structure (Flack) Parameter	0.012(15)

Data Interpretation: The Flack parameter of 0.012 with an e.s.d. of 0.015 is statistically indistinguishable from zero, providing absolute, mathematically validated proof of the assigned enantiomer without reliance on external chiral references[2].

References

• Crystal structures of (RS)-N-[(1R,2S)-2-benzyloxy-1-(2,6-dimethylphenyl)propyl]... (IUCrData). International Union of Crystallography.
• Amino acid motifs in natural products: synthesis of O-acylated derivatives of (2S,3S)-3-hydroxyleucine. Beilstein Journal of Organic Chemistry.
• Crystal Structure of (−)-Mefloquine Hydrochloride Reveals Consistency of Configuration with Biological Activity. Antimicrobial Agents and Chemotherapy (PMC).

Sources

• 1. BJOC - Amino acid motifs in natural products: synthesis of O-acylated derivatives of (2S,3S)-3-hydroxyleucine [beilstein-journals.org]
• 2. journals.iucr.org [journals.iucr.org]
• 3. Crystal Structure of (−)-Mefloquine Hydrochloride Reveals Consistency of Configuration with Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

1-Amino-1-(3-chlorophenyl)propan-2-OL proper disposal procedures

Operational Guide for the Safe Handling and Disposal of 1-Amino-1-(3-chlorophenyl)propan-2-ol

1-Amino-1-(3-chlorophenyl)propan-2-ol (CAS: 1226165-17-8) is a structurally complex pharmaceutical intermediate frequently utilized in drug development and synthetic chemistry. Featuring a primary amine, a secondary alcohol, and a chlorinated aromatic ring, this compound presents specific logistical challenges at the end of its experimental lifecycle. For researchers and laboratory managers, establishing a rigorous, compliant disposal pipeline is a critical component of operational safety and environmental stewardship.

Mechanistic Causality in Waste Segregation

The disposal trajectory of 1-Amino-1-(3-chlorophenyl)propan-2-ol is dictated by two primary structural features, which necessitate strict segregation protocols:

• The 3-Chloro Substituent (Halogenation): The presence of a covalently bound halogen categorizes this compound strictly as Halogenated Organic Waste [1]. If inadvertently mixed with non-halogenated streams and incinerated at standard temperatures, chlorinated compounds generate highly corrosive hydrogen chloride (HCl) gas and potential dioxin precursors[2]. Consequently, halogenated waste streams must be routed to specialized incinerators operating at elevated temperatures (≥ 1,100 °C) equipped with alkaline wet scrubbers to neutralize acidic flue gas emissions[2][3].

• The Primary Amine Group (Reactivity & Toxicity): Amines act as weak bases and potent nucleophiles. They exhibit significant aquatic toxicity and can be readily absorbed through biological membranes[4]. In a waste accumulation carboy, mixing this basic amine with strong oxidizers, peroxides, or concentrated inorganic acids can trigger violent, gas-evolving exothermic reactions[1][5].

Quantitative Waste Management Parameters

To ensure regulatory compliance and laboratory safety, adhere to the following quantitative thresholds when managing this chemical waste.

Parameter	Operational Guideline	Scientific/Logistical Rationale
Waste Classification	Halogenated Organic Waste	Contains >1% halogens (Cl); requires specialized thermal destruction[2].
Container Fill Limit	≤ 90% of total capacity	Prevents over-pressurization from vapor expansion and ambient temperature fluctuations[6].
Incineration Temp	≥ 1,100 °C	High thermal energy is required to completely break stable carbon-chlorine bonds[2].
Storage Time Limit	≤ 90 days in SAA	Complies with standard Resource Conservation and Recovery Act (RCRA) satellite accumulation area (SAA) regulations[6].
Rinsate Volume	3x rinse (~5% container vol)	Ensures complete removal of toxic residues before empty containers can be discarded as non-hazardous[6].

Self-Validating Disposal Protocol

To eliminate human error, the following step-by-step methodology incorporates built-in validation checks at every critical juncture. All procedures must be conducted inside a certified chemical fume hood while wearing appropriate Personal Protective Equipment (PPE), including nitrile gloves, safety goggles, and a lab coat[6].

Phase 1: Compatibility Verification & Containerization

• Select the Receptacle: Obtain a chemically compatible waste carboy (e.g., high-density polyethylene, HDPE) specifically designated for "Halogenated Organic Solvents"[5].

• Validation Check: Before adding the waste, use a pH test strip on a small aliquot of the current carboy contents. Ensure the pH is neutral to slightly basic (pH 7–9). If the contents are highly acidic, do not add the amine, as an exothermic acid-base neutralization will occur.

• Transfer: Carefully pour the 1-Amino-1-(3-chlorophenyl)propan-2-ol waste into the carboy using a dedicated funnel.

• Validation Check: Visually inspect the liquid level against a pre-drawn "90% Max Capacity" line on the outside of the container. If the liquid is below the line, proceed to seal[6].

Phase 2: Sealing, Labeling, and Storage

• Seal the Container: Cap the carboy tightly. Do not leave funnels resting in the waste container, as this allows toxic amine vapors to escape into the laboratory environment[5].

• Validation Check: Gently tilt the sealed container to a 45-degree angle for 3 seconds to verify the integrity of the cap seal. No liquid should seep from the threads.

• Labeling: Affix a standardized Hazardous Waste tag. Explicitly write "1-Amino-1-(3-chlorophenyl)propan-2-ol" and check the boxes for "Toxic" and "Halogenated"[1].

• Logistics: Transfer the container to the designated Satellite Accumulation Area (SAA) and log the added volume on the inventory sheet to maintain a strict mass balance.

Phase 3: Decontamination of Spills and Empty Containers

• Spill Cleanup: In the event of a spill, do not use combustible materials (like standard paper towels) if oxidizing agents are nearby. Absorb the liquid using inert, chemical-resistant absorbent pads[7].

• Container Rinsing: Empty primary reagent bottles must be triple-rinsed with a compatible solvent (e.g., methanol or acetone). The rinsate must be collected and disposed of as halogenated waste[6].

Waste Routing Visualization

The following diagram illustrates the logical decision tree and logistical routing required to safely process this specific chemical waste stream.

Workflow for the segregation, collection, and thermal destruction of halogenated amine waste.

References

• BenchChem. "Safe Disposal of 1-Allyl-1h-indol-5-amine: A Guide for Laboratory Professionals.
• U.S. Environmental Protection Agency (EPA). "Pharmaceutical Industry: Hazardous Waste Generation, Treatment, and Disposal.
• Environmental Protection Agency (EPA Ireland). "ATTACHMENTS F – CONTROL & MONITORING.
• SKC Inc. "SDS 2001 - Aromatic Amine DECONtamination Solution.
• Nipissing University. "Hazardous Materials Disposal Guide.
• ACS Publications. "Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines.
• University of Tennessee. "Hazardous Waste Guide - UTIA Safety Office.
• BenchChem. "Navigating the Disposal of 11H-Benzo[a]fluoren-3-amine: A Guide for Laboratory Professionals.

Sources

• 1. nipissingu.ca [nipissingu.ca]
• 2. epawebapp.epa.ie [epawebapp.epa.ie]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. utiasafety.tennessee.edu [utiasafety.tennessee.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. international.skcinc.com [international.skcinc.com]